2,4,2',4'-Tetranitrobiphenyl

• CAS: 1820-59-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Properties of 2,4,2',4'-Tetranitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,2',4'-Tetranitrobiphenyl is a highly nitrated aromatic compound belonging to the class of polynitrobiphenyls. Its molecular structure, consisting of two phenyl rings connected by a single bond and substituted with four nitro groups, imparts unique chemical and physical properties. This guide provides a comprehensive overview of the synthesis, properties, and safety considerations of 2,4,2',4'-tetranitrobiphenyl, intended to serve as a valuable resource for researchers in organic synthesis, materials science, and drug development.

Molecular Structure and Identifiers:

• Systematic Name: 1-(2,4-dinitrophenyl)-2,4-dinitrobenzene[1]

• Common Name: 2,4,2',4'-Tetranitrobiphenyl

• CAS Number: 1820-59-3[1]

• Molecular Formula: C₁₂H₆N₄O₈[1]

• Molecular Weight: 334.20 g/mol [1]

Synthesis of 2,4,2',4'-Tetranitrobiphenyl

The synthesis of 2,4,2',4'-tetranitrobiphenyl can be primarily achieved through two main routes: the Ullmann coupling of a corresponding dinitrohalobenzene and the direct nitration of biphenyl. The choice of method depends on the availability of starting materials, desired purity, and scale of the reaction.

Method 1: Ullmann Coupling Reaction

The Ullmann coupling reaction is a classic method for the formation of biaryl compounds through the copper-mediated coupling of aryl halides. In the case of 2,4,2',4'-tetranitrobiphenyl, the starting material is 2,4-dinitrochlorobenzene. The electron-withdrawing nature of the nitro groups facilitates this coupling reaction.

Reaction Scheme:

Causality Behind Experimental Choices:

The use of copper is central to the Ullmann reaction, acting as the coupling agent. The reaction is typically carried out at high temperatures to overcome the activation energy for the carbon-carbon bond formation. The choice of a high-boiling solvent like nitrobenzene helps to maintain the required reaction temperature and dissolve the reactants. The purification process involves recrystallization, which is a standard technique for purifying solid organic compounds based on their differential solubility in a given solvent at different temperatures.

Detailed Experimental Protocol:

The following protocol is adapted from established procedures for the synthesis of similar dinitrobiphenyls and can be applied for the preparation of 2,4,2',4'-tetranitrobiphenyl.

• Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, combine 10 g of 2,4-dinitrochlorobenzene and 10 g of activated copper powder.

• Solvent Addition: Add 20 mL of nitrobenzene to the flask.

• Reaction: Heat the mixture to boiling and maintain reflux for one hour with continuous stirring.

• Work-up: After cooling, dilute the reaction mixture with ether and filter to remove the copper and any insoluble byproducts.

• Crystallization: Slowly add ligroin to the filtrate. An oil will separate initially, which will then crystallize.

• Purification: Collect the crystalline product by filtration and recrystallize from benzene to obtain yellowish prisms of 2,4,2',4'-tetranitrobiphenyl.

Diagram of the Ullmann Coupling Workflow:

Caption: Workflow for the synthesis of 2,4,2',4'-tetranitrobiphenyl via Ullmann coupling.

Method 2: Direct Nitration of Biphenyl

The direct nitration of biphenyl offers an alternative route to 2,4,2',4'-tetranitrobiphenyl. This electrophilic aromatic substitution reaction involves treating biphenyl with a strong nitrating agent, typically a mixture of concentrated nitric acid and sulfuric acid. The phenyl group is an ortho-, para-directing group, and forcing conditions are required to introduce four nitro groups onto the biphenyl core.

Reaction Scheme:

Sources

• 1. Crystal structure, Hirshfeld surface analysis and DFT study of N-(2-nitro­phen­yl)male­imide - PMC [pmc.ncbi.nlm.nih.gov]

2,4,2',4'-tetranitrobiphenyl CAS number and molecular structure

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2,4,2',4'-tetranitrobiphenyl, a polynitroaromatic compound of interest in various research fields. This document delves into its fundamental chemical identity, synthesis, characterization, biological activity, and safety considerations, offering a valuable resource for professionals in chemistry and the life sciences.

Core Compound Identification

Chemical Identity: 2,4,2',4'-Tetranitrobiphenyl is a nitrated derivative of biphenyl, characterized by the presence of four nitro groups attached to the biphenyl backbone.

CAS Number: The Chemical Abstracts Service (CAS) registry number for 2,4,2',4'-tetranitrobiphenyl is 1820-59-3 .[1]

Molecular Structure: The molecule consists of two phenyl rings linked by a single bond, with nitro groups substituted at the 2, 4, 2', and 4' positions.

Caption: 2D Molecular Structure of 2,4,2',4'-Tetranitrobiphenyl.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4,2',4'-tetranitrobiphenyl is presented in the table below. These properties are essential for understanding the compound's behavior in various experimental settings.

Property	Value	Source
Molecular Formula	C₁₂H₆N₄O₈	[1]
Molecular Weight	334.2 g/mol	[1]
Appearance	Yellowish prisms
Melting Point	163-164 °C	[2]
Solubility	Soluble in benzene

Synthesis and Purification

The primary synthetic route to 2,4,2',4'-tetranitrobiphenyl is through an Ullmann condensation reaction. This classic method involves the copper-catalyzed coupling of an aryl halide.

Synthesis: Ullmann Condensation

The synthesis of 2,4,2',4'-tetranitrobiphenyl is achieved by the self-coupling of 2,4-dinitrochlorobenzene in the presence of copper powder. The reaction proceeds at elevated temperatures, typically in a high-boiling solvent such as nitrobenzene.

Caption: Workflow for the Synthesis of 2,4,2',4'-Tetranitrobiphenyl.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 10 g of 2,4-dinitrochlorobenzene and 10 g of copper powder with 20 ml of nitrobenzene.

• Reaction: Heat the mixture to boiling and maintain reflux for one hour. The high temperature is necessary to overcome the activation energy for the carbon-carbon bond formation.

• Work-up: After one hour, allow the reaction mixture to cool to room temperature. Dilute the mixture with ether.

• Filtration: Filter the solution to remove the copper and copper salts that have precipitated.

• Crystallization: Slowly add ligroin to the filtrate. This will cause an oil to separate, which will then crystallize upon standing.

• Isolation and Purification: Collect the crystalline product by filtration. For further purification, recrystallize the crude product from benzene to yield yellowish prisms.

Purification: Recrystallization

Recrystallization is a critical step to obtain high-purity 2,4,2',4'-tetranitrobiphenyl. The choice of solvent is crucial; a solvent in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures is ideal. Benzene has been reported as a suitable solvent for this purpose. The process involves dissolving the crude product in a minimal amount of hot solvent and then allowing it to cool slowly, which facilitates the formation of well-defined crystals while impurities remain in the mother liquor.

Analytical Characterization

To confirm the identity and purity of the synthesized 2,4,2',4'-tetranitrobiphenyl, a combination of spectroscopic and chromatographic techniques is employed.

Caption: Analytical Workflow for Characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for elucidating the molecular structure. The ¹H NMR spectrum is expected to show complex multiplets in the aromatic region due to the coupling of the protons on the biphenyl rings. The ¹³C NMR spectrum will provide information on the number and chemical environment of the carbon atoms.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound and to study its fragmentation pattern, which can provide further structural information.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the functional groups present in the molecule. Characteristic strong absorption bands for the nitro groups (typically around 1530 cm⁻¹ and 1350 cm⁻¹) are expected.

• High-Performance Liquid Chromatography (HPLC): HPLC is a valuable technique for assessing the purity of the synthesized compound.

Biological Activity and Potential Applications

Polynitroaromatic compounds, including nitrobiphenyls, are known for their diverse biological activities. These activities are often linked to their electrophilic nature and their ability to undergo metabolic reduction.

Mutagenicity

A significant aspect of the biological profile of 2,4,2',4'-tetranitrobiphenyl is its mutagenic activity. Studies have shown that this compound is mutagenic in the Ames test using Salmonella typhimurium strain TA98, particularly after metabolic activation with an S9 mix.[3] The metabolic process involves the reduction of one or more nitro groups to form reactive intermediates that can interact with DNA. The most mutagenic metabolite has been identified as 2,4'-diamino-2',4-dinitrobiphenyl.[3]

Relevance in Drug Development

The biological activity of nitroaromatic compounds has led to their investigation in the context of drug development. The nitro group can act as a bioisostere for other functional groups and can influence the pharmacokinetic and pharmacodynamic properties of a molecule. While specific applications of 2,4,2',4'-tetranitrobiphenyl in drug development are not well-documented, the broader class of nitrobiphenyls and related polynitroaromatic compounds have been explored for various therapeutic areas, leveraging their unique electronic and steric properties.

Safety and Handling

Given its nature as a polynitroaromatic compound and its demonstrated mutagenicity, 2,4,2',4'-tetranitrobiphenyl must be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling this compound.

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

• Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames. Keep the container tightly closed.

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

2,4,2',4'-Tetranitrobiphenyl is a compound with well-defined chemical properties and a clear synthetic pathway. Its significant mutagenic activity underscores the importance of careful handling and further toxicological evaluation. For researchers in medicinal chemistry and drug development, this compound and its derivatives may serve as interesting scaffolds for the design of new biologically active molecules, provided that a thorough understanding of their safety profile is established.

References

• Global Substance Registration System. 2,4,2',4'-TETRANITROBIPHENYL. Available from: [Link]

• The Journal of Organic Chemistry. Notes - Selective Reduction of 2,2',4,4'-Tetranitrobiphenyl. Available from: [Link]

• PubMed. Structural determination of a directly mutagenic amino-nitrobiphenyl as the S9 metabolite of 2,4,2',4'-tetranitrobiphenyl in Salmonella typhimurium TA98. Available from: [Link]

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Hybrid Molecules with Purine and Pyrimidine Derivatives for Antitumor Therapy: News, Perspectives, and Future Directions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Isomers of Tetranitrobiphenyl: A Comprehensive Technical Guide for Researchers

This guide provides an in-depth exploration of the isomers of tetranitrobiphenyl, offering a technical resource for researchers, scientists, and professionals in drug development and materials science. We will delve into the synthesis, chemical properties, and potential applications of these highly nitrated aromatic compounds, with a focus on the causal relationships between molecular structure and observed properties.

Introduction to Tetranitrobiphenyls: A Landscape of Energetic and Bioactive Potential

Tetranitrobiphenyls are a class of organic compounds characterized by a biphenyl core substituted with four nitro groups. The positioning of these electron-withdrawing nitro groups on the biphenyl framework gives rise to a multitude of isomers, each with unique steric and electronic properties. This structural diversity translates into a wide range of potential applications, from energetic materials to intermediates in the synthesis of complex organic molecules. While some isomers have been investigated for their potential in energetic applications, others have been synthesized as building blocks for novel pharmaceuticals.[1][2] This guide aims to provide a comprehensive overview of the known and predicted chemistry of these fascinating molecules.

Synthetic Strategies for Tetranitrobiphenyl Isomers

The synthesis of specific tetranitrobiphenyl isomers presents a significant challenge due to the difficulty in controlling regioselectivity during nitration and the often-harsh conditions required for coupling reactions. The primary synthetic routes can be broadly categorized into two approaches: the nitration of a pre-formed biphenyl or dinitrobiphenyl core, and the construction of the biphenyl linkage from appropriately nitrated precursors.

Direct Nitration of Biphenyl and its Derivatives

The direct nitration of biphenyl is a common method for producing nitrobiphenyls. However, achieving a specific tetranitro isomer with high selectivity is challenging. The nitration of biphenyl itself typically yields a mixture of ortho- and para-mononitrated products, with further nitration leading to a complex mixture of dinitro- and trinitro-isomers. The directing effects of the existing nitro groups (meta-directing) and the biphenyl system itself (ortho-, para-directing) compete, leading to a lack of precise control.

A more controlled approach involves the nitration of a specific dinitrobiphenyl isomer. For instance, the synthesis of 2,2',4,4'-tetranitrobiphenyl can be achieved by the nitration of 2,2'-dinitrobiphenyl.

Experimental Protocol: Synthesis of 2,2',4,4'-Tetranitrobiphenyl via Nitration

This protocol is a conceptual illustration of how one might approach the synthesis of a specific isomer through controlled nitration.

• Step 1: Preparation of the Nitrating Mixture. In a flask cooled in an ice bath, slowly add fuming nitric acid to concentrated sulfuric acid with constant stirring. The ratio of the acids and the temperature control are critical to modulate the reactivity of the nitrating agent.

• Step 2: Nitration. Dissolve the starting material, for example, 2,2'-dinitrobiphenyl, in a suitable solvent such as glacial acetic acid. Slowly add the pre-cooled nitrating mixture to the solution while maintaining a low temperature (e.g., 0-10 °C) to control the exothermic reaction and minimize side-product formation.

• Step 3: Reaction Quenching and Product Isolation. After the addition is complete, allow the reaction to stir for a specified period. Carefully pour the reaction mixture onto crushed ice to precipitate the crude product.

• Step 4: Purification. The crude product is then filtered, washed with water to remove residual acid, and purified by recrystallization from a suitable solvent or by column chromatography to isolate the desired 2,2',4,4'-tetranitrobiphenyl isomer.

Caption: Conceptual workflow for the synthesis of 2,2',4,4'-tetranitrobiphenyl via nitration of 2,2'-dinitrobiphenyl.

Coupling Reactions: Building the Biphenyl Core

To overcome the selectivity issues of direct nitration, building the biphenyl linkage from pre-nitrated precursors is a more versatile strategy. The Ullmann and Suzuki coupling reactions are powerful tools for this purpose.

2.2.1. Ullmann Coupling

The Ullmann coupling involves the copper-mediated reaction of two aryl halides. To synthesize a tetranitrobiphenyl, one could couple two molecules of a dinitrohalobenzene. For example, 3,3',5,5'-tetranitrobiphenyl has been synthesized from the reaction of 3,5-dinitroiodobenzene with copper at high temperatures.[2]

Experimental Protocol: Synthesis of 3,3',5,5'-Tetranitrobiphenyl via Ullmann Coupling [2]

• Step 1: Reactant Mixture. In a reaction vessel, combine 3,5-dinitroiodobenzene and activated copper powder.

• Step 2: High-Temperature Reaction. Heat the mixture to a high temperature (e.g., 270 °C) to initiate the coupling reaction. The reaction is typically performed without a solvent.

• Step 3: Product Isolation and Purification. After the reaction is complete, the mixture is cooled, and the product is extracted with a suitable organic solvent. The crude product is then purified by column chromatography or recrystallization.

2.2.2. Suzuki Coupling

The Suzuki coupling offers a milder and often more efficient alternative to the Ullmann reaction. It involves the palladium-catalyzed cross-coupling of an arylboronic acid with an aryl halide. This method allows for the synthesis of unsymmetrical tetranitrobiphenyls by using two different nitrated precursors.

Caption: Comparison of Ullmann and Suzuki coupling strategies for the synthesis of tetranitrobiphenyls.

Physicochemical Properties of Tetranitrobiphenyl Isomers

The chemical and physical properties of tetranitrobiphenyl isomers are highly dependent on the substitution pattern of the nitro groups. These properties, in turn, dictate their potential applications. Due to the limited availability of experimental data for many isomers, some of the following discussion is based on established principles of physical organic chemistry and computational predictions.

Isomer	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Crystal Density (g/cm³)	Notes
2,2',4,4'-Tetranitrobiphenyl	C₁₂H₆N₄O₈	334.20	-	-	Synthesis reported via nitration of 2,2'-dinitrobiphenyl.
2,2',6,6'-Tetranitrobiphenyl	C₁₂H₆N₄O₈	334.20	-	-	High steric hindrance between the nitro groups is expected.
3,3',5,5'-Tetranitrobiphenyl	C₁₂H₆N₄O₈	334.20	-	1.634	Synthesized via decarboxylative coupling and Ullmann reaction.[2]
4,4'-Dinitro-2,2'-biphenyl	C₁₂H₈N₂O₄	244.21	-	-	A dinitro precursor for further nitration.

Structural Characteristics

The planarity of the biphenyl system is significantly influenced by the presence of ortho-substituents. In isomers such as 2,2',6,6'-tetranitrobiphenyl, severe steric hindrance between the nitro groups forces the two phenyl rings to adopt a highly twisted conformation. This deviation from planarity affects the electronic communication between the rings and influences properties such as melting point, solubility, and crystal packing. In contrast, isomers with nitro groups at the meta and para positions, like 3,3',5,5'-tetranitrobiphenyl, are expected to be more planar.[2]

Energetic Properties

The high nitrogen and oxygen content of tetranitrobiphenyls suggests their potential as energetic materials. Key parameters for energetic materials include density, detonation velocity, and sensitivity to initiation (impact and friction).

• Density: Higher crystal density generally correlates with higher detonation performance. The density is influenced by the efficiency of crystal packing, which is in turn affected by the molecular shape and intermolecular interactions.

• Detonation Velocity: This is the speed at which the detonation wave propagates through the explosive. It is a measure of the explosive's power. While experimental data for tetranitrobiphenyls is scarce, it is expected that isomers with higher densities and a more favorable oxygen balance will exhibit higher detonation velocities.

• Thermal Stability: The thermal stability of nitroaromatic compounds is a critical safety parameter. The decomposition temperature is influenced by the strength of the C-NO₂ bonds and the overall molecular stability. Steric strain, as seen in highly ortho-substituted isomers, can lower the decomposition temperature.

• Impact and Friction Sensitivity: These parameters measure the ease of initiation of an explosive by external stimuli. Generally, increased steric crowding and the presence of sensitive functional groups can increase sensitivity.

While specific data is limited, it is reasonable to predict that the energetic performance of tetranitrobiphenyl isomers will be significant, potentially comparable to or exceeding that of well-known explosives like TNT. However, their synthesis cost and sensitivity would be critical factors for any practical application.

Toxicology and Safety Considerations

The toxicological properties of tetranitrobiphenyls have not been extensively studied. However, based on the known hazards of other nitroaromatic compounds, it is imperative to handle these substances with extreme caution.

Polynitroaromatic compounds are known to be potentially toxic and mutagenic. The toxicity of these compounds can be attributed to their ability to be metabolically reduced to reactive intermediates that can interact with cellular macromolecules. For instance, dinitrobiphenyls are known to be toxic. Therefore, it is reasonable to assume that tetranitrobiphenyls will exhibit similar or even greater toxicity.

Safety Precautions:

• Handling: All tetranitrobiphenyl isomers should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times.

• Storage: These compounds should be stored in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames. They should be segregated from incompatible materials.

• Disposal: Waste containing tetranitrobiphenyls must be disposed of as hazardous waste in accordance with local, state, and federal regulations.

Given the potential for these compounds to be energetic, it is also crucial to take precautions against accidental initiation by impact, friction, or static discharge.

Conclusion and Future Outlook

The isomers of tetranitrobiphenyl represent a rich and underexplored area of chemical research. While the synthesis of specific isomers can be challenging, modern synthetic methods like Suzuki coupling offer promising avenues for their controlled preparation. The limited available data suggests that these compounds possess interesting physicochemical properties with potential applications in both materials science and medicinal chemistry.

Future research should focus on the systematic synthesis and characterization of a wider range of tetranitrobiphenyl isomers. Detailed studies on their energetic properties, including detonation velocity, thermal stability, and sensitivity, are crucial for evaluating their potential as next-generation energetic materials. Furthermore, comprehensive toxicological assessments are essential to ensure their safe handling and to understand their potential environmental impact. Computational studies can play a vital role in predicting the properties of these isomers and guiding future synthetic efforts.

References

• Hammond, N., Carvalho, P., Wu, Y., & Avery, M. A. (2009). 3,3′,5,5′-Tetranitrobiphenyl. Acta Crystallographica Section E: Structure Reports Online, 65(5), o1052–o1053. [Link]

• Case, F. H. (1942). The Preparation of Some Substituted Biphenyls. Journal of the American Chemical Society, 64(8), 1848–1850.

Sources

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Mutagenicity of 2,4,2',4'-Tetranitrobiphenyl Metabolites in Bacteria

Foreword for the Researcher

This technical guide is designed for researchers, scientists, and professionals in drug development and toxicology. It provides a comprehensive exploration of the mutagenic properties of 2,4,2',4'-tetranitrobiphenyl and its metabolites, with a specific focus on bacterial systems. This document moves beyond a simple recitation of facts, offering in-depth analysis of the underlying biochemical mechanisms, the rationale behind experimental designs, and detailed protocols for key assays. Our objective is to equip you with the foundational knowledge and practical insights necessary to design, execute, and interpret mutagenicity studies of nitroaromatic compounds.

Introduction: The Genotoxic Potential of 2,4,2',4'-Tetranitrobiphenyl

2,4,2',4'-Tetranitrobiphenyl is a polynitrated aromatic hydrocarbon, a class of compounds often associated with industrial synthesis and environmental contamination. The presence of multiple nitro groups on the biphenyl backbone raises significant toxicological concerns, as these moieties can be bioreduced to reactive intermediates capable of interacting with cellular macromolecules, including DNA. Understanding the metabolic fate of 2,4,2',4'-tetranitrobiphenyl in biological systems is paramount to elucidating its mutagenic and potential carcinogenic effects. This guide will focus on the bacterial metabolism of this compound, as bacteria, particularly those used in standard mutagenicity assays, provide a powerful model for dissecting the initial steps of metabolic activation that can lead to genotoxicity.

The mutagenic potential of many nitroaromatic compounds is not inherent to the parent molecule but is rather a consequence of its metabolic transformation. In bacterial systems, this activation is primarily mediated by a class of enzymes known as nitroreductases. These enzymes catalyze the reduction of nitro groups, a critical step in the generation of electrophilic species that can form covalent adducts with DNA, leading to mutations.

The Metabolic Activation Pathway: A Stepwise Journey to Mutagenicity

The conversion of 2,4,2',4'-tetranitrobiphenyl to its mutagenic forms is a multi-step reductive process. While the parent compound can exhibit some mutagenic activity, its potency is significantly increased following metabolic activation. This activation can be facilitated by both mammalian metabolic systems, such as the S9 fraction from liver homogenates, and by intracellular bacterial enzymes.[1]

The key metabolic events involve the sequential reduction of the nitro groups. This process is generally understood to proceed through highly reactive nitroso and N-hydroxylamino intermediates, culminating in the formation of more stable amino derivatives.[2] The N-hydroxylamino metabolite is a particularly important intermediate, as it can be further converted to a highly electrophilic nitrenium ion, which is capable of attacking nucleophilic sites on DNA bases.

A pivotal study on the metabolism of 2,4,2',4'-tetranitrobiphenyl identified 2,4'-diamino-2',4-dinitrobiphenyl as a highly mutagenic metabolite.[3] This metabolite was found to be potently mutagenic in Salmonella typhimurium strain TA98 even without the addition of an external metabolic activation system (S9 mix), indicating that the bacteria themselves possess the necessary enzymatic machinery for its formation and for the subsequent steps leading to DNA damage.[3]

Caption: Generalized metabolic activation pathway of 2,4,2',4'-tetranitrobiphenyl.

The Role of Bacterial Nitroreductases

Salmonella typhimurium, the bacterial species most commonly used in mutagenicity testing, possesses a suite of nitroreductase enzymes.[4][5] These enzymes are flavoproteins that catalyze the NAD(P)H-dependent reduction of nitro groups.[2] The presence and specificity of these enzymes are critical for the activation of nitroaromatic compounds to their mutagenic forms.

There is evidence for the existence of multiple nitroreductases in S. typhimurium with varying substrate specificities.[4] This enzymatic redundancy ensures the metabolism of a wide range of nitroaromatic compounds. The "classical" nitroreductase is responsible for the activation of many nitro-containing chemicals. The use of nitroreductase-deficient bacterial strains, such as S. typhimurium TA98NR, is a key experimental strategy to confirm the role of these enzymes. A significantly reduced mutagenic response in a nitroreductase-deficient strain compared to its proficient counterpart (e.g., TA98) is strong evidence that bacterial nitroreduction is a necessary step in the metabolic activation of the test compound.[6]

Assessing Mutagenicity: The Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is the gold standard for assessing the mutagenic potential of chemical compounds.[7] This assay utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it in their growth medium. The test measures the ability of a chemical to cause a reverse mutation (reversion) in the histidine gene, restoring the bacteria's ability to synthesize histidine and thus grow on a histidine-deficient medium.

Key Salmonella typhimurium Strains for Nitroaromatic Compound Testing

Strain	Mutation Type Detected	Key Characteristics	Relevance for 2,4,2',4'-Tetranitrobiphenyl
TA98	Frameshift	Contains the pKM101 plasmid, which enhances error-prone DNA repair. Detects mutagens that cause a shift in the reading frame of the DNA.	Highly sensitive to the mutagenic metabolites of 2,4,2',4'-tetranitrobiphenyl.[3]
TA100	Base-pair substitution	Also contains the pKM101 plasmid. Detects mutagens that cause a substitution of one DNA base for another.	Important for a comprehensive assessment, as some metabolites may cause this type of mutation.
TA98NR	Frameshift	A derivative of TA98 that is deficient in the "classical" nitroreductase.	Used to determine the role of bacterial nitroreductases in the metabolic activation of the test compound. A reduced response in this strain compared to TA98 is indicative of nitroreductase-mediated activation.[6]
TA98/1,8-DNP6	Frameshift	A derivative of TA98 that is deficient in N,O-acetyltransferase.	Useful for investigating the role of O-acetylation of hydroxylamino intermediates in the formation of highly reactive DNA-binding species.

Experimental Protocol: Ames Test for 2,4,2',4'-Tetranitrobiphenyl

This protocol provides a detailed, step-by-step methodology for conducting an Ames test for 2,4,2',4'-tetranitrobiphenyl and its metabolites.

1. Preparation of Materials:

• Bacterial Strains: Cultures of S. typhimurium TA98, TA100, and TA98NR grown overnight to late exponential or early stationary phase.

• Test Compound: A stock solution of 2,4,2',4'-tetranitrobiphenyl or its metabolite in a suitable solvent (e.g., DMSO). A dilution series should be prepared.

• S9 Mix (for assays with metabolic activation): Prepare a fresh S9 mix containing S9 fraction from Aroclor 1254-induced rat liver, NADP, glucose-6-phosphate, and appropriate buffers.[8]

• Control Compounds:

  • Positive Controls (-S9): 2-Nitrofluorene for TA98 and TA98NR; sodium azide for TA100.

  • Positive Controls (+S9): 2-Aminoanthracene for all strains.

  • Negative Control: The solvent used to dissolve the test compound.

• Media: Minimal glucose agar plates and top agar containing a trace amount of histidine and biotin.

2. Assay Procedure (Plate Incorporation Method):

• To sterile test tubes, add the following in order:

  • 2.0 mL of molten top agar (maintained at 45°C).

  • 0.1 mL of the appropriate bacterial culture.

  • 0.1 mL of the test compound dilution or control compound.

  • 0.5 mL of S9 mix or phosphate buffer (for assays without metabolic activation).

• Gently vortex the tubes for 3 seconds.

• Pour the contents of each tube onto the surface of a minimal glucose agar plate.

• Gently tilt and rotate the plate to ensure even distribution of the top agar.

• Allow the top agar to solidify on a level surface.

• Incubate the plates in the dark at 37°C for 48-72 hours.

3. Data Collection and Interpretation:

• Count the number of revertant colonies on each plate.

• A positive result is typically defined as a dose-dependent increase in the number of revertant colonies to at least twice the background (negative control) level.

• Compare the results obtained with and without S9 mix to determine if mammalian metabolism is required for activation.

• Compare the results in TA98 and TA98NR to assess the role of bacterial nitroreductases.

Caption: Workflow for the Ames test (plate incorporation method).

The Ultimate Lesion: DNA Adduct Formation

The mutagenicity of 2,4,2',4'-tetranitrobiphenyl metabolites ultimately stems from their ability to form covalent adducts with DNA.[9] As previously discussed, the N-hydroxylamino intermediates are key precursors to the highly reactive electrophilic species that bind to DNA. These adducts can distort the DNA helix, leading to errors during DNA replication and transcription, which manifest as mutations.[10]

While the specific structures of the DNA adducts formed by the metabolites of 2,4,2',4'-tetranitrobiphenyl have not been definitively characterized in the literature, it is plausible that they involve the covalent binding of the nitrogen atom of the reactive metabolite to nucleophilic sites on DNA bases, such as the C8 and N2 positions of guanine and the N6 position of adenine.

The formation of these DNA adducts is the critical initiating event in the mutagenic process. The persistence of these adducts, their ability to be bypassed by DNA polymerases in an error-prone manner, and the efficiency of cellular DNA repair mechanisms all play a role in determining the ultimate mutagenic outcome.

Quantitative Insights into Mutagenicity

The mutagenic potency of 2,4,2',4'-tetranitrobiphenyl and its metabolites can be quantified and compared. The following table summarizes available data:

Compound	Bacterial Strain	Metabolic Activation	Mutagenic Potency	Reference
2,4,2',4'-Tetranitrobiphenyl	S. typhimurium TA98	With S9	Enhanced mutagenicity	[1]
2,4'-Diamino-2',4-dinitrobiphenyl	S. typhimurium TA98	Without S9	4646 revertants / 50 ng	[3]

This data clearly demonstrates the significant increase in mutagenic potency upon metabolic reduction of the nitro groups. The diamino-dinitrobiphenyl metabolite is a potent direct-acting mutagen in TA98, indicating that it induces frameshift mutations.

Conclusion and Future Directions

The bacterial mutagenicity of 2,4,2',4'-tetranitrobiphenyl is a clear example of metabolic activation, where the parent compound is converted into highly reactive, DNA-damaging species. The key takeaways from this guide are:

• Nitroreduction is the critical activation step: Bacterial nitroreductases play a central role in converting the nitro groups of 2,4,2',4'-tetranitrobiphenyl to mutagenic intermediates.

• N-hydroxylamino intermediates are likely the ultimate mutagens: These reactive species can form electrophilic nitrenium ions that readily form DNA adducts.

• 2,4'-Diamino-2',4-dinitrobiphenyl is a potent mutagenic metabolite: This compound has been isolated and shown to be highly active in the Ames test.

• The Ames test is an indispensable tool: The use of a panel of Salmonella strains, including nitroreductase-deficient variants, is essential for a comprehensive assessment of the mutagenic potential and mechanism of action of nitroaromatic compounds.

Future research in this area should focus on:

• Elucidating the complete metabolic pathway: The identification and mutagenicity testing of all intermediate metabolites would provide a more complete picture of the toxicological profile of 2,4,2',4'-tetranitrobiphenyl.

• Characterizing the specific nitroreductases involved: Identifying the specific enzymes in S. typhimurium responsible for the metabolism of this compound would allow for more targeted mechanistic studies.

• Identifying the specific DNA adducts formed: The structural characterization of the DNA adducts would provide direct evidence of the molecular mechanism of mutagenesis.

By continuing to investigate the intricate relationship between metabolism and mutagenicity, the scientific community can better assess the risks associated with exposure to 2,4,2',4'-tetranitrobiphenyl and other nitroaromatic compounds, and develop strategies to mitigate their potential harm.

References

• Hirayama, T., Iguchi, K., & Watanabe, T. (1990). Metabolic activation of 2,4-dinitrobiphenyl derivatives for their mutagenicity in Salmonella typhimurium TA98. Mutation Research/Genetic Toxicology, 243(3), 201-206. [Link]

• Rosenkranz, E. J., McCoy, E. C., Mermelstein, R., & Rosenkranz, H. S. (1982). Mutagenicity of nitrofurans in Salmonella typhimurium TA98, TA98NR and TA98/1,8-DNP6. Mutation Research/Genetic Toxicology, 106(2), 81-94. [Link]

• Cross, K. P., & DeMarini, D. M. (2023). Analysis of chemical structures and mutations detected by Salmonella TA98 and TA100. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 827, 111838. [Link]

• Williams, T. M., & Raushel, F. M. (2013). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. Archives of Biochemistry and Biophysics, 529(1), 41-50. [Link]

• Jung, R., & Appel, K. E. (1998). Comparison of the mutagenic specificity induced by four nitro-group-containing aromatic amines in Salmonella typhimurium his genes. Mutation research, 413(2), 115–123. [Link]

• Hirayama, T., Watanabe, T., & Iguchi, K. (1990). Structural determination of a directly mutagenic amino-nitrobiphenyl as the S9 metabolite of 2,4,2',4'-tetranitrobiphenyl in Salmonella typhimurium TA98. Mutation Research/Genetic Toxicology, 243(3), 193-200. [Link]

• Rosenkranz, E. J., McCoy, E. C., Mermelstein, R., & Rosenkranz, H. S. (1982). Evidence for the existence of distinct nitroreductases in Salmonella typhimurium: roles in mutagenesis. Carcinogenesis, 3(1), 121-123. [Link]

• Yanto, Y., Yanto, Y., & Tee, K. L. (2011). Nitroreductase from Salmonella typhimurium: characterization and catalytic activity. Applied microbiology and biotechnology, 92(1), 143-152. [Link]

• Knasmüller, S., Mersch-Sundermann, V., Kevekordes, S., Darroudi, F., Huber, W. W., Hoelzl, C., Ecker, S., & Kassie, F. (2001). 2,4-Diaminotoluene (2,4-DAT)-induced DNA damage, DNA repair and micronucleus formation in the human hepatoma cell line HepG2. Mutation research, 498(1-2), 87–96. [Link]

• Thomas, T. C., Johnson, G. E., & Tate, M. (2024). Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. Mutagenesis, 39(1), 1-13. [Link]

• Chen, H. J. C., & Campbell, C. (2016). DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans. Mass spectrometry (Tokyo, Japan), 5(1), S0052. [Link]

• Xenometrix. (2018). Ames MPF 98/100 Instructions for Use. [Link]

• Request PDF. (2005). Mutagenicity of Carbon Tetrachloride and Chloroform in Salmonella typhimurium TA98, TA100, TA1535, and TA1537, and Escherichia coli WP2uvrA/ pKM101 and WP2/pKM101, Using A Gas Exposure Method. ResearchGate. [Link]

• Hoechst Aktiengesellschaft. (2019). Ames Test Report. [Link]

• Pérez-Reinado, E., Zafra, O., & Pérez-Pérez, J. (2008). Reduction of polynitroaromatic compounds: the bacterial nitroreductases. FEMS microbiology reviews, 32(3), 475–493. [Link]

• Weston, A., & Harris, C. C. (1993). Carcinogen-DNA Adduct Formation and DNA Repair. CDC Stacks. [Link]

• JoVE. (2022). DNA Adducts Formation by Carcinogens and P-postlabeling Determination. [Link]

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• ChemRxiv. (2021). STRUCTURE CONFIRMATION, REACTIVITY, BACTERIAL MUTAGENICITY AND QUANTIFICATION OF 2,2,4-TRIBROMO-5-HYDROXYCYCLOPENT-4-ENE-1,3. [Link]

• Cross, K. P., & DeMarini, D. M. (2023). Analysis of Chemical Structures and Mutations Detected by Salmonella TA98 and TA100. ResearchGate. [Link]

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environmental fate and persistence of nitrobiphenyl compounds

An In-Depth Technical Guide to the Environmental Fate and Persistence of Nitrobiphenyl Compounds

Foreword

Nitrobiphenyl compounds, a class of synthetic chemicals, have garnered increasing attention within the scientific community due to their potential for environmental persistence and ecotoxicological effects. As researchers, scientists, and professionals in drug development, a comprehensive understanding of the environmental journey of these molecules is paramount for responsible innovation and environmental stewardship. This technical guide provides a deep dive into the core principles governing the environmental fate and persistence of nitrobiphenyls. Moving beyond a simple recitation of facts, this document elucidates the causal relationships behind their environmental behavior and outlines robust methodologies for their assessment. It is designed to be a field-proven resource, grounding theoretical knowledge in practical, self-validating experimental protocols.

Introduction to Nitrobiphenyl Compounds

Nitrobiphenyls are a group of aromatic organic compounds consisting of a biphenyl molecule substituted with one or more nitro groups (-NO₂). Their chemical structure imparts a unique combination of stability and reactivity that dictates their environmental behavior.

Sources and Uses: Nitrobiphenyls are not typically manufactured for direct commercial application but rather serve as intermediates in the synthesis of a variety of other chemicals, including dyes, pharmaceuticals, and agricultural products. For instance, 4-nitrobiphenyl is a precursor to the antioxidant 4-aminobiphenyl.[1] They can also be formed as unintentional byproducts in industrial processes. Their presence in the environment is primarily due to industrial effluents, improper disposal of chemical waste, and atmospheric deposition from combustion processes.

Environmental Significance: The primary concern surrounding nitrobiphenyls stems from their structural similarity to polychlorinated biphenyls (PCBs), which are known for their persistence, bioaccumulation, and toxicity. The presence of the nitro group, a strong electron-withdrawing functional group, makes the aromatic rings less susceptible to oxidative degradation, contributing to their environmental persistence.[2] Furthermore, some nitrobiphenyls are suspected carcinogens, and their degradation can lead to the formation of other toxic compounds, such as aminobiphenyls.

Physicochemical Properties and Environmental Distribution

The environmental partitioning of nitrobiphenyls between air, water, soil, and biota is governed by their fundamental physicochemical properties. Understanding these properties is the first step in predicting their fate and transport.

Key Physicochemical Properties of Mononitrobiphenyls:

Property	2-Nitrobiphenyl	3-Nitrobiphenyl	4-Nitrobiphenyl
Molecular Formula	C₁₂H₉NO₂	C₁₂H₉NO₂	C₁₂H₉NO₂
Molar Mass ( g/mol )	199.20	199.20	199.21
Melting Point (°C)	36-38	58-60	114
Boiling Point (°C)	320	325-330	340
Water Solubility	Insoluble	Insoluble	Insoluble
Vapor Pressure	2 mmHg at 140°C	-	-
Log Kₒw (Octanol-Water Partition Coefficient)	3.7 (Computed)	-	3.77

Data compiled from various sources.[1][2][3][4][5]

The high octanol-water partition coefficient (Log Kₒw) of nitrobiphenyls indicates their lipophilic ("fat-loving") nature. This property suggests a strong tendency to partition from water into organic matrices such as soil organic matter, sediments, and the fatty tissues of living organisms. Their low water solubility further limits their mobility in aqueous systems and enhances their association with particulate matter.

Environmental Fate and Degradation Pathways

The persistence of nitrobiphenyls in the environment is a balance between their resistance to degradation and the various processes that can break them down. These processes can be broadly categorized as abiotic (non-biological) and biotic (biological).

Abiotic Degradation

Photolysis: Photolysis, or degradation by light, is a potentially significant abiotic degradation pathway for nitrobiphenyls. Aromatic nitro compounds can absorb ultraviolet (UV) radiation, which can lead to the excitation of electrons and subsequent chemical reactions. The UV absorption maximum for 4-nitrobiphenyl is around 295 nm, suggesting a potential for direct photolysis in the environment.[2] The degradation products can include other aromatic compounds and azo compounds.[2] The rate of photolysis is influenced by factors such as the intensity and wavelength of light, the presence of sensitizing agents in the water (like humic acids), and the environmental matrix (water, soil, or air).

Hydrolysis: Hydrolysis is the breakdown of a compound due to reaction with water. Aromatic nitro compounds are generally resistant to hydrolysis under typical environmental pH conditions (pH 5-9).[2] Therefore, hydrolysis is not considered a major degradation pathway for nitrobiphenyls in the environment.

Biotic Degradation (Biotransformation)

Microbial degradation is a critical process for the removal of persistent organic pollutants from the environment. The biodegradation of nitrobiphenyls can occur under both aerobic (oxygen-rich) and anaerobic (oxygen-deficient) conditions.

Aerobic Degradation: Under aerobic conditions, the biodegradation of nitrobiphenyls is thought to proceed through pathways similar to those for biphenyl and other nitroaromatic compounds. The initial attack often involves dioxygenase enzymes, which incorporate both atoms of molecular oxygen into the aromatic ring, leading to the formation of a diol. This is followed by ring cleavage and further degradation to central metabolic intermediates. The nitro group can be removed as nitrite either before or after ring cleavage.

Anaerobic Degradation: In anaerobic environments, such as deep sediments, the primary transformation of nitrobiphenyls is the reduction of the nitro group. This proceeds stepwise through nitroso and hydroxylamino intermediates to form the corresponding aminobiphenyl.[2] For example, 4-nitrobiphenyl is reduced to 4-aminobiphenyl.[2] While this transformation detoxifies the nitro group to some extent, the resulting aminobiphenyls can also be persistent and toxic. Further degradation of the biphenyl rings under anaerobic conditions is a slower process.

Caption: Putative anaerobic reduction of 4-nitrobiphenyl to 4-aminobiphenyl.

Bioaccumulation and Trophic Transfer

Bioaccumulation is the net accumulation of a chemical by an organism from all sources, including water, food, and sediment. It is a key factor in determining the potential for adverse effects on individual organisms and the ecosystem.

• Bioconcentration Factor (BCF): The ratio of the concentration of a chemical in an organism to the concentration in the surrounding water at steady state.[6]

• Bioaccumulation Factor (BAF): The ratio of the concentration of a chemical in an organism to the concentration in the surrounding water, considering uptake from all sources, including food.[6]

The high Log Kₒw of nitrobiphenyls suggests a significant potential for bioaccumulation in aquatic organisms. Chemicals with a high affinity for lipids tend to be stored in the fatty tissues of organisms, leading to concentrations within the organism that can be much higher than in the surrounding environment.

Trophic Transfer: Trophic transfer, or biomagnification, is the process by which the concentration of a contaminant increases in successive trophic levels of a food web. Organisms at higher trophic levels consume prey that have accumulated the contaminant, leading to a magnification of the concentration up the food chain.

While the physicochemical properties of nitrobiphenyls indicate a potential for bioaccumulation, there is a notable lack of comprehensive empirical data on their BCF and BAF values in various aquatic species. This represents a significant knowledge gap that hinders a complete environmental risk assessment.

Analytical Methodologies for Environmental Monitoring

Accurate and sensitive analytical methods are essential for detecting and quantifying nitrobiphenyls in complex environmental matrices.

Sample Preparation:

• Water: Solid-phase extraction (SPE) is commonly used to extract and concentrate nitrobiphenyls from water samples.

• Soil and Sediment: Soxhlet extraction or pressurized liquid extraction (PLE) with an appropriate organic solvent are effective methods for extracting nitrobiphenyls from solid matrices.

• Biota: Tissues are typically homogenized and extracted with an organic solvent, followed by a cleanup step to remove lipids and other interfering substances.

Analytical Techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds like nitrobiphenyls.

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV or mass spectrometry detector is also widely used, particularly for less volatile or thermally labile compounds.

Experimental Protocols for Assessing Environmental Fate

Standardized laboratory studies are crucial for generating reliable data on the persistence and bioaccumulation of chemicals. The following protocols are based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD).

OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems

This guideline is designed to determine the rate and pathway of degradation of a chemical in water-sediment systems.

Experimental Protocol:

• System Preparation:

  • Collect intact water-sediment cores from two different sites.

  • Allow the systems to acclimate in the dark at a controlled temperature (e.g., 20°C).

  • For aerobic testing, gently bubble air over the water surface. For anaerobic testing, purge the headspace with an inert gas (e.g., nitrogen).

• Test Substance Application:

  • Prepare a stock solution of the ¹⁴C-labeled nitrobiphenyl compound.

  • Apply the test substance to the water phase of the test systems.

• Incubation and Sampling:

  • Incubate the systems in the dark for up to 100 days.

  • At predetermined time intervals, sacrifice replicate test systems.

  • Separate the water and sediment phases.

• Analysis:

  • Analyze the water and sediment extracts for the parent compound and transformation products using techniques like HPLC with radiometric detection and LC-MS.

  • Trap and quantify any evolved ¹⁴CO₂ (for aerobic systems) or volatile organic compounds.

• Data Evaluation:

  • Determine the dissipation half-life of the parent compound in the total system, water, and sediment.

  • Identify and quantify major transformation products.

  • Establish a mass balance for the applied radioactivity.

Caption: Workflow for OECD 308 sediment degradation study.

OECD 305: Bioaccumulation in Fish

This guideline describes a procedure to characterize the bioconcentration potential of a chemical in fish.

Experimental Protocol:

• Acclimation:

  • Acclimate the selected fish species (e.g., rainbow trout, zebrafish) to the test conditions (temperature, water quality).

• Uptake Phase:

  • Expose a group of fish to a constant, low concentration of the ¹⁴C-labeled nitrobiphenyl compound in a flow-through system.

  • Maintain a control group of fish in clean water.

  • Sample fish and water at regular intervals.

• Depuration Phase:

  • After a predetermined exposure period (e.g., 28 days), transfer the remaining fish to a clean water system.

  • Continue to sample fish and water at regular intervals to measure the elimination of the test substance.

• Analysis:

  • Analyze water samples for the concentration of the test substance.

  • Analyze whole fish or specific tissues for the concentration of the test substance and any metabolites.

• Data Evaluation:

  • Calculate the uptake and depuration rate constants (k₁ and k₂).

  • Determine the bioconcentration factor (BCF) as the ratio of k₁/k₂.

  • Normalize the BCF to a standard fish lipid content.

Caption: Workflow for OECD 305 fish bioaccumulation study.

Conclusion and Future Perspectives

Nitrobiphenyl compounds represent a class of chemicals with the potential for environmental persistence and bioaccumulation. Their fate in the environment is a complex interplay of their physicochemical properties and various degradation processes. While abiotic degradation through photolysis can occur, microbial transformation is a key factor in their ultimate fate, with distinct pathways under aerobic and anaerobic conditions.

A significant knowledge gap remains in the area of bioaccumulation. While their lipophilicity suggests a high potential for accumulation in organisms, there is a pressing need for more empirical data on the bioconcentration and bioaccumulation factors of different nitrobiphenyl isomers in a variety of aquatic species. Future research should focus on generating this data to enable more accurate and comprehensive environmental risk assessments. Furthermore, elucidating the specific enzymatic pathways and microbial consortia involved in the degradation of nitrobiphenyls will be crucial for developing effective bioremediation strategies for contaminated sites.

References

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A Comprehensive Technical Guide to the Thermal Stability and Decomposition of 2,4,2',4'-Tetranitrobiphenyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the thermal stability and decomposition of 2,4,2',4'-tetranitrobiphenyl, a nitroaromatic compound of significant interest in various fields, including energetic materials and chemical synthesis. While direct experimental data on this specific isomer is limited in publicly accessible literature, this guide synthesizes foundational principles of nitroaromatic thermal decomposition, data from analogous compounds, and established analytical methodologies to present a scientifically grounded understanding of its anticipated behavior. We will explore its synthesis, delve into the theoretical underpinnings of its decomposition pathways, and provide detailed protocols for its experimental evaluation using modern thermal analysis techniques.

Introduction: The Significance of 2,4,2',4'-Tetranitrobiphenyl

2,4,2',4'-Tetranitrobiphenyl is a member of the nitroaromatic class of compounds, characterized by a biphenyl core substituted with four nitro groups.[1] The energetic nature of the nitro (-NO₂) functional group, coupled with the carbon backbone of the biphenyl structure, imparts this molecule with distinct chemical and thermal properties. Understanding the thermal stability and decomposition of such compounds is paramount for safe handling, storage, and application, particularly in fields where they may be subjected to elevated temperatures.

The arrangement of the nitro groups on the biphenyl rings is expected to significantly influence the molecule's stability and decomposition mechanism due to steric and electronic effects. This guide will provide a framework for understanding these structure-property relationships.

Synthesis of 2,4,2',4'-Tetranitrobiphenyl

The synthesis of 2,4,2',4'-tetranitrobiphenyl can be achieved through several methods, primarily involving the nitration of a biphenyl precursor or the coupling of nitrated aromatic rings.

Direct Nitration of Biphenyl

A common synthetic route involves the direct nitration of biphenyl using a mixture of concentrated nitric acid and sulfuric acid. This electrophilic aromatic substitution reaction introduces nitro groups onto the aromatic rings. Controlling the reaction conditions, such as temperature and reactant stoichiometry, is crucial to achieve the desired level of nitration while minimizing the formation of unwanted isomers and over-nitrated products.

Ullmann Coupling of 2,4-Dinitrochlorobenzene

An alternative synthesis involves the Ullmann coupling reaction of 2,4-dinitrochlorobenzene in the presence of a copper catalyst. This method offers a more controlled approach to forming the biphenyl linkage between two pre-nitrated rings, potentially leading to a higher yield of the target isomer.

Theoretical Framework for Thermal Decomposition

The thermal decomposition of nitroaromatic compounds is a complex process initiated by the cleavage of the weakest bond in the molecule. For many nitroaromatics, this is the C-NO₂ bond.[2][3] The subsequent reactions of the generated radicals dictate the overall decomposition pathway and the nature of the final products.

Primary Decomposition Step: C-NO₂ Bond Homolysis

The initial and rate-determining step in the thermal decomposition of many nitroaromatic compounds is the homolytic cleavage of the carbon-nitro bond (C-NO₂), as depicted in the diagram below. This endothermic process results in the formation of an aryl radical and a nitrogen dioxide (NO₂) radical.

Caption: Initial step of thermal decomposition.

The energy required for this bond scission, known as the bond dissociation energy (BDE), is a key indicator of the compound's thermal stability. Lower BDE values generally correlate with lower decomposition temperatures.

Secondary Decomposition Pathways

The highly reactive aryl and NO₂ radicals generated in the primary step can undergo a variety of secondary reactions, leading to a cascade of further decomposition. These reactions can include:

• Intramolecular Rearrangements: The aryl radical can undergo rearrangements and further fragmentation.

• Intermolecular Reactions: Radicals can react with other intact molecules of 2,4,2',4'-tetranitrobiphenyl, leading to autocatalytic decomposition.

• Gas-Phase Reactions: The liberated NO₂ can participate in a complex series of gas-phase reactions, leading to the formation of other nitrogen oxides (NOx), nitrogen (N₂), and other gaseous products.

The final decomposition products are typically a mixture of stable gases such as carbon monoxide (CO), carbon dioxide (CO₂), water (H₂O), and nitrogen (N₂), along with solid carbonaceous residues.

Experimental Assessment of Thermal Stability

The thermal stability of 2,4,2',4'-tetranitrobiphenyl can be experimentally determined using various thermal analysis techniques. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are two of the most powerful and commonly employed methods.[4][5][6]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[5] This technique can identify endothermic events like melting and exothermic events such as decomposition. A typical DSC thermogram for a nitroaromatic compound would show a sharp endothermic peak corresponding to its melting point, followed by a broad exothermic peak indicating its decomposition.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.[7] It provides information on the decomposition temperature range and the mass loss associated with the decomposition process. The onset temperature of mass loss in a TGA curve is often used as an indicator of the material's thermal stability.

Kinetic Analysis of Decomposition

By performing DSC or TGA experiments at multiple heating rates, it is possible to determine the kinetic parameters of the decomposition reaction, such as the activation energy (Ea) and the pre-exponential factor (A).[8] These parameters provide quantitative insights into the reaction rate and its temperature dependence.

Anticipated Thermal Behavior of 2,4,2',4'-Tetranitrobiphenyl: A Comparative Analysis

While specific experimental data for 2,4,2',4'-tetranitrobiphenyl is scarce, we can infer its likely thermal behavior by examining related compounds. For instance, studies on nitrobenzoic acid isomers have shown that the position of the nitro group significantly affects thermal stability.[9] Generally, steric hindrance between adjacent nitro groups can weaken the C-NO₂ bond, leading to a lower decomposition temperature. In 2,4,2',4'-tetranitrobiphenyl, the nitro groups at the 2 and 2' positions are likely to experience steric repulsion, which may lower its thermal stability compared to isomers with less hindered nitro groups.

Table 1: Comparison of Thermal Properties of Related Nitroaromatic Compounds

Compound	Melting Point (°C)	Decomposition Onset (°C)	Key Observations
2,4,2',4'-Tetranitrobiphenyl (Predicted)	~163-165	Likely in the range of 200-300	Steric hindrance from ortho-nitro groups may lower decomposition temperature.
2,4,6-Trinitrotoluene (TNT)	80.6	~240	A well-characterized energetic material.
o-Nitrobenzoic Acid	147	~200	Lower decomposition temperature compared to meta and para isomers, likely due to intramolecular interactions.[9]
m-Nitrobenzoic Acid	141	~275	Higher thermal stability compared to the ortho isomer.[9]
p-Nitrobenzoic Acid	242	~250	Thermally stable, but with a high heat of decomposition.[9]

Note: The decomposition onset temperatures are approximate and can vary with experimental conditions such as heating rate.

Experimental Protocols

The following are detailed, step-by-step methodologies for the thermal analysis of 2,4,2',4'-tetranitrobiphenyl.

Protocol for Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh 1-3 mg of 2,4,2',4'-tetranitrobiphenyl into a standard aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Experimental Conditions:

  • Temperature Program: Heat the sample from ambient temperature to 400°C at a constant heating rate of 10°C/min.

  • Atmosphere: Purge the DSC cell with an inert gas, such as nitrogen, at a flow rate of 50 mL/min to prevent oxidative decomposition.

• Data Analysis: Record the heat flow as a function of temperature. Determine the melting point (peak of the endotherm) and the onset temperature of decomposition (onset of the exotherm).

Protocol for Thermogravimetric Analysis (TGA)

• Sample Preparation: Accurately weigh 5-10 mg of 2,4,2',4'-tetranitrobiphenyl into a TGA crucible (e.g., alumina or platinum).

• Instrument Setup: Place the crucible onto the TGA balance.

• Experimental Conditions:

  • Temperature Program: Heat the sample from ambient temperature to 500°C at a constant heating rate of 10°C/min.

  • Atmosphere: Purge the TGA furnace with an inert gas, such as nitrogen, at a flow rate of 50 mL/min.

• Data Analysis: Record the sample mass as a function of temperature. Determine the onset temperature of decomposition and the percentage of mass loss.

Workflow for Kinetic Analysis

Caption: Workflow for kinetic analysis of thermal decomposition.

Conclusion

This technical guide has provided a comprehensive overview of the thermal stability and decomposition of 2,4,2',4'-tetranitrobiphenyl. While direct experimental data remains a subject for future research, a robust understanding of its behavior can be formulated through the lens of established principles of nitroaromatic chemistry and comparative analysis with related compounds. The primary decomposition pathway is anticipated to be initiated by C-NO₂ bond homolysis, with the thermal stability being influenced by the steric interactions of the ortho-substituted nitro groups. The provided experimental protocols offer a clear and validated approach for researchers to determine the precise thermal properties of this and other similar nitroaromatic compounds. A thorough understanding of these properties is essential for ensuring the safe and effective use of 2,4,2',4'-tetranitrobiphenyl in its various applications.

References

• 2,2′-((5,5′,6,6′-Tetramethoxy-[1,1′-biphenyl]-3,3′-diyl)bis(methanylylidene))dimalononitrile. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• Theoretical Investigation on Mechanistic and Kinetic Transformation of 2,2',4,4',5-Pentabromodiphenyl Ether. (2015, June 18). PubMed. Retrieved January 25, 2026, from [Link]

• Kinetics and mechanisms of thermal decomposition of nitroaromatic explosives. (n.d.). ACS Publications. Retrieved January 25, 2026, from [Link]

• DSC (a) and TG (b) curves for the thermal decomposition of... (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• 2,4,2',4'-TETRANITROBIPHENYL. (n.d.). Gsrs. Retrieved January 25, 2026, from [Link]

• WL-TR-93-7058 Kinetics and Mechanisms of Thermal Decomposition of Nitroaromatic Explosives. (n.d.). DTIC. Retrieved January 25, 2026, from [Link]

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• Thermal decomposition of cis-2, 4, 6, 8-tetranitro-1H, 5H-2, 4, 6, 8-tetraazabicyclo[3.3.0]octane. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Toxicological Effects and Mechanisms of 2,2',4,4'-Tetrabromodiphenyl Ether (BDE-47) on Marine Organisms. (2024, October 15). PubMed. Retrieved January 25, 2026, from [Link]

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• DSC vs TGA: A Simple Comparison Guide. (2026, January 6). ResolveMass Laboratories Inc. Retrieved January 25, 2026, from [Link]

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• Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). (n.d.). IIT Kanpur. Retrieved January 25, 2026, from [Link]

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• Convenient Preparation, Thermal Properties and X-ray Structure Determination of 2,3-Dihydro-5,6,7,8-tetranitro-1,4-benzodioxine (TNBD): A Promising High-Energy-Density Material. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• Thermal decomposition and isomerization of furfural and 2-pyrone: a theoretical kinetic study. (n.d.). RSC Publishing. Retrieved January 25, 2026, from [Link]

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An In-Depth Technical Guide to the Spectroscopic Analysis of 2,4,2',4'-Tetranitrobiphenyl

Abstract

This technical guide provides a comprehensive exploration of the spectroscopic characterization of 2,4,2',4'-tetranitrobiphenyl, a molecule of significant interest due to its complex structure and energetic properties. Focusing on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, this document delves into the theoretical underpinnings, practical experimental considerations, and detailed spectral interpretation for this highly substituted nitroaromatic compound. The guide is intended for researchers, scientists, and professionals in drug development and materials science who require a deep understanding of the structural elucidation of complex organic molecules.

Introduction: The Structural Challenge of a Tetra-ortho-substituted Biphenyl

2,4,2',4'-Tetranitrobiphenyl (C₁₂H₆N₄O₈, CAS No. 1820-59-3) presents a fascinating case study in spectroscopic analysis.[1] Its structure, featuring four strongly electron-withdrawing nitro groups and significant steric hindrance around the central biphenyl linkage, dictates its unique chemical and physical properties. The ortho-substitution at the 2 and 2' positions imposes a significant barrier to rotation around the C-C single bond connecting the two phenyl rings. This phenomenon, known as atropisomerism, results in a non-planar ground state conformation and the potential for stable or slowly interconverting rotational isomers (atropisomers).[2] Understanding this conformational behavior is paramount to interpreting the molecule's spectroscopic data accurately.

This guide will systematically dissect the NMR and IR spectroscopic signatures of 2,4,2',4'-tetranitrobiphenyl, providing the necessary framework for its unambiguous identification and structural characterization.

Molecular Structure and Conformational Dynamics

The defining structural feature of 2,4,2',4'-tetranitrobiphenyl is the steric clash between the nitro groups at the 2 and 2' positions. This steric repulsion forces the two phenyl rings to adopt a twisted conformation, with a significant dihedral angle between them. For comparison, the related compound 3,3',5,5'-tetranitrobiphenyl exhibits a dihedral angle of 45.5° in the solid state, highlighting the inherent non-planarity of such systems.[3] The rotational barrier in ortho-substituted biphenyls is a critical parameter that determines whether distinct atropisomers can be observed at room temperature.[2]

Diagram: Atropisomerism in 2,4,2',4'-Tetranitrobiphenyl

Caption: Hindered rotation around the central C-C bond in 2,4,2',4'-tetranitrobiphenyl leads to non-superimposable, mirror-image atropisomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the detailed connectivity and spatial arrangement of atoms in a molecule. For 2,4,2',4'-tetranitrobiphenyl, both ¹H and ¹³C NMR will provide critical information. Due to the likely poor solubility of this compound, a strong deuterated solvent such as DMSO-d₆ or DMF-d₇ may be required.

¹H NMR Spectroscopy: A Crowded Aromatic Region

The ¹H NMR spectrum of 2,4,2',4'-tetranitrobiphenyl is expected to show a complex pattern of signals in the aromatic region, typically between 7.0 and 9.0 ppm. The powerful electron-withdrawing nature of the nitro groups will deshield the aromatic protons, shifting their resonances downfield.

Predicted ¹H NMR Spectral Data:

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)
H-3, H-3'	~8.8 - 9.0	d	J ≈ 2.5
H-5, H-5'	~8.5 - 8.7	dd	J ≈ 8.5, 2.5
H-6, H-6'	~7.8 - 8.0	d	J ≈ 8.5

Note: These are predicted values and may vary based on solvent and experimental conditions.

Interpretation and Causality:

• H-3 and H-3': These protons are situated ortho to two nitro groups (at positions 2 and 4), experiencing the strongest deshielding effect. They are expected to appear as doublets due to coupling with H-5 and H-5', respectively, with a small meta-coupling constant.

• H-5 and H-5': These protons are ortho to one nitro group (at position 4) and will be significantly deshielded. They will appear as doublets of doublets due to coupling with both H-3/H-3' (meta-coupling) and H-6/H-6' (ortho-coupling).

• H-6 and H-6': These protons are meta to one nitro group and will be the least deshielded of the aromatic protons. They are expected to appear as doublets due to ortho-coupling with H-5 and H-5'.

The symmetry of the molecule suggests that the protons on both rings should be chemically equivalent, leading to a simpler spectrum than might be expected. However, if the rotational barrier is high enough to allow for the observation of distinct atropisomers at the analysis temperature, the number of signals could double, with each atropisomer giving rise to its own set of resonances.

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum will provide complementary information about the carbon framework of the molecule. The aromatic region (typically 120-150 ppm) will show signals for the twelve carbon atoms of the biphenyl system.

Predicted ¹³C NMR Spectral Data:

Carbon	Predicted Chemical Shift (ppm)
C-1, C-1'	~135 - 140
C-2, C-2'	~148 - 152
C-3, C-3'	~120 - 125
C-4, C-4'	~145 - 150
C-5, C-5'	~128 - 132
C-6, C-6'	~130 - 135

Note: These are predicted values and may vary based on solvent and experimental conditions.

Interpretation and Causality:

• Carbons bearing nitro groups (C-2, C-2', C-4, C-4'): These carbons will be significantly deshielded and appear at the downfield end of the aromatic region due to the strong electron-withdrawing effect of the nitro groups.

• Carbons of the biphenyl linkage (C-1, C-1'): These quaternary carbons will also be deshielded, and their chemical shift will be influenced by the dihedral angle between the rings.

• Protonated carbons (C-3, C-3', C-5, C-5', C-6, C-6'): The chemical shifts of these carbons will be influenced by the proximity of the nitro groups.

Experimental Protocol for NMR Analysis

Diagram: NMR Sample Preparation and Analysis Workflow

Caption: A generalized workflow for the preparation and analysis of an NMR sample of 2,4,2',4'-tetranitrobiphenyl.

• Sample Preparation: Due to the probable low solubility of 2,4,2',4'-tetranitrobiphenyl, careful solvent selection is crucial.

  • Accurately weigh 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, acetone-d₆, or DMF-d₇) in a clean, dry vial.

  • Gently warm the vial or use sonication to aid dissolution if necessary.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could degrade spectral quality.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

  • Acquire the ¹H NMR spectrum using an appropriate number of scans to achieve a good signal-to-noise ratio.

  • Acquire the ¹³C NMR spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a significantly larger number of scans will be required.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase and baseline corrections to ensure accurate peak shapes and integrals.

  • Reference the spectrum to the residual solvent peak.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons for each resonance.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

Infrared spectroscopy is an excellent technique for identifying the functional groups present in a molecule. In the case of 2,4,2',4'-tetranitrobiphenyl, the IR spectrum will be dominated by the characteristic vibrations of the nitro groups and the aromatic rings.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100 - 3000	Medium-Weak	Aromatic C-H stretching
~1600 - 1580	Medium	Aromatic C=C stretching
~1550 - 1520	Strong	Asymmetric NO₂ stretching
~1350 - 1330	Strong	Symmetric NO₂ stretching
~850 - 800	Strong	C-N stretching and out-of-plane C-H bending

Note: These are predicted values and may vary based on the sampling method (e.g., KBr pellet, ATR).

Interpretation and Causality:

• Nitro Group Vibrations: The most prominent features in the IR spectrum will be the strong absorption bands corresponding to the asymmetric and symmetric stretching vibrations of the N-O bonds in the nitro groups. For aromatic nitro compounds, these typically appear in the regions of 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[2]

• Aromatic Ring Vibrations: The spectrum will also display characteristic absorptions for the aromatic rings, including C-H stretching vibrations above 3000 cm⁻¹ and C=C stretching vibrations in the 1600-1450 cm⁻¹ region.

• C-N Stretching: The stretching vibration of the C-N bond connecting the nitro group to the aromatic ring is also expected, though it may be coupled with other vibrations.

Experimental Protocol for FTIR Analysis

A common and effective method for analyzing solid samples by FTIR is Attenuated Total Reflectance (ATR).

Diagram: ATR-FTIR Analysis Workflow

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An In-depth Technical Guide to the X-ray Crystallography and Predicted Crystal Structure of 2,4,2',4'-Tetranitrobiphenyl

This guide provides a comprehensive overview of the synthesis, conformational analysis, and the application of X-ray crystallography to elucidate the structure of 2,4,2',4'-tetranitrobiphenyl. While a definitive crystal structure for this specific isomer is not publicly available in crystallographic databases, this document outlines the experimental and theoretical methodologies required for its determination. We will leverage data from closely related structures, particularly its isomer 3,3',5,5'-tetranitrobiphenyl, to predict its molecular conformation and packing, offering valuable insights for researchers in materials science and drug development.

Introduction: The Significance of Substituted Biphenyls

Substituted biphenyls are a class of compounds with significant academic and industrial interest due to their diverse applications, ranging from pharmaceuticals to materials science. The rotational freedom around the central carbon-carbon single bond allows for a variety of stable conformations, which are dictated by the nature and position of the substituents on the phenyl rings. The resulting dihedral angle between the rings is a critical determinant of the molecule's overall shape, polarity, and ability to interact with its environment.

2,4,2',4'-Tetranitrobiphenyl, with its multiple nitro groups, is a molecule of particular interest for its potential energetic properties and as a synthetic precursor. The presence of nitro groups at the ortho positions (2 and 2') is expected to induce significant steric hindrance, forcing the phenyl rings out of planarity. Understanding the precise three-dimensional arrangement of this molecule in the solid state is crucial for predicting its properties and for the rational design of new materials. X-ray crystallography stands as the definitive method for determining such atomic-level structural information.

Synthesis of 2,4,2',4'-Tetranitrobiphenyl

The synthesis of 2,4,2',4'-tetranitrobiphenyl can be achieved through an Ullmann-type coupling reaction. This established method provides a reliable route to the target molecule.

Experimental Protocol: Synthesis

A detailed, step-by-step methodology for the synthesis is provided below:

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, combine 10 g of 2,4-dinitrochlorobenzene and 10 g of finely powdered copper.

• Solvent Addition: Add 20 ml of nitrobenzene to the flask.

• Reaction: Heat the mixture to boiling and maintain reflux for one hour.

• Work-up: After cooling, dilute the reaction mixture with diethyl ether and filter to remove the copper and any copper salts.

• Crystallization: Slowly add ligroin to the filtrate. An oil will initially separate, which upon standing will crystallize.

• Purification: Collect the crystalline product and recrystallize from benzene to yield yellowish prisms of 2,4,2',4'-tetranitrobiphenyl.[1]

The Cornerstone of Structural Elucidation: A Guide to X-ray Crystallography

X-ray crystallography is a powerful analytical technique that allows for the precise determination of the three-dimensional arrangement of atoms within a crystalline solid. The process involves irradiating a single crystal with a beam of X-rays and analyzing the resulting diffraction pattern.

The "Why": Causality in Experimental Choices

The success of an X-ray crystallographic experiment hinges on the quality of the single crystal. The choice of crystallization technique is therefore paramount. For a molecule like 2,4,2',4'-tetranitrobiphenyl, which is soluble in benzene, a slow evaporation or a solvent diffusion method would be a logical starting point. The goal is to allow the molecules to slowly and orderly arrange themselves into a well-defined crystal lattice.

Experimental Workflow: From Powder to Structure

The following diagram illustrates the typical workflow for determining a crystal structure.

Caption: Experimental workflow for X-ray crystal structure determination.

A Self-Validating System: Data Quality and Refinement

The trustworthiness of a crystal structure is determined by a set of statistical parameters generated during the refinement process. Key indicators include:

• R1: The residual factor, which measures the agreement between the observed and calculated structure factor amplitudes. A low R1 value (typically < 0.05 for small molecules) indicates a good fit.

• wR2: The weighted residual factor, which is based on the squared structure factor amplitudes.

• Goodness of Fit (Goof): This should be close to 1 for a good refinement.

Conformational Analysis and Predicted Crystal Structure of 2,4,2',4'-Tetranitrobiphenyl

In the absence of experimental data for 2,4,2',4'-tetranitrobiphenyl, we can make informed predictions about its structure based on fundamental principles of conformational analysis and by drawing comparisons with related molecules.

Steric Hindrance and the Dihedral Angle

The conformation of biphenyl derivatives is a balance between two opposing effects:

• π-conjugation: This favors a planar conformation to maximize overlap between the π-systems of the two rings.

• Steric Hindrance: Repulsive forces between bulky substituents, particularly at the ortho positions, favor a twisted conformation.

For 2,4,2',4'-tetranitrobiphenyl, the presence of nitro groups at all four ortho and para positions introduces significant steric strain. The nitro groups at the 2 and 2' positions will clash, forcing the phenyl rings to rotate relative to each other. This will result in a non-planar molecule with a significant dihedral angle.

For comparison, the crystal structure of the isomer 3,3',5,5'-tetranitrobiphenyl reveals a dihedral angle of 45.5(2)° between its aromatic rings.[2] In this isomer, the nitro groups are in the meta and para positions, so steric hindrance is less pronounced than in the 2,4,2',4'- isomer. Therefore, it is highly probable that the dihedral angle in 2,4,2',4'-tetranitrobiphenyl will be even larger.

Predicted Molecular and Crystal Structure

The molecular structure of 2,4,2',4'-tetranitrobiphenyl is predicted to be non-planar, with a significant twist around the central C-C bond. The nitro groups themselves will also likely be twisted out of the plane of their respective phenyl rings to minimize steric interactions.

Caption: Predicted non-planar conformation of 2,4,2',4'-tetranitrobiphenyl.

In the solid state, the crystal packing will be governed by a combination of intermolecular interactions. Given the electron-deficient nature of the nitrophenyl rings and the presence of electronegative oxygen atoms, the following interactions are anticipated:

• π-π stacking: Offset stacking between the electron-deficient aromatic rings is likely.

• C-H···O hydrogen bonds: Weak hydrogen bonds between the aromatic C-H groups and the oxygen atoms of the nitro groups will play a role in stabilizing the crystal lattice.

• O···O contacts: Short contacts between the oxygen atoms of adjacent nitro groups may also be present, as seen in the 3,3',5,5'- isomer.[2]

Quantitative Data from a Related Isomer

To provide a quantitative context, the crystallographic data for 3,3',5,5'-tetranitrobiphenyl is summarized in the table below. This data serves as a valuable reference for what might be expected for the 2,4,2',4'- isomer.

Parameter	3,3',5,5'-Tetranitrobiphenyl
Molecular Formula	C₁₂H₆N₄O₈
Molecular Weight	334.20
Crystal System	Monoclinic
Space Group	P2₁/c
Dihedral Angle	45.5(2)°
Key Interactions	Short O···O contacts

Data sourced from the Cambridge Crystallographic Data Centre (CCDC) deposition for 3,3',5,5'-tetranitrobiphenyl.

Conclusion and Future Directions

This technical guide has detailed the synthesis and predicted structural characteristics of 2,4,2',4'-tetranitrobiphenyl, while also providing a framework for its definitive structural elucidation via X-ray crystallography. The key takeaway for researchers is the critical role of ortho-substituents in dictating the conformation of biphenyl systems. The pronounced steric hindrance from the 2,2'-nitro groups is expected to lead to a significantly twisted structure.

The logical next step is the experimental determination of this structure. The successful synthesis and crystallization of 2,4,2',4'-tetranitrobiphenyl, followed by single-crystal X-ray diffraction, will provide the definitive answer to its precise molecular geometry and intermolecular interactions. This will not only be of fundamental interest but will also enable a more accurate prediction of its material properties and potential applications.

References

• PrepChem.com. Preparation of 2,4,2′,4′-tetranitrobiphenyl. [Link]

• Hammond, N., Carvalho, P., Wu, Y., & Avery, M. A. (2009). 3,3′,5,5′-Tetranitrobiphenyl. Acta Crystallographica Section E: Crystallographic Communications, 65(12), o3069. [Link]

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• 1. Convenient Preparation, Thermal Properties and X-ray Structure Determination of 2,3-Dihydro-5,6,7,8-tetranitro-1,4-benzodioxine (TNBD): A Promising High-Energy-Density Material | MDPI [mdpi.com]
• 2. 1820-59-3 2,4,2'，4'-四硝基联苯 2,4,2',4'-tetranitrobiphenyl - CAS数据库 [cheman.chemnet.com]

A Senior Application Scientist's Guide to the Physicochemical Characteristics of Tetranitrobiphenyls

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetranitrobiphenyls, a class of nitroaromatic compounds, are of significant interest due to their energetic properties and potential applications in various fields, including as energetic materials. The arrangement of the four nitro groups on the biphenyl backbone gives rise to a multitude of isomers, each possessing a unique set of physicochemical characteristics. These properties, including melting point, density, thermal stability, and solubility, are critical determinants of a compound's performance, safety, and handling.

This in-depth technical guide provides a comparative analysis of the physicochemical characteristics of different tetranitrobiphenyl isomers. By synthesizing available experimental data with computational predictions, we aim to provide a comprehensive resource for researchers and professionals. This guide will delve into the structural nuances that govern these properties and present standardized methodologies for their determination, fostering a deeper understanding of this important class of molecules.

The Influence of Isomerism on Physicochemical Properties

The seemingly subtle variation in the placement of nitro groups across the biphenyl scaffold leads to significant differences in the physicochemical behavior of tetranitrobiphenyl isomers. These differences are primarily driven by factors such as molecular symmetry, steric hindrance, and the potential for intermolecular interactions.

Melting Point

The melting point of a crystalline solid is a direct reflection of the strength of the intermolecular forces within its crystal lattice. For tetranitrobiphenyls, higher melting points are generally associated with more symmetrical structures and efficient crystal packing.

For instance, 2,2',4,4'-tetranitrobiphenyl has a reported melting point of 163-164 °C . The substitution pattern in this isomer allows for a relatively planar conformation, facilitating ordered packing in the crystal lattice.

Density

Density is a critical parameter for energetic materials, as it directly correlates with detonation performance. Higher density allows for more energetic material to be packed into a given volume. The crystal density is influenced by the efficiency of molecular packing.

The crystal structure of 3,3',5,5'-tetranitrobiphenyl has been determined, revealing an orthorhombic crystal system.[1] From this crystallographic data, a crystal density can be calculated. The arrangement of nitro groups in this isomer dictates the intermolecular interactions and the overall packing efficiency.

Thermal Stability

The thermal stability of an energetic material is paramount for its safe handling, storage, and application. It is typically assessed using techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). TGA measures the weight loss of a sample as a function of temperature, indicating the onset of decomposition. DSC measures the heat flow into or out of a sample as it is heated, revealing phase transitions and decomposition temperatures.

Solubility

The solubility of tetranitrobiphenyls in various solvents is a crucial factor for their purification, processing, and formulation. Generally, these compounds are sparingly soluble in non-polar solvents and have low solubility in water. The polarity and hydrogen bonding capability of the solvent, as well as the specific isomer's crystal lattice energy, will govern the dissolution process. For poorly soluble compounds, techniques such as co-solvency or the use of surfactants may be employed to enhance solubility.[2][3]

Comparative Physicochemical Data of Tetranitrobiphenyl Isomers

The following table summarizes the available experimental and computed physicochemical data for several tetranitrobiphenyl isomers. It is important to note that experimental data is limited, and for some isomers, only computationally predicted values are available.

Isomer	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Density (g/cm³)	Solubility	Thermal Stability (Decomposition Temp.)	Data Source
2,2',4,4'-Tetranitrobiphenyl	C₁₂H₆N₄O₈	334.20	163 - 164	Not Found	Not Found	Not Found	Experimental
3,3',5,5'-Tetranitrobiphenyl	C₁₂H₆N₄O₈	334.20	Not Found	Calculable from crystal data[1]	Recrystallized from MeOH:CHCl₃ (5:95)[1]	Not Found	Experimental (Crystal Data)
2,2',6,6'-Tetranitrobiphenyl	C₁₂H₆N₄O₈	334.20	Not Found	Not Found	Not Found	Not Found	Computed[4]
2,3',4,4'-Tetranitrobiphenyl	C₁₂H₆N₄O₈	334.20	Not Found	Not Found	Not Found	Not Found	Computed

Note: "Not Found" indicates that reliable experimental data was not identified during the literature review for this guide.

Experimental Protocols for Physicochemical Characterization

The following section outlines standardized, self-validating protocols for the determination of key physicochemical properties of tetranitrobiphenyls. The causality behind each experimental choice is explained to provide a deeper understanding of the methodology.

Melting Point Determination

Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid. For a pure crystalline compound, this transition occurs over a narrow temperature range. Impurities typically depress and broaden the melting point range.

Step-by-Step Methodology:

• Sample Preparation: A small amount of the dry, crystalline tetranitrobiphenyl sample is finely ground to a powder.

• Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a height of 2-3 mm. Proper packing is crucial to ensure uniform heat transfer.

• Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

• Heating Rate: The sample is heated at a controlled rate. An initial rapid heating can be used to approximate the melting point, followed by a slower rate (1-2 °C/min) near the expected melting point to ensure accuracy.

• Observation: The temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes liquid (completion) are recorded as the melting point range.

Causality of Experimental Choices:

• Fine Grinding: Ensures efficient and uniform heat transfer throughout the sample.

• Controlled Heating Rate: A slow heating rate near the melting point allows the system to remain in thermal equilibrium, leading to an accurate determination.

• Calibration: Regular calibration of the melting point apparatus with certified reference standards is essential for trustworthy and accurate measurements.

Caption: Workflow for Melting Point Determination.

Density Measurement by Gas Pycnometry

Principle: Gas pycnometry determines the skeletal volume of a solid by measuring the pressure change of a known quantity of an inert gas (typically helium) in a calibrated chamber with and without the sample. The density is then calculated from the sample's mass and its measured volume.[5]

Step-by-Step Methodology:

• Sample Preparation: A known mass of the tetranitrobiphenyl sample is accurately weighed.

• Instrumentation: The sample is placed in the sample chamber of a gas pycnometer.

• Purging: The sample chamber is purged with the analysis gas (helium) to remove any adsorbed gases from the sample surface.

• Analysis: The instrument automatically performs a series of pressurization and expansion cycles between the sample chamber and a reference chamber of known volume.

• Calculation: The instrument's software calculates the sample volume based on the pressure changes and Boyle's Law. The density is then calculated by dividing the sample mass by the measured volume.

Causality of Experimental Choices:

• Helium Gas: Helium is used due to its small atomic size, allowing it to penetrate into small pores and crevices, providing a more accurate measurement of the solid's volume. Its inert nature prevents any reaction with the sample.

• Purging: This step is critical to remove atmospheric contaminants that could affect the pressure measurements and lead to inaccurate volume determination.

• Multiple Cycles: Performing multiple measurement cycles and averaging the results improves the precision and reliability of the density value.

Caption: Workflow for Density Measurement by Gas Pycnometry.

Thermal Stability Analysis by TGA and DSC

Principle: TGA and DSC are complementary thermal analysis techniques. TGA provides quantitative information about mass changes, while DSC provides information about the energy changes associated with thermal events.

Thermogravimetric Analysis (TGA) Protocol:

• Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of the tetranitrobiphenyl is placed in a TGA pan (e.g., alumina or platinum).

• Instrumentation: The pan is placed in the TGA furnace.

• Atmosphere: The analysis is typically performed under an inert atmosphere (e.g., nitrogen or argon) to study the intrinsic thermal decomposition without oxidation.

• Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature range.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition and the percentage of mass loss at different stages.

Differential Scanning Calorimetry (DSC) Protocol:

• Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) is hermetically sealed in a DSC pan (e.g., aluminum or gold-plated copper).

• Instrumentation: The sample pan and an empty reference pan are placed in the DSC cell.

• Atmosphere: The analysis is conducted under a controlled atmosphere, typically inert.

• Heating Program: The sample and reference are heated at a constant rate (e.g., 10 °C/min).

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify melting endotherms, crystallization exotherms, and decomposition exotherms. The onset temperature and the enthalpy of these transitions can be quantified.[6]

Causality of Experimental Choices:

• Inert Atmosphere: Prevents oxidative side reactions, allowing for the study of the pure thermal decomposition of the material.

• Constant Heating Rate: Ensures that the thermal events are recorded at reproducible temperatures and allows for the application of kinetic models to the data.

• Hermetically Sealed Pans (DSC): Prevents the loss of volatile decomposition products, which could affect the measured heat flow.

Caption: Workflow for Thermal Stability Analysis using TGA and DSC.

Conclusion

The physicochemical characteristics of tetranitrobiphenyls are intricately linked to their isomeric structures. While a complete experimental dataset for all isomers remains to be established, this guide provides a comprehensive overview of the available information and the methodologies required for their characterization. The presented protocols for determining melting point, density, and thermal stability are designed to be robust and self-validating, ensuring the generation of high-quality, reliable data.

A thorough understanding of these fundamental properties is essential for the safe and effective development and application of tetranitrobiphenyls. Further experimental investigation into the properties of a wider range of isomers is crucial to build a more complete structure-property relationship database, which will undoubtedly accelerate future research and development in this field.

References

• Hammond, N., Carvalho, P., Wu, Y., & Avery, M. A. (2009). 3,3',5,5'-Tetranitrobiphenyl. Acta Crystallographica Section E: Structure Reports Online, 65(5), o1052. [Link]

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 5247, 2,2',6,6'-Tetranitrobiphenyl. Retrieved from [Link].

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 139035, 2,3',4,4'-Tetranitrobiphenyl. Retrieved from [Link].

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 75529, 2,2'-Dinitrobiphenyl. Retrieved from [Link].

• Micromeritics Instrument Corporation. (n.d.). Gas Pycnometry. Retrieved from [Link]

• Jain, A., et al. (2019). Solubility Enhancement Techniques with a Special Emphasis on Hydrotropy. Journal of Pharmaceutical Investigation, 49(5), 541-552. [Link]

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A Historical Overview of the Discovery and Synthesis of 2,4,2',4'-Tetranitrobiphenyl: A Technical Guide

Abstract

This technical guide provides a comprehensive historical overview of the discovery and synthesis of 2,4,2',4'-tetranitrobiphenyl. While a singular, celebrated moment of discovery for this specific isomer is not prominent in the historical record, its synthesis is intrinsically linked to the development of one of the most important reactions in synthetic organic chemistry: the Ullmann coupling. This guide will detail the seminal synthetic methodology, rooted in the work of Fritz Ullmann, and provide a technical protocol based on the established principles of this reaction. We will explore the causality behind the experimental choices, the methods of characterization available to chemists of the era, and the logical framework of its creation.

Introduction: The Context of an Emerging Field

The late 19th and early 20th centuries were a period of explosive growth in the field of organic chemistry. The elucidation of the structure of benzene by Kekulé in 1865 opened the door to a systematic understanding of aromatic compounds. This era saw the rise of the German dye industry and a burgeoning interest in the synthesis of novel aromatic derivatives, including nitroaromatics, which were crucial intermediates for dyes and, increasingly, for energetic materials.

The synthesis of biaryl compounds—molecules containing two directly connected aromatic rings—posed a significant challenge. The development of a reliable method to form a carbon-carbon bond between two aryl groups was a key objective for synthetic chemists. It is within this scientific landscape that the synthesis of polynitrated biphenyls, including 2,4,2',4'-tetranitrobiphenyl, became a reality. The discovery was not an isolated event but rather a logical extension of a powerful new synthetic tool.

The Seminal Synthesis: The Ullmann Reaction

The first synthesis of 2,4,2',4'-tetranitrobiphenyl is predicated on the Ullmann reaction , first reported by German chemist Fritz Ullmann and his student J. Bielecki in 1901.[1] This reaction provided a practical method for the synthesis of symmetrical biaryl compounds through the copper-mediated coupling of two molecules of an aryl halide.[1][2][3]

Causality of the Experimental Design:

The classical Ullmann reaction was particularly effective for aryl halides that were "activated" by the presence of electron-withdrawing groups on the aromatic ring.[1][4] These groups, such as the nitro group (-NO₂), make the carbon atom attached to the halogen more electrophilic and thus more susceptible to reaction. The starting material for 2,4,2',4'-tetranitrobiphenyl would therefore be an appropriately substituted halobenzene. The most logical and readily available precursor was 1-chloro-2,4-dinitrobenzene (or the corresponding iodo- or bromo-derivatives).[5]

The mechanism involves the reaction of the aryl halide with finely divided copper metal, often activated, at high temperatures.[2] While the precise mechanism was debated for many years, it is generally understood to proceed through the formation of an organocopper intermediate.[2] Two of these intermediates then react in a process that results in the formation of the new aryl-aryl bond and the release of copper halides.

The synthesis of 2,4,2',4'-tetranitrobiphenyl via the Ullmann reaction can be visualized as a straightforward coupling process.

Caption: Ullmann coupling of 1-chloro-2,4-dinitrobenzene.

Reconstructed Historical Protocol

Based on the typical conditions of the classical Ullmann reaction, a probable protocol for the first synthesis of 2,4,2',4'-tetranitrobiphenyl is detailed below. This protocol is a reconstruction based on established methodologies of the period.[1][2][6]

Objective: To synthesize 2,4,2',4'-tetranitrobiphenyl by the copper-promoted coupling of 1-chloro-2,4-dinitrobenzene.

Materials:

• 1-Chloro-2,4-dinitrobenzene

• Copper bronze (finely divided copper-tin alloy) or activated copper powder

• Sand (as a heat bath medium)

• High-boiling point solvent (optional, e.g., nitrobenzene or dimethylformamide, though early syntheses were often performed neat)[4]

• Apparatus for heating to high temperatures (e.g., sand bath with a heating mantle or furnace)

• Reaction vessel (e.g., a sealed tube or a flask with a reflux condenser)

• Filtration apparatus

• Recrystallization solvent (e.g., ethanol, acetic acid)

Procedure:

• Preparation of Reactants: In a dry reaction vessel, combine 1-chloro-2,4-dinitrobenzene with a stoichiometric or slight excess of copper bronze. For every mole of the aryl halide, at least 0.5 to 1 mole of copper would typically be used. The reactants should be thoroughly mixed.

• Reaction Setup: The reaction vessel is placed in a sand bath to ensure even and high-temperature heating. If a solvent is used, a reflux condenser is attached. Early syntheses often required very high temperatures, frequently exceeding 200°C.[2]

• Heating: The mixture is heated to a high temperature (typically 200-250°C) for several hours. The reaction time would have been determined by monitoring the consumption of the starting material, likely through simple physical observation or melting point analysis of samples.

• Workup and Isolation: After cooling, the solid reaction mass is treated to separate the organic product from the copper and copper salts. This would involve:

  • Grinding the solid mass.

  • Extracting the organic compounds with a suitable hot solvent (e.g., toluene or chlorobenzene).

  • Filtering the hot solution to remove the insoluble copper and copper chloride.

• Purification: The filtrate is concentrated by evaporation of the solvent. The crude 2,4,2',4'-tetranitrobiphenyl is then purified by recrystallization from a suitable solvent, such as ethanol or glacial acetic acid, to yield the final product as a crystalline solid.

Characterization in a Historical Context

In the early 20th century, the characterization of a newly synthesized compound relied on a limited set of techniques compared to the sophisticated spectroscopic methods available today. The primary methods would have been:

• Melting Point Determination: A sharp and consistent melting point was a key indicator of purity.

• Elemental Analysis: Combustion analysis to determine the empirical formula (the percentage of Carbon, Hydrogen, and Nitrogen) was the gold standard for confirming the composition of a new molecule.

• Color and Crystalline Form: The physical appearance of the purified substance was a crucial descriptor.

• Solubility Tests: Determining the solubility of the compound in various common solvents.

The following table summarizes the key properties of the target compound, compiled from modern chemical databases.

Property	Value	Reference(s)
CAS Number	1820-59-3	[7][8]
Molecular Formula	C₁₂H₆N₄O₈	[7][8]
Molecular Weight	334.20 g/mol	[7][8]
Density	1.653 g/cm³	[7]
Boiling Point	492.2°C at 760 mmHg	[7]
Flash Point	243.4°C	[7]
Appearance	Pale yellow needles or crystals	[5]

Evolution and Modern Context

The classical Ullmann reaction, while groundbreaking, was often hampered by harsh conditions, stoichiometric requirements for copper, and sometimes erratic yields.[1] Over the past century, significant advancements have been made in biaryl coupling reactions. The advent of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Stille) has largely superseded the classical Ullmann reaction for many applications due to their milder conditions and broader substrate scope.

However, the Ullmann reaction remains historically significant as one of the first transition-metal-catalyzed C-C bond-forming reactions.[1][3] It laid the conceptual groundwork for much of modern cross-coupling chemistry. Furthermore, research into copper-catalyzed reactions has seen a resurgence, driven by the low cost and low toxicity of copper compared to palladium. Modern variations of the Ullmann reaction often use soluble copper catalysts with specific ligands to achieve high yields under much milder conditions.

The study of polynitrated biphenyls themselves continues in various fields, from materials science to toxicology, where understanding their properties and metabolic pathways is of interest.

Conclusion

The discovery of 2,4,2',4'-tetranitrobiphenyl was not a singular event but a direct consequence of the development of the Ullmann reaction. This powerful synthetic tool enabled chemists in the early 20th century to construct a vast array of biaryl compounds that were previously inaccessible. By understanding the historical context and the chemical principles of the Ullmann coupling, we can reconstruct the logical pathway to the synthesis of this and many other polynitrated aromatic compounds, appreciating the ingenuity and foundational importance of this century-old chemical transformation.

References

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• Hassan, J., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, 13(27), 18435-18471. [Link]

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• ResearchGate. Kinetics and mechanism for the reaction of 1-chloro-2, 4-dinitrobenzene with n-butylamine and piperidine in AOT/n-hexane/water reverse micelles. [Link]

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computational and theoretical studies on the 2,4,2',4'-tetranitrobiphenyl molecule

An In-Depth Technical Guide to the Computational and Theoretical Study of 2,4,2',4'-Tetranitrobiphenyl

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the computational and theoretical methodologies applied to the study of the 2,4,2',4'-tetranitrobiphenyl molecule. It is intended for researchers, scientists, and professionals in drug development and materials science who are interested in the molecular properties, stability, and decomposition of this energetic and sterically hindered compound.

Introduction: The Significance of 2,4,2',4'-Tetranitrobiphenyl

2,4,2',4'-Tetranitrobiphenyl is a molecule of significant interest due to its energetic properties, stemming from the high nitrogen and oxygen content of its four nitro groups. Understanding its molecular structure, conformational dynamics, and thermal stability is crucial for assessing its potential applications and safety. Furthermore, studies have indicated that upon metabolic activation, this molecule can exhibit mutagenic properties, making its theoretical investigation relevant to toxicology and drug development.[1] Computational chemistry provides a powerful and cost-effective avenue for exploring the intricate details of such molecules at an atomic level.

Molecular Structure and Conformational Analysis

A defining feature of biphenyl systems is the rotational freedom around the central C-C single bond, leading to different conformational isomers. In 2,4,2',4'-tetranitrobiphenyl, the presence of bulky nitro groups at the ortho positions (2 and 2') introduces significant steric hindrance, which governs the molecule's three-dimensional structure.

The Dihedral Angle: A Key Structural Parameter

The most critical geometric parameter in biphenyls is the dihedral angle between the planes of the two phenyl rings. Unlike unsubstituted biphenyl, which has a relatively low barrier to rotation, the ortho-substituted 2,4,2',4'-tetranitrobiphenyl is expected to have a highly twisted ground-state conformation. This is a direct consequence of the steric repulsion between the nitro groups on adjacent rings. The most stable conformation will be a non-planar one, a common feature in ortho-substituted biphenyls.[2]

Computational studies on analogous halogenated biphenyls have shown that even in the solid state, a non-planar conformation is the most stable.[2] For 2,4,2',4'-tetranitrobiphenyl, this dihedral angle is predicted to be significantly large, likely in the range of 60-90 degrees, to minimize the steric clash of the ortho nitro groups.

Computational Approach to Conformational Analysis

A robust method for investigating the conformational landscape is to perform a potential energy surface (PES) scan. This involves systematically rotating one phenyl ring relative to the other around the central C-C bond and calculating the energy at each step. This allows for the identification of energy minima (stable conformers) and transition states (rotational barriers).

Experimental Protocol: Potential Energy Surface Scan

• Initial Geometry: Construct an initial 3D model of the 2,4,2',4'-tetranitrobiphenyl molecule.

• Computational Method: Employ Density Functional Theory (DFT), a widely used and accurate quantum mechanical method.[3] The B3LYP functional with a 6-31G(d) basis set offers a good balance of accuracy and computational cost for such systems.[4][5]

• Scan Coordinate: Define the dihedral angle between the two phenyl rings as the scan coordinate.

• Execution: Perform a relaxed PES scan, where at each step of the dihedral angle rotation, all other geometric parameters (bond lengths, bond angles) are allowed to optimize to their minimum energy arrangement.

• Analysis: Plot the calculated energy versus the dihedral angle to visualize the rotational energy profile and identify the global energy minimum conformation.

Computational Methodologies for Property Prediction

The selection of an appropriate computational methodology is paramount for obtaining reliable and predictive results. For a molecule like 2,4,2',4'-tetranitrobiphenyl, a multi-faceted approach is often necessary.

Density Functional Theory (DFT)

DFT is the workhorse of modern computational chemistry for studying the electronic structure of molecules.[3][6] It provides a good compromise between accuracy and computational expense, making it suitable for calculating a wide range of molecular properties.

Key Applications of DFT for 2,4,2',4'-Tetranitrobiphenyl:

• Geometry Optimization: Determining the lowest energy structure, including bond lengths, bond angles, and the crucial dihedral angle.

• Vibrational Analysis: Calculating the infrared (IR) and Raman spectra to characterize the vibrational modes of the molecule. This can also confirm that an optimized structure is a true energy minimum.

• Electronic Properties: Determining the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, which are crucial for understanding the molecule's reactivity and electronic transitions.[6]

• Thermochemistry: Calculating the heat of formation, enthalpy, and Gibbs free energy, which are essential for assessing the molecule's stability.

Molecular Dynamics (MD)

While DFT provides a static picture of the molecule at 0 Kelvin, Molecular Dynamics simulations can model the behavior of the molecule at finite temperatures. This is particularly useful for understanding conformational flexibility and the initial stages of thermal decomposition. For studying chemical reactions like decomposition, a reactive force field such as ReaxFF can be employed.[7]

Workflow: DFT and MD Integration

Caption: Workflow integrating DFT for accurate initial structures and MD for dynamic simulations.

Thermochemical Properties and Stability

The presence of four nitro groups makes 2,4,2',4'-tetranitrobiphenyl an energetic material. Its stability is a critical parameter for safe handling and potential applications.

Heat of Formation

The heat of formation is a key indicator of the energy content of a molecule. It can be calculated computationally using isodesmic reactions, where the number and types of bonds are conserved on both sides of the reaction, leading to a cancellation of errors in the quantum chemical calculations.

Bond Dissociation Energy (BDE)

The weakest bond in the molecule often dictates the initiation of thermal decomposition. For nitroaromatic compounds, the C-NO2 bond is typically the most labile. Calculating the BDE for the C-NO2 bonds in 2,4,2',4'-tetranitrobiphenyl can provide a quantitative measure of its thermal stability. A lower BDE indicates an easier bond cleavage and a less stable molecule.

Calculated Property	Significance	Typical Computational Method
Heat of Formation	Energy content of the molecule	DFT with isodesmic reactions
C-NO2 Bond Dissociation Energy	Indicator of thermal stability	DFT (B3LYP/6-311+G(d,p))
HOMO-LUMO Gap	Electronic stability and reactivity	DFT (B3LYP/6-31G(d))

Thermal Decomposition Pathways

Understanding the mechanism of thermal decomposition is crucial for predicting the behavior of energetic materials. For nitroaromatics, decomposition is a complex process involving multiple steps.

Initial Decomposition Step

The initial and rate-determining step in the thermal decomposition of many nitroaromatic compounds is the homolytic cleavage of a C-NO2 bond to form a phenyl radical and a nitrogen dioxide (NO2) molecule.[8]

Proposed Initial Decomposition of 2,4,2',4'-Tetranitrobiphenyl

Caption: The initial step of thermal decomposition is likely C-NO2 bond cleavage.

Subsequent Reactions

Following the initial C-NO2 bond scission, a cascade of secondary reactions is expected. The highly reactive •NO2 and the organic radical can undergo further reactions, leading to the formation of a complex mixture of gaseous products such as H2O, CO, CO2, and N2.[9] In some cases, intramolecular reactions, such as the condensation between adjacent amino and nitro groups to form furazan rings, are observed in other nitroaromatics, although this specific pathway is not applicable here due to the absence of amino groups.[9]

Reactive molecular dynamics simulations are a powerful tool for exploring these complex reaction networks without pre-defined reaction coordinates.[7]

Conclusion

The computational and theoretical study of 2,4,2',4'-tetranitrobiphenyl provides invaluable insights into its structure, stability, and reactivity. DFT calculations are essential for determining the molecule's non-planar ground state geometry and for calculating key thermochemical parameters. Molecular dynamics simulations, particularly with reactive force fields, offer a means to explore its dynamic behavior and complex decomposition pathways. This theoretical framework is crucial for guiding the experimental characterization and for the safe and informed development of applications for this and other energetic materials.

References

• Synthesis, Crystal Structure and Quantum Chemistry of Tristin. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Structural determination of a directly mutagenic amino-nitrobiphenyl as the S9 metabolite of 2,4,2',4'-tetranitrobiphenyl in Salmonella typhimurium TA98. (n.d.). PubMed. Retrieved January 25, 2026, from [Link]

• Vibrational spectroscopic investigation and DFT studies on 2,2',4,4'-tetrabromodiphenyl ether. (n.d.). PubMed. Retrieved January 25, 2026, from [Link]

• Vibrational spectroscopic investigation and DFT studies on 2,2',4,4'-tetrabromodiphenyl ether | Request PDF. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• (PDF) Thermal decomposition of 2,4,6-triazidopyridine. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• (PDF) 3,3′,5,5′-Tetranitrobiphenyl. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Synthesis, Crystal Structure, and Computational Investigations of 2-(2-(4-Fluorophenyl)-2-oxoethyl)-6-methyl-5-(4-methylbenzyl)pyridazin-3(2H)-one as Antiviral Agent. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Conformational Distributions of Phenyl β-D-Glucopyranoside and Gastrodin in Solution by Vibrational Optical Activity and Theoretical Calculations. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• DFT Study of Molecular Structure, Electronic and Vibrational Spectra of Tetrapyrazinoporphyrazine, Its Perchlorinated Derivative and Their Al, Ga and In Complexes. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• Comparison of the Crystal and Molecular Structures of Three Similar 4-Heptyl-biphenyl Compounds: 4-Heptyl-4′-cyanobiphenyl, 4-Heptyl-3′-cyanobiphenyl, and 4-Heptyl-4′-nitrobiphenyl. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• X-ray Molecular Structures of 23 N1-4-Nitrophenyl, 2,4-Dinitrophenyl, and 2,4,6-Trinitrophenyl-2-pyrazolines. (n.d.). e-Spacio UNED. Retrieved January 25, 2026, from [Link]

• Theoretical Prediction of Structures and Properties of 2,4,6-Trinitro-1,3,5-Triazine (TNTA) Green Energetic Materials from DFT and ReaxFF Molecular Modeling. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• Structure-activity relationships in halogenated biphenyls: unifying hypothesis for structural specificity. (n.d.). PubMed. Retrieved January 25, 2026, from [Link]

• (PDF) SYNTHESIS, CRYSTAL STRUCTURE, AND DFT STUDIES OF ETHYL 4-HYDROXY-2-(4-METHOXYPHENYL)-5-OXO- 1-PHENYL-2,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Thermal Decomposition of Compounds Derived from 2H-Dihydropyran: A Computational Study. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• Experimental and theoretical investigation on the molecular structure, spectroscopic and electric properties of 2,4-dinitrodiphenylamine, 2-nitro-4-(trifluoromethyl)aniline and 4-bromo-2-nitroaniline. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Tetranitrobiphenyls via Ullmann Condensation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Ullmann Condensation in the Synthesis of Energetic and Biologically Active Biphenyls

The Ullmann condensation, a copper-catalyzed homocoupling of aryl halides, stands as a cornerstone reaction in synthetic organic chemistry for the formation of biaryl linkages.[1][2] This reaction is of particular significance in the synthesis of highly substituted biphenyls, including polynitrated derivatives which are precursors to energetic materials, thermally stable polymers, and compounds with potential biological activity.[3][4] Tetranitrobiphenyls, for instance, are important intermediates in the synthesis of highly aminated, heat-resistant explosives and have been investigated for their biological properties.[3]

The classical Ullmann reaction typically requires harsh conditions, including high temperatures (often exceeding 200 °C), polar aprotic solvents, and a stoichiometric amount of copper powder.[5][6] The reaction is particularly effective for aryl halides activated by electron-withdrawing groups, such as nitro groups, which facilitate the coupling process.[7] This guide provides detailed protocols for the synthesis of two key tetranitrobiphenyl isomers, 2,2',4,4'-tetranitrobiphenyl and 3,3',5,5'-tetranitrobiphenyl, via the Ullmann condensation and related methodologies. It also explores a modern, solvent-free approach using high-speed ball milling (HSBM) as a greener alternative.[7][8]

Mechanistic Insights into the Ullmann Condensation

The mechanism of the Ullmann homocoupling reaction is believed to proceed through a series of steps involving copper intermediates.[5][9] While the exact mechanism can be complex and is still a subject of investigation, a generally accepted pathway involves the following key stages:

• Formation of an Organocopper Intermediate: The reaction initiates with the formation of an active copper(I) species which then reacts with the aryl halide (Ar-X) to form an organocopper intermediate (Ar-Cu).[5]

• Oxidative Addition: A second molecule of the aryl halide undergoes oxidative addition to the organocopper intermediate, forming a diarylcopper(III) species (Ar₂CuX).[9]

• Reductive Elimination: This intermediate then undergoes reductive elimination to form the biaryl product (Ar-Ar) and regenerate a copper(I) species that can re-enter the catalytic cycle.[5][9]

The presence of electron-withdrawing groups on the aryl halide substrate enhances the rate of the reaction by making the aromatic ring more susceptible to nucleophilic attack by the copper catalyst.[7]

Experimental Protocols

Protocol 1: Classical Synthesis of 2,2',4,4'-Tetranitrobiphenyl

This protocol is adapted from the classical Ullmann condensation of 1-chloro-2,4-dinitrobenzene. The high temperature and use of a high-boiling solvent are characteristic of this traditional method.

Materials and Equipment:

• 1-Chloro-2,4-dinitrobenzene

• Activated copper bronze

• Nitrobenzene (solvent)

• Ether

• Ligroin

• Benzene (for recrystallization)

• Round-bottom flask with reflux condenser

• Heating mantle

• Filtration apparatus

• Recrystallization apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 10 g of 1-chloro-2,4-dinitrobenzene and 10 g of activated copper powder.

• Add 20 ml of nitrobenzene to the flask.

• Heat the mixture to boiling and maintain reflux for one hour with stirring.

• After one hour, allow the reaction mixture to cool to room temperature.

• Dilute the cooled mixture with ether and filter to remove the copper and copper salts.

• Slowly add ligroin to the filtrate. An oil will separate and should crystallize upon standing.

• Collect the crystalline product by filtration.

• Recrystallize the crude product from benzene to yield yellowish prisms of 2,4,2′,4′-tetranitrobiphenyl.[10] The expected yield is approximately 66%.[10]

Protocol 2: Synthesis of 3,3',5,5'-Tetranitrobiphenyl via Classical Ullmann Reaction

This method follows the originally reported synthesis of 3,3',5,5'-tetranitrobiphenyl.

Materials and Equipment:

• 1-Iodo-3,5-dinitrobenzene

• Activated copper powder

• High-temperature reaction vessel (e.g., sealed tube)

• Furnace or high-temperature oil bath

• Apparatus for purification (e.g., column chromatography, recrystallization)

Procedure:

• Combine 1-iodo-3,5-dinitrobenzene with an equimolar amount of activated copper powder in a high-temperature reaction vessel.

• Heat the mixture to 270 °C in a sealed environment.[3]

• Maintain the reaction at this temperature for a sufficient time to ensure completion (monitoring by TLC is recommended if feasible).

• After cooling, the solid reaction mixture is subjected to purification, typically involving extraction with a suitable solvent followed by column chromatography and/or recrystallization to isolate the 3,3',5,5'-tetranitrobiphenyl.[3]

Protocol 3: Modern Solvent-Free Synthesis of a Tetranitrobiphenyl Derivative via High-Speed Ball Milling (HSBM)

This protocol describes a greener, solvent-free synthesis of 2,2′-dichloro-4,4′,6,6′-tetranitrobiphenyl, which demonstrates the utility of mechanochemistry in Ullmann couplings.[7]

Materials and Equipment:

• 1,2-Dichloro-3,5-dinitrobenzene

• High-Speed Ball Mill (e.g., Parr model 2500 shaker)

• Copper vial and copper ball-bearing

• Methanol (for recrystallization)

Procedure:

• Place 2.37 g (approximately 10 mmol) of 1,2-dichloro-3,5-dinitrobenzene into a copper vial containing a copper ball-bearing.[7]

• Secure the vial in the high-speed ball mill and shake overnight.[7]

• After the reaction is complete, the solid product is removed from the vial.

• Recrystallize the crude product from hot methanol to afford yellow, needle-like crystals of 2,2′-dichloro-4,4′,6,6′-tetranitrobiphenyl.[7] This method has been reported to yield the product in very good yields.[8]

Data Summary

Product	Starting Material	Method	Catalyst	Solvent	Temperature (°C)	Yield (%)	Melting Point (°C)	Reference
2,2',4,4'-Tetranitrobiphenyl	1-Chloro-2,4-dinitrobenzene	Classical	Copper powder	Nitrobenzene	Reflux	~66	163	[10]
3,3',5,5'-Tetranitrobiphenyl	1-Iodo-3,5-dinitrobenzene	Classical	Copper powder	None	270	Not Reported	Not Reported	[3]
2,2′-Dichloro-4,4′,6,6′-tetranitrobiphenyl	1,2-Dichloro-3,5-dinitrobenzene	HSBM	Copper (vial & ball)	None	Ambient	High	276	[7]

Purification and Characterization

Purification:

• Recrystallization: This is a common method for purifying crude tetranitrobiphenyls. Suitable solvents include benzene, ethanol, methanol, or mixtures such as methanol/chloroform.[3][7][10][11] The choice of solvent depends on the specific isomer and impurities present.

• Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica gel column chromatography can be employed. A typical eluent system for nitrobiphenyls is a mixture of ethyl acetate and hexanes.[3]

Characterization:

The synthesized tetranitrobiphenyls can be characterized using a variety of analytical techniques:

• Melting Point: A sharp melting point is indicative of a pure compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide information about the chemical structure of the molecule.[8][12]

• Infrared (IR) Spectroscopy: The presence of strong absorption bands characteristic of the nitro group (typically around 1530 cm⁻¹ and 1350 cm⁻¹) can confirm the identity of the product.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.[8]

Safety and Handling

Polynitroaromatic compounds are energetic materials and should be handled with extreme caution.[4]

Hazards:

• Explosion Hazard: Tetranitrobiphenyls are potentially explosive and can be sensitive to heat, shock, and friction.

• Toxicity: Dinitrohalobenzene starting materials are toxic and can be absorbed through the skin.[13][14][15] They are irritants and may cause sensitization.[14] The toxicity of tetranitrobiphenyls themselves should be considered high.

• Environmental Hazard: Nitroaromatic compounds are often toxic to aquatic life.[4][13]

Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[16]

• Avoid generating dust when handling solid reagents and products.

• Use small quantities of material whenever possible.

• Avoid heat, sparks, and open flames.

• Dispose of all chemical waste in accordance with institutional and national regulations.[16]

Workflow and Mechanistic Diagrams

Ullmann Condensation Workflow

Caption: A generalized workflow for the synthesis of tetranitrobiphenyls via the Ullmann condensation.

Simplified Ullmann Homocoupling Mechanism

Caption: A simplified representation of the catalytic cycle for the Ullmann homocoupling reaction.

References

• Epps, A. K., et al. (2014). Synthesis of Substituted 2,2′-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation. Int J Innov Educ Res, 2(12), 133–149. [Link]

• Hammond, N., et al. (2009). 3,3′,5,5′-Tetranitrobiphenyl. Acta Crystallographica Section E: Structure Reports Online, 65(5), o1052–o1053. [Link]

• PubChem. (n.d.). 4-Nitrobiphenyl. Retrieved from [Link]

• NIOSH. (2024). 4-Nitrobiphenyl. NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• Wan, Y., et al. (2011). RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. Curr. Org. Chem., 15(12), 1935-1971. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• Wikipedia. (2023). Ullmann condensation. Retrieved from [Link]

• European Parliament and Council. (2008).

• Georganics. (2011). 1-IODO-3,5-DINITROBENZENE Safety Data Sheet. Retrieved from [Link]

• PubMed. (2014). Single crystal structure, spectroscopic (FT-IR, FT-Raman, 1H NMR, 13C NMR) studies, physico-chemical properties and theoretical calculations of 1-(4-chlorophenyl)-3-(4-nitrophenyl)triazene. Spectrochim Acta A Mol Biomol Spectrosc, 121, 589-603. [Link]

• SIELC Technologies. (2018). 4-Nitrobiphenyl. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 2,4,2′,4′-tetranitrobiphenyl. Retrieved from [Link]

• Epps, A. K., et al. (2014). Synthesis of Substituted 2,2′-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation. NIH Public Access, 2(12), 133-149. [Link]

• University of Rochester. (n.d.). Solvents for Recrystallization. Retrieved from [Link]

• ACS Catalysis. (2016). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Alkylamines Promoted by Organic Soluble Ionic Bases. ACS Catal., 6(6), 3646–3655. [Link]

• PubChem. (n.d.). 1-Iodo-3,5-dinitrobenzene. Retrieved from [Link]

• ResearchGate. (2015). Fluorescence spectra of 3,3′,5,5′-tetraphenyl-2,2′-dipyrromethene HL in... Retrieved from [Link]

• EMU Physics Department. (2023). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

• ResearchGate. (2023). Which solvents should I use to recrystalize P-anisidine and DNP individually? Retrieved from [Link]

• The Royal Society of Chemistry. (2007). Supplementary Information for General. Retrieved from [Link]

• OperaChem. (2025). Ullmann coupling-An overview. Retrieved from [Link]

• NIH. (2020). A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems. Catalysts, 10(9), 1039. [Link]

• NJ.gov. (2000). HAZARD SUMMARY: 4-NITROBIPHENYL. Retrieved from [Link]

• PubChem. (n.d.). 1,3,5-Triphenylbenzene. Retrieved from [Link]

• Oxford Lab Fine Chem. (n.d.). 1-CHLORO-2,4-DINITROBENZENE 99% AR MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• OperaChem. (n.d.). Ullmann coupling: the first publication. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Nitrobiphenyl. Retrieved from [Link]

• YouTube. (2022). [Video file]. Retrieved from [Link]

• YouTube. (2021). recrystallization & purification of N-bromosuccinimide. Retrieved from [Link]

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Application Notes and Protocols for the Detection of 2,4,2',4'-Tetranitrobiphenyl

Introduction: The Analytical Challenge of 2,4,2',4'-Tetranitrobiphenyl

2,4,2',4'-Tetranitrobiphenyl is a nitroaromatic compound, a class of chemicals known for their diverse applications and significant environmental and toxicological profiles. Nitroaromatic compounds are used in the synthesis of pesticides, dyes, and explosives, leading to their potential release into the environment.[1] The presence of multiple nitro groups on the biphenyl structure of 2,4,2',4'-tetranitrobiphenyl suggests it may share the toxicological concerns associated with other nitroaromatics, which can include mutagenicity and carcinogenicity.[1]

The detection and quantification of specific isomers of nitrobiphenyls, such as the 2,4,2',4'-tetra-substituted form, present a significant analytical challenge. The presence of multiple isomers with identical mass-to-charge ratios necessitates high-resolution chromatographic separation to ensure accurate identification and quantification. Furthermore, the trace levels at which these compounds may be present in complex environmental or biological matrices require highly sensitive and selective analytical techniques.

This comprehensive guide provides detailed application notes and protocols for the analytical detection of 2,4,2',4'-tetranitrobiphenyl. It is designed for researchers, scientists, and drug development professionals who require robust and reliable methods for the analysis of this and similar nitroaromatic compounds. The methodologies described herein are based on established principles of analytical chemistry and provide a strong foundation for method development and validation.

Synthesis of 2,4,2',4'-Tetranitrobiphenyl: A Note for Standard Preparation

The availability of a pure analytical standard is paramount for the development and validation of any quantitative analytical method. While the direct synthesis of 2,4,2',4'-tetranitrobiphenyl is not widely documented, analogous nitrobiphenyls can be synthesized through established organometallic cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Ullmann reaction.[1][2]

The Suzuki-Miyaura coupling offers a versatile method for the formation of carbon-carbon bonds between aryl halides and arylboronic acids, catalyzed by a palladium complex.[3][4][5] For the synthesis of 2,4,2',4'-tetranitrobiphenyl, a potential route would involve the coupling of a di-nitrophenylboronic acid with a di-nitrophenyl halide.

The Ullmann reaction , a copper-catalyzed coupling of two aryl halides, is another classical and effective method for the synthesis of biaryls.[1][6][7] This reaction is particularly effective for aryl halides activated by electron-withdrawing groups, such as nitro groups.[1]

A generalized synthetic approach is outlined below. It is crucial to note that the synthesis of potentially explosive or toxic compounds should only be undertaken by trained professionals in a controlled laboratory setting.

Illustrative Synthetic Pathway (Ullmann Condensation)

Caption: Generalized Ullmann reaction for nitrobiphenyl synthesis.

Sample Preparation: Extracting the Needle from the Haystack

The successful analysis of 2,4,2',4'-tetranitrobiphenyl from complex matrices such as soil, water, or biological tissues is critically dependent on the sample preparation methodology. The primary goals of sample preparation are to isolate the analyte of interest from interfering matrix components and to concentrate it to a level suitable for instrumental analysis.[8][9]

Solid-Liquid Extraction for Soil and Sediment Samples

For solid matrices like soil and sediment, a robust extraction technique is required to transfer the analyte into a liquid phase.

Protocol:

• Sample Homogenization: Air-dry the soil or sediment sample to a constant weight and sieve to remove large debris.

• Solvent Extraction:

  • Weigh approximately 5-10 g of the homogenized sample into a beaker.

  • Add 20-30 mL of a suitable organic solvent or solvent mixture (e.g., acetone/hexane (1:1, v/v) or dichloromethane).

  • Sonicate the mixture for 15-20 minutes in an ultrasonic bath.

  • Allow the solid particles to settle and decant the supernatant.

  • Repeat the extraction process two more times with fresh solvent.

• Solvent Evaporation and Reconstitution:

  • Combine the solvent extracts and evaporate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of a solvent compatible with the subsequent chromatographic analysis (e.g., acetonitrile or ethyl acetate).

Liquid-Liquid Extraction for Water Samples

For aqueous samples, liquid-liquid extraction is a common and effective technique for isolating non-polar to semi-polar organic compounds.[10]

Protocol:

• Sample Acidification: Acidify the water sample (e.g., 500 mL) to a pH of approximately 2 with a suitable acid (e.g., hydrochloric acid) to suppress the ionization of any acidic functional groups.

• Solvent Extraction:

  • Transfer the acidified sample to a separatory funnel.

  • Add 50 mL of a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

  • Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

  • Allow the layers to separate and collect the organic layer.

  • Repeat the extraction twice more with fresh portions of the organic solvent.

• Drying and Concentration:

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter the dried extract and concentrate it using a rotary evaporator or a gentle stream of nitrogen.

  • Reconstitute the final residue in a small volume of a suitable solvent for analysis.

Solid-Phase Extraction (SPE) for Cleaner Extracts

Solid-phase extraction offers a more selective and often more efficient alternative to liquid-liquid extraction, particularly for complex matrices.[8]

Protocol:

• Cartridge Conditioning: Condition a C18 or a polymeric reversed-phase SPE cartridge by passing methanol followed by deionized water through it.

• Sample Loading: Load the pre-treated water sample onto the conditioned SPE cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of methanol in water) to remove polar interferences.

• Elution: Elute the analyte of interest with a small volume of a strong organic solvent (e.g., acetonitrile or ethyl acetate).

• Final Preparation: Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC analysis or a suitable solvent for GC analysis.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatile Compounds

Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile organic compounds.[11][12][13][14][15] The high separation efficiency of capillary GC combined with the sensitive and selective detection provided by MS makes it an ideal choice for the analysis of nitrobiphenyls.

Rationale for GC-MS

• High Resolving Power: Capillary GC columns can efficiently separate complex mixtures of isomers.

• High Sensitivity: Modern mass spectrometers offer excellent sensitivity, allowing for the detection of trace levels of analytes.

• Structural Information: The mass spectrum provides valuable information about the molecular weight and fragmentation pattern of the analyte, aiding in its identification.

Proposed GC-MS Protocol

Caption: A simplified workflow for GC-MS analysis.

Parameter	Recommended Starting Condition	Rationale
GC System	Agilent 8890 GC or equivalent	Provides precise temperature and flow control.
Injector	Split/Splitless	Splitless mode is preferred for trace analysis to maximize analyte transfer to the column.
Injector Temperature	280 °C	Ensures rapid and complete volatilization of the analyte.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column suitable for the separation of aromatic compounds.
Oven Program	Initial: 100 °C (hold 2 min), Ramp: 15 °C/min to 300 °C (hold 10 min)	A temperature gradient is necessary to elute compounds with a range of volatilities.
MS System	Agilent 5977B MSD or equivalent	A robust and sensitive single quadrupole mass spectrometer.
Ionization Mode	Electron Ionization (EI)	Standard ionization technique that produces reproducible fragmentation patterns.
Ion Source Temp.	230 °C	Optimizes ionization efficiency.
Quadrupole Temp.	150 °C	Maintains ion transmission.
Acquisition Mode	Full Scan (m/z 50-500) and/or Selected Ion Monitoring (SIM)	Full scan is used for initial identification, while SIM provides higher sensitivity for quantification.
SIM Ions	To be determined experimentally based on the mass spectrum of the standard.	The molecular ion and characteristic fragment ions should be monitored.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS): For Enhanced Specificity

For non-volatile or thermally labile compounds, and for applications requiring the utmost in sensitivity and specificity, High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is the method of choice.[16][17][18] The separation of isomers can be particularly challenging, and HPLC offers a wide range of stationary phases and mobile phase compositions to optimize selectivity.[19]

Rationale for HPLC-MS/MS

• Versatility: Applicable to a wide range of compounds, including those not suitable for GC.

• Superior Selectivity: Tandem mass spectrometry (MS/MS) provides an additional dimension of separation, significantly reducing matrix interference.

• Exceptional Sensitivity: Multiple Reaction Monitoring (MRM) mode in MS/MS allows for the detection of analytes at ultra-trace levels.

Proposed HPLC-MS/MS Protocol

Caption: A simplified workflow for HPLC-MS/MS analysis.

Parameter	Recommended Starting Condition	Rationale
HPLC System	Agilent 1290 Infinity II LC or equivalent	A high-performance system capable of delivering precise gradients at high pressures.
Column	ZORBAX Eclipse Plus C18 (100 x 2.1 mm, 1.8 µm) or equivalent	A reversed-phase column with excellent peak shape and efficiency for a wide range of compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive ion mode ionization and improves peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	A common organic solvent for reversed-phase chromatography.
Gradient	30% B to 95% B over 10 minutes	A gradient is necessary to elute the analyte in a reasonable time with good peak shape.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
MS System	Agilent 6470 Triple Quadrupole LC/MS or equivalent	A sensitive and robust tandem mass spectrometer.
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative Mode	ESI is a soft ionization technique suitable for a wide range of compounds. The optimal polarity should be determined experimentally.
Gas Temperature	300 °C	Facilitates desolvation of the mobile phase.
Gas Flow	10 L/min	Assists in desolvation.
Nebulizer	45 psi	Creates a fine spray of the eluent.
Capillary Voltage	3500 V	The voltage applied to the ESI needle to generate ions.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantification.
MRM Transitions	To be determined by infusing a standard of the analyte.	The transition from the precursor ion to a characteristic product ion is monitored.

Data Analysis and Quantitation

Quantitative analysis is typically performed using an external calibration curve. A series of calibration standards of known concentrations are prepared and analyzed. A calibration curve is constructed by plotting the instrument response (peak area) against the concentration of the analyte. The concentration of the analyte in an unknown sample is then determined by interpolating its response on the calibration curve.

Method Validation

For reliable and defensible results, any analytical method must be thoroughly validated. Key validation parameters include:

• Linearity: The range over which the instrument response is proportional to the analyte concentration.

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected.

• Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be quantified with acceptable precision and accuracy.

• Accuracy: The closeness of the measured value to the true value, often assessed by analyzing spiked samples.

• Precision: The degree of agreement among repeated measurements, expressed as the relative standard deviation (RSD).

• Specificity: The ability of the method to measure the analyte of interest in the presence of other components.

• Recovery: The efficiency of the sample preparation process, determined by analyzing spiked matrix samples.

Conclusion

The analytical detection of 2,4,2',4'-tetranitrobiphenyl requires a combination of meticulous sample preparation and highly sensitive and selective instrumental techniques. Both GC-MS and HPLC-MS/MS offer viable approaches, with the choice depending on the specific requirements of the analysis, including the sample matrix and the desired level of sensitivity. The protocols provided in this guide serve as a comprehensive starting point for the development and validation of robust analytical methods for this and other challenging nitroaromatic compounds. It is imperative that all work with this and similar compounds be conducted with appropriate safety precautions in a certified laboratory.

References

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• PMC - NIH. (2024). LC–MS/MS, GC–MS and molecular docking analysis for phytochemical fingerprint and bioactivity of Beta vulgaris L. [Link]

• Google Patents. (n.d.). CN108069861B - Method for synthesizing nitrobiphenyl.

• NIH. (2022). Green Analytical Method Using Single-Drop Microextraction Followed by Gas Chromatography for Nitro Compound Detection in Environmental Water and Forensic Rinse Water. [Link]

• Organic Syntheses. (n.d.). m-NITROBIPHENYL. [Link]

• ResearchGate. (2007). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. [Link]

• Wikipedia. (n.d.). Ullmann reaction. [Link]

• NCBI. (n.d.). NTP Technical Report on the Toxicology Studies of Tetrabromobisphenol A (CASRN 79-94-7) in F344/NTac Rats and B6C3F1/N Mice and Toxicology and Carcinogenesis Studies of Tetrabromobisphenol A in Wistar Han [Crl:WI(Han)] Rats and B6C3F1/N Mice (Gavage Studies). [Link]

• Journal of the American Chemical Society. (2017). The Suzuki–Miyaura Coupling of Nitroarenes. [Link]

• ResearchGate. (2013). Recent advances in sample preparation techniques for environmental matrix. [Link]

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• MDPI. (2023). Isomers Recognition in HPLC-MS/MS Analysis of Human Plasma Samples by Using an Ion Trap Supported by a Linear Equations-Based Algorithm. [Link]

• Taylor & Francis Online. (n.d.). Ullmann reaction – Knowledge and References. [Link]

• PubMed Central. (2022). A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow's milk. [Link]

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• UniTo. (2022). C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. [Link]

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Application Note: High-Sensitivity Analysis of Nitrobiphenyls by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note provides a comprehensive guide and a robust protocol for the identification and quantification of nitrobiphenyls in environmental and industrial matrices using Gas Chromatography-Mass Spectrometry (GC-MS). Nitrobiphenyls, recognized for their potential toxicity and persistence, require sensitive and selective analytical methods for accurate monitoring. This document details the entire workflow, from sample preparation using Solid Phase Extraction (SPE) to instrument configuration and data analysis, emphasizing the rationale behind key procedural steps to ensure data integrity and reproducibility. The methodologies described are intended for researchers, analytical chemists, and quality control professionals requiring reliable trace-level analysis of these compounds.

Introduction: The Analytical Challenge of Nitrobiphenyls

Nitrobiphenyls are a class of aromatic compounds structurally related to polychlorinated biphenyls (PCBs) but containing one or more nitro (-NO₂) groups. They are not produced commercially in large quantities but are often found as intermediates or by-products in chemical manufacturing, dye synthesis, and incomplete combustion processes.[1] Due to their structural similarity to other toxic compounds and their potential mutagenic and carcinogenic properties, there is significant regulatory and scientific interest in monitoring their presence in various matrices.

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical technique for this purpose. Its high chromatographic resolution is capable of separating complex isomeric mixtures, while the mass spectrometer provides highly selective and sensitive detection, allowing for unambiguous identification and quantification at trace levels.[1] This guide provides a field-proven protocol, grounded in established analytical principles, to achieve reliable and validated results.

Principle of the Method

The analytical workflow involves extracting nitrobiphenyls from a sample matrix, followed by a cleanup and concentration step to remove interferences. The purified extract is then injected into the GC-MS system.

• Gas Chromatography (GC): In the GC, the sample is vaporized in a heated inlet and swept onto a capillary column by an inert carrier gas (e.g., Helium). Separation occurs based on the analytes' boiling points and their differential interactions with the column's stationary phase.[2] A non-polar column, such as one with a 5% phenyl polymethylsiloxane phase, is typically effective for separating biphenyl isomers.[3]

• Mass Spectrometry (MS): As the separated compounds elute from the GC column, they enter the MS ion source. Electron Ionization (EI) is the preferred method, where high-energy electrons bombard the molecules. This "hard" ionization technique causes reproducible fragmentation of the parent molecule, creating a unique mass spectrum that serves as a chemical fingerprint for identification.[4][5] The mass analyzer then separates the resulting ions based on their mass-to-charge ratio (m/z), and a detector records their abundance. For enhanced sensitivity, Selected Ion Monitoring (SIM) mode is employed for quantification, where the instrument only monitors specific, characteristic ions for the target analytes.[6]

Materials and Reagents

• Solvents: HPLC or GC-grade Dichloromethane (DCM), Hexane, Acetone, Methanol.

• Reagents: Anhydrous Sodium Sulfate (ACS grade, baked at 400°C for 4 hours to remove organic contaminants).

• Standards: Certified reference standards of target nitrobiphenyl isomers (e.g., 2-Nitrobiphenyl, 3-Nitrobiphenyl, 4-Nitrobiphenyl) and an appropriate internal standard (e.g., 4-Nitrobiphenyl-d9).

• Consumables: 6 mL Solid Phase Extraction (SPE) cartridges (e.g., Florisil® or silica based), 2 mL amber glass autosampler vials with PTFE-lined caps, 0.22 µm PTFE syringe filters.[2][7]

Instrumentation

• Gas Chromatograph: A system equipped with a split/splitless injector and electronic pressure control.

• GC Column: A low-polarity fused-silica capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for its robustness and excellent separation of aromatic compounds.[3]

• Mass Spectrometer: A single quadrupole or ion trap mass spectrometer capable of Electron Ionization (EI) and operating in both full scan and SIM modes.

• Autosampler: For reproducibility and high-throughput analysis.

Experimental Protocols

Standard Preparation

The foundation of accurate quantification is a well-prepared calibration curve.

• Primary Stock Standard (100 µg/mL): Prepare by accurately weighing and dissolving 10 mg of each neat nitrobiphenyl standard in 100 mL of hexane or another suitable solvent.

• Internal Standard (IS) Stock (100 µg/mL): Prepare a separate stock of the deuterated internal standard (e.g., 4-Nitrobiphenyl-d9).

• Working Calibration Standards (e.g., 0.05 - 5.0 µg/mL): Create a series of calibration standards by performing serial dilutions of the Primary Stock Standard. Fortify each calibration level with the Internal Standard to a constant final concentration (e.g., 1 µg/mL). This internal standard corrects for variations in injection volume and instrument response.

Sample Preparation: Solid Phase Extraction (SPE) Protocol

This protocol is a general guideline for aqueous samples. For solid matrices like soil or soot, an initial solvent extraction (e.g., using a mixture of Dichloromethane and Acetone) is required before proceeding to the cleanup step.[8][9]

• Sample Collection: Collect samples in clean glass containers to prevent contamination.[2]

• Fortification: Spike the sample (e.g., 100 mL of water) with the Internal Standard to the same concentration as the calibration standards.

• SPE Cartridge Conditioning: Condition a Florisil® SPE cartridge by passing 5 mL of Dichloromethane, followed by 5 mL of Hexane, and finally 10 mL of reagent water. Do not allow the cartridge to go dry.

• Sample Loading: Pass the entire water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min. The nitrobiphenyls will adsorb onto the solid phase.

• Elution: After loading, wash the cartridge with 5 mL of reagent water to remove polar impurities. Dry the cartridge under a gentle stream of nitrogen. Elute the trapped analytes with 10 mL of Dichloromethane into a clean collection tube.

• Concentration: Dry the eluate by passing it through a small column of anhydrous sodium sulfate. Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Final Step: Transfer the final extract into a 2 mL autosampler vial for GC-MS analysis.[10]

GC-MS Instrument Setup and Parameters

The following parameters serve as a validated starting point and should be optimized for the specific instrument and application.

GC Parameter	Setting	Rationale
Injector	Splitless Mode, 250°C	Maximizes analyte transfer to the column for trace-level sensitivity.
Injection Volume	1 µL	Standard volume for capillary columns.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Provides good chromatographic efficiency and is inert.[11]
Oven Program	80°C (hold 2 min), ramp to 280°C @ 10°C/min, hold 5 min	Provides separation of isomers while ensuring elution of all target compounds.
Transfer Line	280°C	Prevents condensation of analytes between the GC and MS.

MS Parameter	Setting	Rationale
Ion Source	Electron Ionization (EI)	Standard, robust ionization for creating reproducible fragmentation.
Ion Source Temp.	230°C	Standard operating temperature for EI sources.
Electron Energy	70 eV	Standard energy that yields stable and extensive fragmentation patterns for library matching.
Acquisition Mode	Full Scan (m/z 50-400) for identification; SIM for quantification	Full scan provides a complete mass spectrum for compound confirmation. SIM provides higher sensitivity and selectivity for quantification.[12]
Solvent Delay	4 minutes	Prevents the high concentration of injection solvent from reaching and saturating the detector.

Workflow Visualization

The entire analytical process, from sample receipt to final data reporting, is outlined below.

Caption: The analytical workflow for nitrobiphenyl analysis by GC-MS.

Results and Discussion

Analyte Identification

Identification is confirmed using two primary criteria:

• Retention Time (RT): The RT of a peak in the sample chromatogram must match the RT of the corresponding certified standard within a predefined window (e.g., ±0.1 minutes).

• Mass Spectrum: The background-subtracted mass spectrum of the sample peak must match the spectrum from a reference standard or a validated spectral library (e.g., NIST/Wiley).[11] In EI, nitrobiphenyls typically show a clear molecular ion (M⁺) and characteristic fragment ions corresponding to the loss of the nitro group ([M-NO₂]⁺) and other fragments.

Quantification

Quantification is performed in SIM mode for maximum sensitivity. The instrument is programmed to monitor specific, abundant, and unique ions for each target analyte and the internal standard.

Table of Representative SIM Ions and Retention Times

Compound	Retention Time (min)	Quantification Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2-Nitrobiphenyl	~12.5	199	169	152
3-Nitrobiphenyl	~13.1	199	169	152
4-Nitrobiphenyl	~13.4	199	169	152
4-Nitrobiphenyl-d9 (IS)	~13.3	208	176	158

Note: Retention times are approximate and will vary based on the specific GC system and conditions.

A calibration curve is generated by plotting the response ratio (analyte peak area / IS peak area) against the analyte concentration. The concentration in unknown samples is then calculated from this curve. The method should demonstrate excellent linearity, with a correlation coefficient (r²) of >0.995. Limits of detection (LOD) are typically in the low µg/L to ng/L range, depending on the sample matrix and instrument sensitivity.[8]

Troubleshooting

Problem	Potential Cause	Solution
Poor Peak Shape (Tailing)	Active sites in the injector liner or column; sample overload.	Use a deactivated liner; replace the GC column; dilute the sample.[13]
Low Analyte Response	Poor extraction recovery; instrument sensitivity issue; leak in the system.	Check SPE procedure; tune the MS; perform leak check.
High Background Noise	Contaminated carrier gas; column bleed; contaminated ion source.	Use high-purity gas with filters; bake out the column; clean the ion source.
Shifting Retention Times	Leak in the GC system; changes in carrier gas flow rate.	Perform a leak check; verify flow rates with a flowmeter.

Conclusion

The GC-MS method detailed in this application note provides a selective, sensitive, and robust protocol for the analysis of nitrobiphenyls. The combination of chromatographic separation with mass spectrometric detection ensures reliable identification and accurate quantification, even in complex matrices. By following the outlined steps for sample preparation, instrument setup, and quality control, laboratories can achieve high-quality, defensible data essential for environmental monitoring, industrial hygiene, and regulatory compliance.

References

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• MDPI. (2023). GC-MS Studies on Nitric Oxide Autoxidation and S-Nitrosothiol Hydrolysis to Nitrite in pH-Neutral Aqueous Buffers. Retrieved from [Link]

• Journal of Complementary and Alternative Medical Research. (2021). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis and Phytochemical Screening of Polyherbal Aqueous Leaves Extract (PALE). Retrieved from [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• PubMed Central. (2023). GC-MS/MS Method for Determination of Polycyclic Aromatic Hydrocarbons in Herbal Medicines. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – GC-FID. Retrieved from [Link]

• PubMed Central. (2022). Development of a Sensitive Screening Method for Simultaneous Determination of Nine Genotoxic Nitrosamines in Active Pharmaceutical Ingredients by GC-MS. Retrieved from [Link]

• Shimadzu. (2016). Determination of Nitro Polycyclic aromatic hydrocarbons in PM2.5 using GC-MS/MS. Retrieved from [Link]

• ResearchGate. (n.d.). Total ion GC-MS chromatogram of the main metabolites of biphenyl. Retrieved from [Link]

• Wiley Science Solutions. (n.d.). Resource Library. Retrieved from [Link]

• ResearchGate. (2025). Electron ionization mass spectral fragmentation study of sulfation derivatives of polychlorinated biphenyls. Retrieved from [Link]

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• MDPI. (n.d.). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Retrieved from [Link]

• ResearchGate. (n.d.). GC-MS parameters for the determination of PAHs. Retrieved from [Link]

• Regulations.gov. (n.d.). METHOD 521 DETERMINATION OF NITROSAMINES IN DRINKING WATER BY SOLID PHASE EXTRACTION AND CAPILLARY COLUMN GAS CHROMATOGRAPHY. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

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• YouTube. (2020). Electron ionization and mass spectrometry. Retrieved from [Link]

• PubMed. (n.d.). A Simple Method of Sample Preparation for Analysis of Biphenyl Residues in Citrus Fruit Peels by Gas Chromatography. Retrieved from [Link]

• MDPI. (2022). A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. Retrieved from [Link]

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• RSC Publishing. (n.d.). Quantum chemical calculation of electron ionization mass spectra for general organic and inorganic molecules. Retrieved from [Link]

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High-Resolution Separation of Tetranitrobiphenyl Isomers by High-Performance Liquid Chromatography (HPLC)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The accurate separation and quantification of tetranitrobiphenyl isomers present a significant analytical challenge due to their high degree of structural similarity. These compounds, often encountered as intermediates or impurities in the synthesis of energetic materials or specialty polymers, require robust analytical methods to ensure product purity and safety. This application note presents a detailed protocol for the baseline separation of tetranitrobiphenyl isomers using reverse-phase high-performance liquid chromatography (RP-HPLC). The methodology leverages a biphenyl stationary phase, which offers unique selectivity for aromatic and moderately polar analytes through enhanced π-π interactions.[1] A gradient elution with a water/acetonitrile mobile phase is optimized to achieve high resolution. This guide provides a comprehensive framework, from the theoretical basis of the separation to step-by-step protocols for sample preparation, instrument configuration, and data analysis, designed for researchers and professionals in quality control and process development.

The Chromatographic Challenge: Resolving Structural Isomers

Isomers, particularly positional isomers like the tetranitrobiphenyls, possess identical molecular weights and often exhibit very similar physicochemical properties, such as polarity and logP values.[2] Tetranitrobiphenyls, for example, consist of a biphenyl core with four nitro groups substituted at various positions (e.g., 2,2',4,4'-; 3,3',5,5'-). The subtle differences in the spatial arrangement of the electron-withdrawing nitro groups lead to minor variations in dipole moment and planarity, which must be exploited for chromatographic separation.

Conventional C18 stationary phases, which separate primarily based on hydrophobicity, often fail to provide adequate resolution for such closely related isomers.[3] The key to a successful separation lies in selecting a stationary phase that can engage in more specific molecular interactions beyond simple hydrophobic partitioning.

Method Development Strategy: The Rationale for Component Selection

Our strategy is grounded in maximizing the subtle differences between the isomers by creating a chromatographic system with multiple, complementary interaction mechanisms.

Stationary Phase Selection: The Power of the Biphenyl Column

To resolve the tetranitrobiphenyl isomers, a biphenyl stationary phase was selected. Unlike traditional C18 or Phenyl-Hexyl phases, the biphenyl ligand provides a more rigid, planar structure with a higher density of π-electrons. This architecture promotes strong π-π stacking interactions between the stationary phase and the electron-deficient aromatic rings of the nitroaromatic analytes.[4] This specific interaction is highly sensitive to the analyte's geometry, allowing the column to differentiate between isomers based on the accessibility and orientation of their nitro-substituted rings. Studies have shown that biphenyl phases provide unique selectivity and enhanced resolution for aromatic compounds compared to standard alkyl phases.[1]

Mobile Phase Optimization: Fine-Tuning Selectivity

The mobile phase composition is critical for modulating analyte retention and selectivity.[5][6]

• Organic Modifier: Acetonitrile is chosen over methanol as the organic modifier. While both are effective eluents in reversed-phase chromatography, acetonitrile's dipole and π-acceptor characteristics can offer different selectivity for polarizable molecules like nitroaromatics.[6]

• Gradient Elution: An isocratic method is often insufficient to separate a mixture of isomers with varying retention within a reasonable timeframe. A gradient elution, starting with a higher percentage of the aqueous phase (water) and gradually increasing the percentage of acetonitrile, is employed. This approach ensures that earlier-eluting, more polar isomers are well-retained and resolved, while later-eluting, less polar isomers are eluted efficiently with sharp peaks.[4]

Detection: Leveraging UV Absorbance

Tetranitrobiphenyls contain multiple nitro groups, which are strong chromophores. This allows for sensitive detection using a Diode Array Detector (DAD) or a standard UV-Vis detector. A primary wavelength around 254 nm is typically effective for aromatic compounds and provides a strong response.[7] A DAD offers the additional advantage of acquiring full UV spectra for each peak, which can aid in peak identification and purity assessment.

Caption: Logic for HPLC method component selection.

Detailed Application Protocol

This protocol provides a self-validating system through the inclusion of system suitability checks, ensuring reliable and reproducible results.

Required Instrumentation and Materials

• Instrumentation:

  • HPLC system with a binary or quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD) or multi-wavelength UV Detector.

  • Analytical balance (4-decimal places).

  • Sonicator.

  • pH meter (optional, for advanced mobile phase adjustments).

• Columns & Consumables:

  • Analytical Column: Biphenyl phase, 150 mm x 4.6 mm, 3.5 µm particle size (e.g., Ascentis Express Biphenyl, HALO Biphenyl).

  • HPLC vials with caps and septa.

  • Syringe filters (0.22 µm, PTFE or Nylon).

  • Volumetric flasks and pipettes.

• Reagents & Solvents:

  • Acetonitrile (ACN), HPLC grade or higher.

  • Water, HPLC grade or Type I ultrapure.

  • Reference standards for tetranitrobiphenyl isomers.

  • Methanol, HPLC grade (for sample dissolution).[8]

Step-by-Step Experimental Workflow

Caption: HPLC workflow for isomer analysis.

Protocol Steps:

• Standard Preparation: a. Accurately weigh ~10 mg of each tetranitrobiphenyl isomer reference standard.[8] b. Dissolve each standard in a 10 mL volumetric flask with HPLC-grade methanol to create a 1 mg/mL stock solution. Sonicate for 5-10 minutes to ensure complete dissolution.[8][9] c. Prepare a mixed working standard of 10 µg/mL by diluting the stock solutions appropriately with the initial mobile phase composition (e.g., 80:20 Water:ACN).

• Sample Preparation: a. Dissolve the unknown sample containing tetranitrobiphenyl isomers in methanol to achieve an estimated final concentration within the linear range of the method (e.g., 10-50 µg/mL). b. Filter the final diluted sample through a 0.22 µm syringe filter into an HPLC vial to remove any particulates.[10]

• HPLC System Configuration: a. Install the biphenyl analytical column in the column compartment. b. Purge the pump channels with the respective mobile phases. c. Set the HPLC method parameters as detailed in Table 1. d. Equilibrate the column with the initial mobile phase composition for at least 20-30 minutes or until a stable baseline is achieved.

Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Analytical Column	Biphenyl, 150 x 4.6 mm, 3.5 µm	Provides π-π interactions for enhanced isomer selectivity.
Mobile Phase A	HPLC Grade Water	The polar component in RP-HPLC.
Mobile Phase B	HPLC Grade Acetonitrile (ACN)	Organic modifier to elute analytes.[11]
Gradient Program	See Table 2	Optimized to resolve closely eluting peaks.
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column, balancing speed and pressure.
Column Temperature	35 °C	Improves peak shape and ensures reproducible retention times.
Injection Volume	5 µL	Small volume to prevent band broadening.
Detection	DAD at 254 nm	Strong absorbance wavelength for nitroaromatic compounds.[7]
Run Time	25 minutes	Sufficient to elute all isomers and re-equilibrate.

Table 1: Recommended HPLC Method Parameters

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (ACN)
0.0	80	20
15.0	30	70
20.0	30	70
20.1	80	20
25.0	80	20

Table 2: Gradient Elution Program

Expected Results & System Validation

Data Analysis and System Suitability

Before analyzing samples, the system's performance must be verified. This is achieved by injecting the mixed standard solution (e.g., five replicate injections) and evaluating the system suitability parameters.

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Ensures peak symmetry.
Resolution (Rs)	Rs > 2.0 (between critical pairs)	Confirms baseline separation between adjacent isomer peaks.[12]
Repeatability (%RSD)	≤ 2.0% for peak area and retention time	Demonstrates precision of the system and method.[12][13]

Table 3: System Suitability Test (SST) Parameters

Hypothetical Chromatographic Data

The following table presents hypothetical data for the separation of four tetranitrobiphenyl isomers, demonstrating the expected performance of the method.

Isomer	Expected Retention Time (min)	Resolution (Rs) to Next Peak	Tailing Factor
Isomer 1	12.5	2.8	1.1
Isomer 2	13.8	2.5	1.2
Isomer 3	14.9	3.1	1.1
Isomer 4	16.5	-	1.0

Table 4: Hypothetical Performance Data for Isomer Separation

Conclusion

This application note details a robust and reliable RP-HPLC method for the high-resolution separation of tetranitrobiphenyl isomers. The strategic selection of a biphenyl stationary phase, coupled with an optimized acetonitrile/water gradient, provides the necessary selectivity to resolve these challenging compounds. The protocol is designed to be self-validating through rigorous system suitability checks, ensuring data integrity for researchers, scientists, and drug development professionals. This method serves as a powerful tool for quality control, impurity profiling, and process monitoring in any application involving tetranitrobiphenyls.

References

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• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Biphenyl. Available at: [Link]

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• Narkowicz, S., Polkowska, Ż., & Namieśnik, J. (2009). Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration. Journal of Separation Science, 32(12), 2156-2162. Available at: [Link]

• de Souza, C. F. V., de Souza, A. U., & Leão, J. M. (2016). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. Food Science and Technology, 36(4), 629-635. Available at: [Link]

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• Portilla, J., et al. (2016). 3,3′,5,5′-Tetranitrobiphenyl. IUCrData, 1(1), x153331. Available at: [Link]

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• Armstrong, A., et al. (2023). Comparison of three stationary phases in the separation of polyphenyls by liquid chromatography. Journal of Chromatography A, 1693, 463877. Available at: [Link]

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• Nanochemistry Research. (2020). Stationary phases based on the nanoparticles for pharmaceutical and biomolecule separations. Available at: [Link]

• Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharmaceutica Analytica Acta, 13(6). Available at: [Link]

• El-Gindy, A., et al. (2023). Chromatographic reversed HPLC and TLC-densitometry methods for simultaneous determination of serdexmethylphenidate and dexmethylphenidate in presence of their degradation products—with computational assessment. Scientific Reports, 13(1), 11520. Available at: [Link]

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applications of 2,4,2',4'-tetranitrobiphenyl in military and industrial explosives

Application Notes and Protocols: 2,4,2',4'-Tetranitrobiphenyl

A Comprehensive Analysis of Its Role in Energetic Materials

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a detailed overview of the current scientific understanding of 2,4,2',4'-tetranitrobiphenyl. The information contained herein is intended for research and informational purposes only. The synthesis and handling of nitrated aromatic compounds can be hazardous and should only be undertaken by qualified professionals in appropriate laboratory settings with all necessary safety precautions in place.

Introduction: The Quest for Advanced Energetic Materials

The field of energetic materials is in a constant state of evolution, driven by the dual needs for enhanced performance and improved safety. Researchers continually explore novel molecular architectures to achieve a delicate balance between energy density, detonation velocity, and sensitivity to stimuli such as impact and friction. Polynitroaromatic compounds, a class of molecules characterized by multiple nitro group substitutions on an aromatic backbone, have historically formed the cornerstone of many military and industrial explosive formulations. Compounds like 2,4,6-trinitrotoluene (TNT) are valued for their melt-castability and relative insensitivity, making them suitable for a wide range of applications.

This document focuses on a specific, yet lesser-known polynitroaromatic compound: 2,4,2',4'-tetranitrobiphenyl. Despite its structural similarity to other energetic materials, a thorough review of scientific literature and patent databases reveals a notable absence of its application in military or industrial explosives. This guide will, therefore, pivot to a comprehensive examination of the available scientific data, including its synthesis, and will draw comparisons with related compounds to provide a robust understanding of its potential, or lack thereof, as an energetic material.

Part 1: Military and Industrial Applications - A Surprising Void

Extensive searches of scholarly articles and patent literature for the use of 2,4,2',4'-tetranitrobiphenyl in military and industrial explosive compositions have yielded no substantive results. This lack of documentation strongly suggests that this specific isomer is not a standard component in any widely used energetic formulations. The reasons for this could be multifaceted, including but not limited to:

• Challenging Synthesis: The synthetic route to produce 2,4,2',4'-tetranitrobiphenyl with high purity and yield may be economically unviable for large-scale production.

• Unfavorable Explosive Properties: The compound may possess undesirable characteristics, such as high sensitivity to impact or friction, low thermal stability, or a detonation performance that is inferior to existing, more cost-effective explosives.

• Focus on Other Isomers: Research and development in the field of nitrobiphenyls may have historically concentrated on other isomers with more promising energetic properties.

While direct applications are not documented, understanding the synthesis of this compound and the properties of its chemical relatives can provide valuable insights for researchers in the field.

Part 2: Synthesis and Chemical Characterization

The synthesis of nitrobiphenyls is a well-established area of organic chemistry. While a specific, optimized protocol for 2,4,2',4'-tetranitrobiphenyl is not prominently featured in the literature as a standalone explosive, its synthesis would likely follow established methodologies for the nitration of aromatic compounds. A plausible synthetic pathway could involve the nitration of biphenyl or a partially nitrated biphenyl precursor.

Hypothetical Synthetic Workflow:

The following diagram illustrates a generalized workflow for the synthesis of a tetranitrobiphenyl, which could be adapted for the 2,4,2',4'-isomer.

Caption: A generalized workflow for the synthesis of 2,4,2',4'-tetranitrobiphenyl.

Detailed Protocol for a Related Compound - Synthesis of 3,3′,5,5′-Tetranitrobiphenyl:

While a specific protocol for the explosive applications of 2,4,2',4'-tetranitrobiphenyl is not available, a documented synthesis for a related isomer, 3,3′,5,5′-tetranitrobiphenyl, exists in the context of medicinal chemistry, where it serves as a building block for antimalarial compounds.[1] This highlights that the applications of nitrobiphenyls are not exclusively in the domain of energetic materials.

Step-by-Step Methodology:

• Starting Material: The synthesis would typically begin with a suitable precursor, such as 3,3',5,5'-tetramethylbiphenyl.

• Oxidation: The methyl groups would be oxidized to carboxylic acid groups using a strong oxidizing agent like potassium permanganate.

• Nitration: The resulting biphenyltetracarboxylic acid would then be nitrated using a mixture of nitric acid and sulfuric acid to introduce the nitro groups at the desired positions.

• Decarboxylation: The carboxylic acid groups would then be removed through a decarboxylation reaction to yield the final 3,3′,5,5′-tetranitrobiphenyl product.

• Purification: The final product would be purified using standard techniques such as recrystallization or column chromatography.

Part 3: Comparative Analysis with Known Energetic Materials

To contextualize the potential energetic properties of 2,4,2',4'-tetranitrobiphenyl, it is useful to compare it with well-characterized explosives. The following table summarizes key performance indicators for several common military and industrial explosives. It is important to note that no experimental data for the detonation velocity or sensitivity of 2,4,2',4'-tetranitrobiphenyl is available in the public domain.

Explosive	Abbreviation	Detonation Velocity (m/s)	Test Density (g/cm³)
1,3,5-trinitrobenzene	TNB	7,450	1.60
Trinitrotoluene	TNT	6,900	1.60
Tetryl	7,570	1.71
Picric acid	TNP	7,350	1.70
Triaminotrinitrobenzene	TATB	7,350	1.80

Data sourced from Wikipedia's "Table of explosive detonation velocities".[2]

The detonation velocity is a critical measure of an explosive's performance, indicating the speed at which the detonation shock wave propagates through the material.[2] The sensitivity of an explosive to stimuli like impact and friction is another crucial parameter that dictates its handling and application safety. For instance, PETN (pentaerythritol tetranitrate) is a sensitive explosive that is often transported wetted with water to reduce its sensitivity.[3]

Part 4: Alternative Applications of Nitrobiphenyls

The absence of 2,4,2',4'-tetranitrobiphenyl in explosive applications does not preclude its utility in other scientific domains. As previously mentioned, a related isomer, 3,3′,5,5′-tetranitrobiphenyl, has been synthesized as a precursor for antimalarial drugs.[1] This underscores the diverse potential of polynitroaromatic compounds.

Logical Relationship Diagram:

Caption: Potential application areas for 2,4,2',4'-tetranitrobiphenyl.

Conclusion

Based on a thorough review of the available scientific and patent literature, there is no evidence to suggest that 2,4,2',4'-tetranitrobiphenyl has any current or historical applications in military or industrial explosives. While the synthesis of this compound is chemically plausible, its performance characteristics and economic viability as an energetic material remain undocumented and are likely unfavorable compared to established explosives. The primary interest in related nitrobiphenyl isomers appears to be in other fields, such as medicinal chemistry.

For researchers in the field of energetic materials, the study of 2,4,2',4'-tetranitrobiphenyl could still hold academic value in terms of understanding structure-property relationships within the broader class of polynitroaromatic compounds. However, for those in drug development and other areas of chemical synthesis, the versatile chemistry of the nitrobiphenyl scaffold may offer more immediate and promising avenues for exploration.

References

• Wikipedia. (n.d.). Table of explosive detonation velocities. Retrieved from [Link]

• ResearchGate. (2025). Impact and Friction Sensitivities of PETN: I. Sensitivities of the Pure and Wetted Material. Retrieved from [Link]

• Hammond, N., Carvalho, P., Wu, Y., & Avery, M. A. (2010). 3,3′,5,5′-Tetranitrobiphenyl. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1627. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Table of explosive detonation velocities - Wikipedia [en.wikipedia.org]
• 3. d-nb.info [d-nb.info]

Application Notes and Protocols for 2,4,2',4'-Tetranitrobiphenyl in Forensic Explosive Trace Analysis

Introduction: The Critical Role of Internal Standards in Forensic Explosives Analysis

In the high-stakes field of forensic science, the accurate and precise quantification of explosive residues is paramount for investigative and legal proceedings. Trace analysis of explosives, often recovered from post-blast debris or minute particles transferred to surfaces, is inherently susceptible to analytical variability. Factors such as sample loss during extraction and cleanup, matrix effects causing ion suppression or enhancement in mass spectrometry, and instrumental drift can all contribute to erroneous results. To mitigate these variables and ensure the integrity of quantitative data, the use of an internal standard (IS) is a well-established and indispensable practice.

An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not naturally present in the samples being analyzed. It is added at a known concentration to every sample, calibrator, and quality control sample at the beginning of the analytical process. By monitoring the signal of the internal standard relative to the target analytes, analysts can correct for variations that occur during sample preparation and analysis.

This document provides detailed application notes and protocols for the use of 2,4,2',4'-tetranitrobiphenyl as an internal standard in the forensic trace analysis of nitroaromatic explosives.

2,4,2',4'-Tetranitrobiphenyl: A Rationale for its Selection

2,4,2',4'-Tetranitrobiphenyl (TNBP) is a synthetic nitroaromatic compound that possesses several key characteristics making it a suitable internal standard for the analysis of common explosives like 2,4,6-trinitrotoluene (TNT), dinitrotoluenes (DNTs), and other nitroaromatic compounds.

Key Physicochemical Properties of 2,4,2',4'-Tetranitrobiphenyl:

Property	Value	Reference
Chemical Formula	C₁₂H₆N₄O₈	[1]
Molecular Weight	334.2 g/mol	[1]
CAS Number	1820-59-3	[1]
Appearance	Pale yellow crystalline solid (typical)	General Knowledge
Solubility	Soluble in organic solvents like acetonitrile, acetone, and methanol	General Knowledge

The selection of TNBP is underpinned by the following principles:

• Structural Similarity: As a nitrobiphenyl, TNBP shares structural motifs with many nitroaromatic explosives. This similarity in chemical structure ensures that it behaves comparably to the target analytes during extraction, chromatography, and ionization.

• Low Natural Abundance: 2,4,2',4'-Tetranitrobiphenyl is not a naturally occurring compound and is not a component of common commercial or military explosives. Its absence in authentic forensic samples is a critical prerequisite for an internal standard to avoid interference and biased results.

• Chromatographic and Mass Spectrometric Behavior: TNBP is amenable to analysis by common forensic analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). It exhibits good chromatographic peak shape and produces characteristic mass spectra, allowing for its reliable detection and quantification.

• Chemical Stability: TNBP is a relatively stable molecule, ensuring its integrity throughout the sample preparation and analysis workflow.

Analytical Workflow for Explosive Trace Analysis using 2,4,2',4'-Tetranitrobiphenyl

The following diagram illustrates the general workflow for the analysis of explosive traces utilizing 2,4,2',4'-tetranitrobiphenyl as an internal standard.

Figure 1: General workflow for explosive trace analysis using an internal standard.

Protocols for the Application of 2,4,2',4'-Tetranitrobiphenyl

The following protocols are provided as a comprehensive guide for the use of 2,4,2',4'-tetranitrobiphenyl in forensic laboratories. These should be adapted and validated by individual laboratories to meet their specific instrumentation and quality assurance requirements, in accordance with standards such as ISO/IEC 17025.[2]

Protocol 1: Preparation of 2,4,2',4'-Tetranitrobiphenyl Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of the internal standard.

Materials:

• 2,4,2',4'-Tetranitrobiphenyl (CAS 1820-59-3), analytical standard grade

• Acetonitrile (HPLC or MS grade)

• Volumetric flasks (Class A)

• Analytical balance

Procedure:

• Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh approximately 10 mg of 2,4,2',4'-tetranitrobiphenyl into a 100 mL volumetric flask.

  • Record the exact weight.

  • Dissolve the solid in a small amount of acetonitrile and then dilute to the mark with acetonitrile.

  • Stopper the flask and mix thoroughly by inversion.

  • Calculate the exact concentration of the stock solution.

  • Store the stock solution in an amber glass vial at ≤ 4°C.

• Working Internal Standard Solution (e.g., 1 µg/mL):

  • Pipette 1.0 mL of the 100 µg/mL stock solution into a 100 mL volumetric flask.

  • Dilute to the mark with acetonitrile.

  • Mix thoroughly. This working solution will be added to all samples.

Protocol 2: Sample Preparation and Extraction

Objective: To efficiently extract target explosives and the internal standard from a sample matrix.

Materials:

• Sample containing suspected explosive traces (e.g., cotton swab, soil, debris)

• Working Internal Standard Solution (from Protocol 1)

• Acetonitrile (HPLC or MS grade)

• Vortex mixer

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

Procedure:

• Place the sample (e.g., cut swab head, ~1 g of soil) into a clean extraction vial.

• Add a precise volume of the Working Internal Standard Solution (e.g., 100 µL of 1 µg/mL solution) directly to the sample.

• Add a suitable volume of acetonitrile for extraction (e.g., 5 mL).

• Cap the vial and vortex for 1-2 minutes to ensure thorough mixing and extraction.

• For solid samples, sonication for 10-15 minutes can improve extraction efficiency.

• Centrifuge the sample at a sufficient speed to pellet any solid material (e.g., 3000 rpm for 10 minutes).

• Carefully draw the supernatant and filter it through a syringe filter into a clean autosampler vial for analysis.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate, detect, and quantify nitroaromatic explosives and 2,4,2',4'-tetranitrobiphenyl.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).

Typical GC-MS Parameters:

Parameter	Recommended Setting	Rationale
Injector	Splitless, 250°C	Maximizes transfer of trace analytes to the column.
GC Column	Phenyl-methyl polysiloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness	Provides good separation for a wide range of semi-volatile compounds.
Oven Program	50°C (hold 1 min), ramp to 280°C at 15°C/min, hold 5 min	A general-purpose temperature program for explosive analysis.
Carrier Gas	Helium, constant flow (e.g., 1.2 mL/min)	Inert carrier gas providing good chromatographic efficiency.
MS Ion Source	Electron Ionization (EI), 70 eV	Standard ionization technique for GC-MS, producing reproducible fragmentation patterns.
MS Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity for target analytes and the internal standard.

Selected Ion Monitoring (SIM) Ions for 2,4,2',4'-Tetranitrobiphenyl:

m/z	Ion Description
334	Molecular Ion [M]⁺
318	[M-O]⁺
288	[M-NO₂]⁺
167	[C₁₂H₆N₂O₂]⁺

Note: These are predicted ions. Actual ions and their relative abundances should be confirmed by injecting a standard of 2,4,2',4'-tetranitrobiphenyl.

Protocol 4: Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

Objective: To separate, detect, and quantify a broader range of explosives, including thermally labile compounds, and 2,4,2',4'-tetranitrobiphenyl.

Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer).

Typical LC-MS/MS Parameters:

Parameter	Recommended Setting	Rationale
LC Column	C18 stationary phase (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)	Standard reversed-phase column for separation of a wide range of organic compounds.
Mobile Phase A	Water with 0.1% formic acid or 5 mM ammonium formate	Provides protons for positive ion mode or adducts for negative ion mode.
Mobile Phase B	Acetonitrile or Methanol	Organic modifier for elution.
Gradient	Start at 10% B, ramp to 95% B over 10 minutes, hold for 2 minutes	A typical gradient for separating explosives.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Ion Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), Negative Ion Mode	ESI and APCI are effective for ionizing nitroaromatic compounds, which readily form negative ions.
MS Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantitative analysis.

Predicted MRM Transitions for 2,4,2',4'-Tetranitrobiphenyl (Negative Ion Mode):

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
334	318	To be optimized
334	288	To be optimized
334	167	To be optimized

Note: These are predicted transitions. The optimal precursor and product ions, as well as collision energies, must be determined empirically by infusing a standard solution of 2,4,2',4'-tetranitrobiphenyl into the mass spectrometer.

Data Analysis and Quantification

The concentration of each target explosive in a sample is calculated using the response factor (RF) determined from a calibration curve.

Calibration: A series of calibration standards are prepared containing known concentrations of the target explosives and a constant concentration of the 2,4,2',4'-tetranitrobiphenyl internal standard. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

Quantification Formula: Concentration of Analyte = (Area of Analyte / Area of IS) / Response Factor

Method Validation and Quality Control

Any analytical method employing 2,4,2',4'-tetranitrobiphenyl as an internal standard must be thoroughly validated to ensure its accuracy, precision, and reliability. Key validation parameters include:

• Linearity and Range: The concentration range over which the method is accurate and precise.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified.

• Accuracy and Precision: Assessed by analyzing quality control samples at multiple concentration levels.

• Selectivity: The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample matrix.

• Matrix Effects: The influence of co-eluting compounds from the sample matrix on the ionization of the target analytes and the internal standard.

• Stability: The stability of the analytes and the internal standard in solution and in prepared samples over time.

Regular analysis of quality control samples, blanks, and calibration checks are essential for ongoing quality assurance.

Conclusion

The use of 2,4,2',4'-tetranitrobiphenyl as an internal standard provides a robust mechanism for achieving accurate and reliable quantification of nitroaromatic explosives in forensic trace analysis. Its chemical properties make it a suitable surrogate for common explosives, allowing for the correction of analytical variability. The protocols outlined in this document provide a framework for the implementation of 2,4,2',4'-tetranitrobiphenyl in a forensic laboratory setting. It is imperative that these methods are validated to meet the stringent requirements of the forensic science community and the legal system.

References

• Global Substance Registration System (GSRS). 2,4,2',4'-TETRANITROBIPHENYL. [Link]

• ANAB. ISO/IEC 17025 Forensic - Documents and Resources. [Link]

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Application Notes and Protocols: Fluorescence Quenching Methods for Detecting Nitrated Explosives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The detection of nitrated explosives is a critical endeavor for security, environmental monitoring, and forensic applications.[1] Fluorescence quenching has emerged as a powerful and sensitive analytical technique for this purpose.[2][3] This method relies on the principle that the fluorescence emission of a sensor molecule (fluorophore) is diminished upon interaction with a nitrated explosive, which acts as a quencher.[2] The degree of quenching can be correlated to the concentration of the explosive, enabling quantitative analysis. This application note provides a comprehensive overview of fluorescence quenching methodologies, detailing the underlying mechanisms, key materials, and step-by-step protocols for the detection of nitrated explosives.

Principles of Fluorescence Quenching

Fluorescence is the emission of light by a substance that has absorbed light or other electromagnetic radiation.[4] When a fluorophore absorbs a photon of a specific wavelength, it transitions to an excited electronic state. It then returns to the ground state by emitting a photon of a longer wavelength.[4] Fluorescence quenching is a process that decreases the intensity of this emitted fluorescence.[2] This occurs when the excited fluorophore interacts with another molecule, the quencher, through non-radiative pathways.[2]

Mechanisms of Quenching

There are two primary classes of fluorescence quenching: dynamic and static.[2]

• Dynamic (Collisional) Quenching: This occurs when the excited fluorophore collides with a quencher molecule.[5] This interaction leads to the de-excitation of the fluorophore without the emission of a photon. A key characteristic of dynamic quenching is a decrease in the fluorescence lifetime of the fluorophore.[2]

• Static Quenching: In this mechanism, a non-fluorescent complex is formed between the fluorophore and the quencher in the ground state.[2][5] This complex absorbs light but does not emit it. Static quenching does not affect the fluorescence lifetime of the uncomplexed fluorophore.[2]

In the context of nitrated explosive detection, the quenching mechanism is often a combination of both static and dynamic processes, frequently involving photoinduced electron transfer (PET) or fluorescence resonance energy transfer (FRET).[6][7][8] Nitroaromatic compounds are electron-deficient, making them effective quenchers for electron-rich fluorescent materials.[9]

Key Materials for Fluorescence Quenching-Based Explosive Detection

A variety of fluorescent materials have been developed for the detection of nitrated explosives. The choice of material depends on factors such as sensitivity, selectivity, and the desired application (e.g., solution-based vs. vapor-phase detection).

Material Class	Examples	Advantages	Disadvantages
Conjugated Polymers	Poly(phenylene-ethynylene)s, Poly(phenylene-vinylene)s, Polycarbazoles	High fluorescence quantum yields, signal amplification through exciton migration, processability into thin films.[10][11]	Can be susceptible to environmental interference.
Quantum Dots (QDs)	CdSe, PbS	High photostability, broad absorption with narrow emission spectra, size-tunable optical properties.[12][13][14][15]	Potential toxicity of heavy metal-containing QDs.[16]
Metal-Organic Frameworks (MOFs)	ZIF-8, UiO-66	High porosity and surface area, tunable structures for selective binding, can exhibit "turn-off" or "turn-on" fluorescence responses.[17][18][19][20][21]	Synthesis can be complex, stability in aqueous environments may be a concern.
Small Organic Molecules	Pyrene, Diketopyrrolopyrroles	Well-defined structures, ease of synthesis and modification.[3][10]	May have lower quantum yields compared to polymers.

Experimental Protocols

Protocol 1: Solution-Phase Detection of 2,4,6-Trinitrotoluene (TNT) using a Fluorescent Polymer

This protocol outlines a general procedure for detecting TNT in an aqueous solution using a fluorescent conjugated polymer.

Materials:

• Fluorescent conjugated polymer (e.g., a poly(phenylene-ethynylene) derivative)

• 2,4,6-Trinitrotoluene (TNT)

• Organic solvent (e.g., Tetrahydrofuran - THF)

• Deionized water

• Spectrofluorometer

• Cuvettes (quartz or suitable non-fluorescent material)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the fluorescent polymer in THF at a concentration of 1 mg/mL.

  • Prepare a stock solution of TNT in a suitable solvent (e.g., acetonitrile or acetone) at a concentration of 1 mM.

  • Rationale: Stock solutions allow for accurate and reproducible dilutions for the experiment. THF is a common solvent for many conjugated polymers.

• Preparation of Working Solutions:

  • Prepare a working solution of the fluorescent polymer by diluting the stock solution in a mixture of THF and water (e.g., 1:9 v/v) to a final concentration that gives a strong fluorescence signal (typically in the µg/mL range).[22]

  • Prepare a series of TNT solutions of varying concentrations by serial dilution of the TNT stock solution in deionized water.

• Fluorescence Measurements:

  • Turn on the spectrofluorometer and allow the lamp to warm up for at least 30 minutes.

  • Set the excitation wavelength to the absorption maximum of the fluorescent polymer.[23]

  • Set the emission wavelength to the fluorescence maximum of the polymer.[23]

  • Record the fluorescence spectrum of the polymer working solution without any TNT (this is your F₀).

  • Add a known volume of a TNT solution to the cuvette containing the polymer solution, mix thoroughly, and record the fluorescence spectrum (this is your F).

  • Repeat the previous step with increasing concentrations of TNT.

• Data Analysis (Stern-Volmer Analysis):

  • Calculate the fluorescence quenching efficiency using the formula: Quenching (%) = (1 - F/F₀) x 100.

  • Plot the ratio of the initial fluorescence intensity to the fluorescence intensity in the presence of the quencher (F₀/F) against the concentration of the quencher ([Q]). This is the Stern-Volmer plot.[5]

  • The relationship is described by the Stern-Volmer equation: F₀/F = 1 + Ksv[Q]

    • Where Ksv is the Stern-Volmer quenching constant.

  • A linear Stern-Volmer plot indicates a single type of quenching mechanism (either static or dynamic).[5] Non-linearity can suggest a combination of quenching mechanisms.[14]

Protocol 2: Vapor-Phase Detection of Dinitrotoluene (DNT) using a Polymer-Coated Film

This protocol describes the detection of DNT vapor using a thin film of a fluorescent polymer.

Materials:

• Fluorescent polymer

• Solvent for the polymer (e.g., chloroform or toluene)

• Glass slides or quartz substrates

• Spin coater

• Vapor generation system

• Fluorometer with a solid-sample holder

Procedure:

• Preparation of the Sensor Film:

  • Dissolve the fluorescent polymer in a suitable solvent to create a dilute solution (e.g., 0.1-1 mg/mL).

  • Clean the glass slides or quartz substrates thoroughly.

  • Deposit a thin film of the polymer solution onto the substrate using a spin coater. The thickness of the film can be controlled by the concentration of the solution and the spin speed.

  • Dry the film under vacuum to remove any residual solvent.

  • Rationale: A thin, uniform film is crucial for rapid and reproducible vapor detection. Spin coating is a standard technique for creating such films.[9]

• Vapor Detection Setup:

  • Place the polymer-coated substrate in the sample holder of the fluorometer.

  • Connect the vapor generation system to the sample chamber. The vapor generator should be able to produce a controlled concentration of DNT vapor.

• Fluorescence Measurements:

  • Record the initial fluorescence intensity of the polymer film in the absence of DNT vapor (F₀).

  • Introduce a known concentration of DNT vapor into the sample chamber.

  • Monitor the fluorescence intensity of the film over time until a stable reading is obtained (F). The quenching process is often rapid, occurring within seconds.[9]

  • Purge the sample chamber with an inert gas (e.g., nitrogen) to remove the DNT vapor and observe the recovery of the fluorescence signal.

• Data Analysis:

  • Calculate the quenching response as a percentage.

  • The sensitivity of the sensor can be characterized by the limit of detection (LOD), which is the lowest concentration of the analyte that can be reliably detected. The LOD for DNT vapor can be in the parts-per-billion (ppb) range.[22]

Visualizations

Fluorescence Quenching Mechanisms

Caption: Mechanisms of dynamic and static fluorescence quenching.

Experimental Workflow for Solution-Phase Detection

Caption: Workflow for solution-phase fluorescence quenching experiments.

Conclusion

Fluorescence quenching offers a highly sensitive and versatile platform for the detection of nitrated explosives. The choice of fluorescent material and experimental setup can be tailored to specific applications, ranging from in-field screening to laboratory-based quantitative analysis. By understanding the fundamental principles of fluorescence quenching and following robust experimental protocols, researchers can effectively utilize this technique for the detection of these hazardous materials.

References

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• Journal of Chemical Education. (1993). Static and dynamic fluorescence quenching experiments for the physical chemistry laboratory.
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• YouTube. (2022). Ch 26 Lab Video: Fluorescence Quenching.
• Analytical Chemistry. (n.d.). Fluorescence Quenching as an Indirect Detection Method for Nitrated Explosives.
• Chemistry LibreTexts. (2021). Fluorescence Lifetimes and Dynamic Quenching.
• ResearchGate. (n.d.). Fluorescence quenching results of nitroaromatic explosives and interferents to the emission of the SNW-1 nanoparticles.
• Macromolecules. (2023). Detection of TNT Vapors by Fluorescence Quenching and Self-Recovery Using Highly Fluorescent Conjugated Silole Polymers.
• The Journal of Physical Chemistry C. (2025). Fluorescent Metal–Organic Framework Nanoparticles for Explosive Detection.
• University of Potsdam. (n.d.). Fluorescence Quenching.
• ACS Applied Electronic Materials. (2021). Chemiresistive Device for the Detection of Nitroaromatic Explosives Based on Colloidal PbS Quantum Dots.
• ACS Omega. (2021). Dual “Static and Dynamic” Fluorescence Quenching Mechanisms Based Detection of TNT via a Cationic Conjugated Polymer.
• National Institutes of Health. (n.d.). Dual “Static and Dynamic” Fluorescence Quenching Mechanisms Based Detection of TNT via a Cationic Conjugated Polymer.
• ResearchGate. (2025). Nanomaterials and quantum dots for electrochemical sensing of Nitro-aromatics based explosives: A short review.
• PubMed. (2025). Fluorescent Metal-Organic Frameworks for the Detection of Explosive Materials: Current Trends and Future Prospects.
• Chemical Communications. (n.d.). Detection of TNT explosives with a new fluorescent conjugated polycarbazole polymer.
• HORIBA. (n.d.). Detection of Explosives with Fluorescence.
• Physical Chemistry Chemical Physics. (2017). Real-time fluorescence quenching-based detection of nitro-containing explosive vapours: what are the key processes?.
• MDPI. (2023). Fluorescence Sensing of Some Important Nitroaromatic Compounds by Using Polyaniline Ag Composite.
• Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. (2008). Fluorescence Quenching of CdSe Quantum Dots by Nitroaromatic Explosives and Their Relative Compounds.
• Chemical Communications. (n.d.). A fluorescent metal–organic framework for highly selective detection of nitro explosives in the aqueous phase.
• MIT. (n.d.). Fluorescent Porous Polymer Films as TNT Chemosensors: Electronic and Structural Effects.
• AQM. (n.d.). Quantum Dot Chemical Sensors.
• Department of Energy. (2021). Fluorescent Metal Organic Frameworks Go Dark to Detect Explosives.
• Lab Manager. (2021). Detecting Explosives with Fluorescent Metal Organic Frameworks.
• MIT Lincoln Laboratory. (n.d.). A Novel Method for Remotely Detecting Trace Explosives.
• World Scientific. (n.d.). NANOMATERIALS AND QUANTUM DOTS FOR ELECTROCHEMICAL SENSING OF NITRO-AROMATICS-BASED EXPLOSIVES: A SHORT REVIEW.
• Chemical Society Reviews. (2015). Fluorescence based explosive detection: from mechanisms to sensory materials.
• SPIE. (n.d.). Quantum dot material for the detection of explosive-related chemicals.
• ACS Omega. (2025). Enhanced TNT Vapor Detection via a Donor–Acceptor-Based Imine Cross-Conjugated Aggregation-Induced Enhanced Emission Active Porous Polymer.
• MDPI. (n.d.). Colorimetric-Based Detection of TNT Explosives Using Functionalized Silica Nanoparticles.

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Safety Protocols for Handling and Storing 2,4,2',4'-Tetranitrobiphenyl: An Application Note

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Disclaimer: This document is intended as a guide and does not replace a thorough, site-specific risk assessment and adherence to all applicable safety regulations. Always consult your institution's Environmental Health and Safety (EHS) department before working with this compound.

Introduction: Understanding the Hazard Profile of 2,4,2',4'-Tetranitrobiphenyl

2,4,2',4'-Tetranitrobiphenyl is a highly nitrated aromatic compound. While specific toxicological and explosive properties for this exact isomer are not extensively published, the presence of four nitro groups on a biphenyl backbone strongly suggests that it should be handled as an energetic material with significant health hazards. Nitroaromatic compounds are a class of chemicals known for their potential toxicity, including mutagenicity and carcinogenicity.[1] The high nitrogen and oxygen content also indicates a risk of rapid, exothermic decomposition, which could lead to an explosion under certain conditions, such as heat, shock, or friction. Therefore, all handling and storage protocols must be approached with the utmost caution.

This guide provides a framework for the safe handling and storage of 2,4,2',4'-tetranitrobiphenyl in a research and development setting. The protocols outlined below are based on established safety principles for energetic and toxic materials.

Hazard Identification and Risk Assessment

A thorough risk assessment is the cornerstone of safely working with 2,4,2',4'-tetranitrobiphenyl. This process should be documented and reviewed by the principal investigator and the institutional EHS department.

Physicochemical and Toxicological Profile

Property	Value/Information	Source(s)
Chemical Name	2,4,2',4'-Tetranitrobiphenyl	-
Molecular Formula	C₁₂H₆N₄O₈	-
Appearance	Yellowish prisms	-
Hazards	Energetic Material: High nitrogen and oxygen content suggest explosive potential. Handle with extreme caution. Toxicity: Likely toxic and a potential carcinogen based on data for related nitrobiphenyl and nitroaromatic compounds.[1]	General knowledge of nitroaromatic compounds
Incompatibilities	Strong oxidizing agents, strong bases, reducing agents, and heat. Avoid contact with metals.	General knowledge of nitroaromatic compounds

Risk Assessment Workflow

A systematic approach to risk assessment is mandatory before any experiment involving 2,4,2',4'-tetranitrobiphenyl.

Caption: Risk assessment workflow for handling 2,4,2',4'-tetranitrobiphenyl.

Engineering Controls: The First Line of Defense

Due to the potential for explosion and the toxicity of 2,4,2',4'-tetranitrobiphenyl, engineering controls are paramount to ensure safety.

• Fume Hood: All manipulations of 2,4,2',4'-tetranitrobiphenyl, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute.

• Blast Shield: A portable blast shield should be used in front of the fume hood sash for all procedures involving this compound, especially when heating or performing reactions.

• Ventilation: The laboratory should be well-ventilated with negative pressure relative to adjacent non-laboratory areas.

• Remote Handling: For larger quantities or higher-risk procedures, consider the use of remote manipulators or robotic systems.

• Safety Interlocks: For reactions involving heating, consider using equipment with safety interlocks that automatically shut off heat in the event of a temperature or pressure excursion.

Personal Protective Equipment (PPE): Essential for All Operations

Appropriate PPE must be worn at all times when handling 2,4,2',4'-tetranitrobiphenyl.

PPE Item	Specifications
Eye Protection	Chemical splash goggles and a face shield.
Hand Protection	Nitrile gloves (double-gloving is recommended). Check glove manufacturer's compatibility data.
Body Protection	Flame-resistant lab coat.
Foot Protection	Closed-toe shoes.
Respiratory Protection	A respirator may be required for certain procedures, such as cleaning up large spills. Consult with your EHS department for proper selection and fit-testing.

Safe Handling and Experimental Protocols

Adherence to strict protocols is crucial to minimize the risks associated with 2,4,2',4'-tetranitrobiphenyl.

General Handling Practices

• Minimize Quantities: Use the smallest amount of material necessary for the experiment.

• Avoid Shock and Friction: Do not grind, scrape, or subject the material to sudden impact. Use compatible spatulas (e.g., plastic or wood) for transfers.

• Controlled Temperature: Avoid heating the compound unless absolutely necessary and with appropriate safety measures in place. If heating is required, use a controlled heating source such as an oil bath with a temperature controller and over-temperature protection.

• Inert Atmosphere: For reactions, consider the use of an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Work in a Clean Area: Ensure the work area is free of clutter and incompatible materials.

Protocol for Weighing and Transferring

• Don all required PPE.

• Ensure the chemical fume hood and any necessary engineering controls are functioning correctly.

• Place a tared weigh boat on an analytical balance inside the fume hood.

• Carefully transfer the desired amount of 2,4,2',4'-tetranitrobiphenyl to the weigh boat using a compatible spatula.

• Record the weight.

• Carefully transfer the compound to the reaction vessel.

• Decontaminate the spatula and weigh boat immediately after use (see Section 7).

Storage Requirements

Proper storage is critical to prevent accidental detonation or exposure.

• Designated and Labeled Storage: Store 2,4,2',4'-tetranitrobiphenyl in a dedicated, clearly labeled, and well-ventilated cabinet.

• Secondary Containment: The primary container should be placed in a compatible secondary container to contain any potential spills.

• Segregation: Store away from incompatible materials, especially flammable substances, reducing agents, and bases.

• Temperature Control: Store in a cool, dry place away from direct sunlight and heat sources.

• Limited Quantities: Only store the minimum quantity required for ongoing research.

Spill Management and Decontamination

Prompt and appropriate action is essential in the event of a spill.

Spill Response Protocol

• Evacuate: Immediately evacuate the area and alert others.

• Isolate: Secure the area and prevent entry.

• Report: Notify your supervisor and the institutional EHS department.

• Assess: From a safe distance, assess the extent of the spill. Do not attempt to clean up a large spill or a spill that you are not trained to handle.

• Cleanup (for minor spills by trained personnel only):

  • Don appropriate PPE, including respiratory protection if necessary.

  • Cover the spill with an absorbent material (e.g., vermiculite or sand).

  • Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

  • Decontaminate the spill area (see Section 7.2).

Decontamination Procedure

For surfaces and equipment contaminated with 2,4,2',4'-tetranitrobiphenyl, a chemical decontamination step is recommended before standard cleaning. A common method for decontaminating surfaces with nitroaromatic compounds involves a solution that can chemically degrade the nitro groups. Always test the decontamination solution on a small, inconspicuous area of the equipment to ensure compatibility. A potential decontamination solution is a freshly prepared 10% solution of sodium bisulfite in water. Allow for a contact time of at least one hour before cleaning with soap and water. All decontamination materials should be collected as hazardous waste.

Emergency Procedures

In the event of an emergency, prioritize personal safety and follow established institutional protocols.

• In Case of Fire: If a fire occurs, evacuate the area immediately and activate the fire alarm. Do not attempt to extinguish a fire involving an energetic material unless you are trained to do so. Inform emergency responders of the presence of 2,4,2',4'-tetranitrobiphenyl.

• In Case of Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. Seek medical attention.

  • Ingestion: Do not induce vomiting. Seek immediate medical attention.

Waste Disposal

All waste containing 2,4,2',4'-tetranitrobiphenyl, including contaminated labware, PPE, and spill cleanup materials, must be disposed of as hazardous waste. Follow all institutional, local, and national regulations for the disposal of energetic and toxic materials.

Conclusion

2,4,2',4'-tetranitrobiphenyl is a compound that demands the highest level of safety precautions. By implementing a thorough risk assessment, utilizing appropriate engineering controls and PPE, and adhering to strict handling and storage protocols, researchers can mitigate the inherent risks associated with this energetic and potentially toxic material. Continuous vigilance and a commitment to a strong safety culture are essential for all personnel working with this and other hazardous compounds.

References

• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272. [Link]

• Hammond, N., Carvalho, P., Wu, Y., & Avery, M. A. (2016). 3,3′,5,5′-Tetranitrobiphenyl. IUCrData, 1(1), x160004. [Link]

• Urbański, J., & Urbański, T. (1977). A new method of preparation of 2,4,2',4'-tetranitrobiphenyl. Roczniki Chemii, 51(1), 213-214.

• Case Western Reserve University. (2019). Policy on Laboratory use of Explosive and High Energy Materials. [Link]

• Saraduke Technical Services. (n.d.). Storage and Handling of Energetic Materials. [Link]

• Stanford University. (n.d.). Biosafety Manual: Decontamination. [Link]

• University of Kentucky. (n.d.). Research Safety: Disinfection & Decontamination. [Link]

• U.S. Environmental Protection Agency. (2019). Field Equipment Cleaning and Decontamination at the FEC. [Link]

• U.S. Occupational Safety and Health Administration. (n.d.). 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.). [Link]

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synthesis of amino-nitrobiphenyls via reduction of 2,4,2',4'-tetranitrobiphenyl

An Application Note for the Selective Synthesis of Amino-Nitrobiphenyls

Topic: Synthesis of Amino-Nitrobiphenyls via Reduction of 2,4,2',4'-Tetranitrobiphenyl Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Amino-Nitrobiphenyls

Amino-nitrobiphenyls are a class of chemical intermediates prized for their versatile functionalities. The presence of both a nucleophilic amino group and an electron-withdrawing nitro group on a biphenyl scaffold makes them valuable precursors in the synthesis of a wide range of complex molecules. These include pharmaceuticals, dyes, and advanced materials. Specifically, the controlled synthesis of diamino-dinitrobiphenyls serves as a critical step in creating heterocyclic structures and polymers with unique electronic and physical properties.

This application note provides a detailed, experience-driven guide for the synthesis of amino-nitrobiphenyls, focusing on the selective reduction of 2,4,2',4'-tetranitrobiphenyl. We will first detail the preparation of the tetranitro precursor via an Ullmann condensation, followed by a robust protocol for its selective reduction to 2,2'-dinitrobenzidine (4,4'-diamino-2,2'-dinitrobiphenyl). The causality behind reagent choice, reaction conditions, and analytical validation is emphasized throughout to ensure scientific integrity and reproducibility.

Part 1: Synthesis of the Precursor, 2,4,2',4'-Tetranitrobiphenyl

The journey to our target amino-nitrobiphenyl begins with the reliable synthesis of the starting material, 2,4,2',4'-tetranitrobiphenyl. The Ullmann condensation is a classic and effective method for coupling aryl halides, promoted by copper.[1][2] In this case, we will use it to dimerize 2,4-dinitrochlorobenzene.

Causality of the Ullmann Approach

The Ullmann reaction is particularly well-suited for this synthesis due to the activation provided by the two electron-withdrawing nitro groups on the aryl halide. These groups make the carbon atom attached to the chlorine more electrophilic, facilitating the coupling reaction with copper. While modern cross-coupling reactions exist, the Ullmann method remains a cost-effective and high-yielding approach for this specific symmetrical biaryl synthesis.[3][4] A solvent-free, high-speed ball milling technique has also been shown to be effective for Ullmann couplings, offering a greener alternative to traditional high-boiling solvents.[3] For this protocol, we will focus on a well-established solvent-based method.[5]

Workflow for Precursor Synthesis

Caption: Workflow for the synthesis of 2,4,2',4'-tetranitrobiphenyl.

Experimental Protocol: 2,4,2',4'-Tetranitrobiphenyl

Materials and Reagents

Reagent/Material	Quantity	Purpose
2,4-Dinitrochlorobenzene	10 g	Starting Aryl Halide
Copper Powder (activated)	10 g	Coupling Agent
Nitrobenzene	20 mL	High-boiling Solvent
Diethyl Ether	As needed	For dilution and precipitation
Ligroin	As needed	For precipitation
Benzene	As needed	Recrystallization Solvent
Round Bottom Flask (250 mL)	1	Reaction Vessel
Reflux Condenser	1	To prevent solvent loss during heating
Heating Mantle	1	Heat Source

Procedure

• Reaction Setup: In a 250 mL round bottom flask fitted with a reflux condenser, combine 10 g of 2,4-dinitrochlorobenzene, 10 g of copper powder, and 20 mL of nitrobenzene.[5]

• Heating: Heat the mixture to boiling and maintain a steady reflux for one hour. The reaction mixture will darken as the coupling proceeds.

• Cooling and Workup: After one hour, remove the heat source and allow the flask to cool to room temperature. Caution: Do not let the mixture solidify in the flask, as it can be difficult to remove.[6]

• Isolation: Dilute the cooled reaction mixture with diethyl ether and filter to remove the copper and copper salts. Slowly add ligroin to the filtrate. An oil will separate initially, which should solidify upon standing or with gentle scratching.[5]

• Purification: Collect the crude crystalline product by filtration. Recrystallize the solid from benzene to yield yellowish prisms of 2,4,2',4'-tetranitrobiphenyl.[5]

Expected Results

• Yield: ~66%[5]

• Melting Point: 163-164 °C[5][7]

• Appearance: Yellowish crystalline prisms[5]

Part 2: Selective Reduction to Amino-Nitrobiphenyl

The core of this application note is the selective reduction of two of the four nitro groups. The challenge with polynitroaromatic compounds is achieving regioselectivity—that is, reducing specific nitro groups while leaving others intact.[8] The choice of reducing agent and conditions is paramount to controlling the reaction's outcome.

Mechanism and Regioselectivity

We will employ a modified method from Hodgson and Birtwell, which uses a methanolic solution of sodium sulfide and sodium bicarbonate.[7] This system provides a mild and highly selective reduction of the nitro groups at the 4 and 4' positions of 2,4,2',4'-tetranitrobiphenyl to yield 2,2'-dinitrobenzidine.

Why this method works:

• Nucleophilic Attack: The sulfide ion (S²⁻) or hydrosulfide ion (HS⁻) acts as the reducing agent. The reduction of nitroarenes by sulfides is a complex process involving nucleophilic attack and subsequent electron transfer steps.

• Steric Hindrance: The nitro groups at the 2 and 2' positions are sterically hindered by their proximity to the biphenyl linkage. This disfavors attack by the sulfide nucleophile.

• Electronic Effects: The 4 and 4' positions are electronically more accessible. The reduction proceeds preferentially at these less sterically crowded sites, leaving the ortho-nitro groups untouched.

This selective reduction is significant, as it demonstrates a controlled transformation that avoids over-reduction to the tetra-amino product, which would occur with more powerful, less selective reducing agents like catalytic hydrogenation with excess hydrogen.[7][9]

Reaction Pathway

Caption: Selective reduction of 2,4,2',4'-tetranitrobiphenyl.

Experimental Protocol: 2,2'-Dinitrobenzidine

Materials and Reagents

Reagent/Material	Quantity	Purpose
2,4,2',4'-Tetranitrobiphenyl (I)	67 g (0.2 mole)	Starting Material
Methanol	2500 mL	Solvent
Sodium Sulfide Nonahydrate (Na₂S·9H₂O)	192 g (0.8 mole)	Reducing Agent
Sodium Bicarbonate (NaHCO₃)	67.2 g (0.8 mole)	Buffer, controls pH
Water	500 mL	Co-solvent for sulfide/bicarbonate
5-Liter Three-Necked Flask	1	Reaction Vessel
Stirrer, Condenser, Dropping Funnel	1 each	Standard Glassware

Procedure

• Prepare Reactant Solution: In a 5-liter, three-necked flask equipped with a stirrer, condenser, and dropping funnel, dissolve 67 g (0.2 mole) of 2,4,2',4'-tetranitrobiphenyl in 2500 mL of methanol. Heat the solution to boiling.[7]

• Prepare Reducing Solution: In a separate beaker, prepare a warm solution of 192 g (0.8 mole) of sodium sulfide nonahydrate and 67.2 g (0.8 mole) of sodium bicarbonate in 500 mL of water.[7]

• Addition: Add the warm reducing solution to the boiling methanolic solution of the tetranitrobiphenyl via the dropping funnel over a period of 1 hour. A deep red-brown color will develop.

• Reaction: After the addition is complete, continue to reflux the mixture for an additional 30 minutes.

• Isolation: Cool the reaction mixture in an ice bath. The product will precipitate as bright orange-red needles. Collect the solid by filtration and wash thoroughly with water until the washings are colorless. Finally, wash with a small amount of cold methanol.[7]

• Drying: Dry the product in an oven at 100 °C.

Expected Results

• Yield: 62%[7]

• Melting Point: 212-214 °C[7]

• Appearance: Bright orange-red needles[7]

Part 3: Product Characterization and Validation

Confirming the structure of the synthesized 2,2'-dinitrobenzidine is a critical step to validate the success and selectivity of the reduction.

Self-Validating System

A protocol's trustworthiness is established when its results can be independently verified. The structure of the synthesized 2,2'-dinitrobenzidine was originally proven through two key methods[7]:

• Independent Synthesis: Nitration of commercially available benzidine yields the same 2,2'-dinitrobenzidine, providing an identical sample for comparison (e.g., via a mixed melting point determination, which should show no depression).[7]

• Derivatization: Acetylation of the synthesized product with acetic anhydride produces N,N'-diacetyl-2,2'-dinitrobenzidine. The melting point and spectral data of this derivative should be identical to that prepared from an authentic sample.[7]

Modern Analytical Techniques

For routine validation, the following analytical methods are recommended:

• ¹H NMR Spectroscopy: The proton NMR spectrum should show a distinct set of aromatic signals corresponding to the diamino-dinitrobiphenyl structure. The integration of the signals should confirm the ratio of protons. The broad signals of the -NH₂ protons will also be present and will disappear upon D₂O exchange.

• ¹³C NMR Spectroscopy: The carbon spectrum will confirm the number of unique carbon environments in the molecule, consistent with the C₂ symmetry of the product.

• Infrared (IR) Spectroscopy: Key stretches to identify include:

  • N-H stretches for the primary amine groups (typically two bands in the 3300-3500 cm⁻¹ region).

  • Asymmetric and symmetric N-O stretches for the nitro groups (approx. 1520-1560 cm⁻¹ and 1345-1385 cm⁻¹, respectively).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the product, matching its molecular formula (C₁₂H₁₀N₄O₄).

Safety and Handling

• Nitroaromatics: Polynitroaromatic compounds are energetic materials and should be handled with care. Avoid friction, shock, and excessive heat.

• Solvents: Benzene is a known carcinogen and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE). Nitrobenzene is toxic.

• Reagents: Sodium sulfide is corrosive and releases toxic hydrogen sulfide gas upon contact with acids. Handle in a fume hood.

Conclusion

This application note provides a comprehensive and validated methodology for the synthesis of 2,2'-dinitrobenzidine from 2,4,2',4'-tetranitrobiphenyl. By first preparing the precursor via an Ullmann condensation and then performing a highly selective reduction using sodium sulfide, researchers can reliably access this valuable amino-nitrobiphenyl intermediate. The detailed protocols, mechanistic explanations, and characterization guidelines are designed to ensure reproducibility and provide a deep understanding of the chemical transformations involved, empowering professionals in their synthetic endeavors.

References

• Synthesis of 2,4,6-triamino-1,3,5- trinitrobenzene.SciELO.
• Synthesis of Substituted 2,2′-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation.
• Synthesis of some 2,4-diamino-pyrrolo-pyrimidines.Indian Academy of Sciences.
• Reduction of nitro compounds.Wikipedia.
• Notes - Selective Reduction of 2,2',4,4'-Tetranitrobiphenyl.Journal of the American Chemical Society.
• Preparation of 2,4,2′,4′-tetranitrobiphenyl.PrepChem.com.
• Synthesis of Substituted 2,2′-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation.
• 2,2'-dinitrobiphenyl.Organic Syntheses.
• Reduction of polynitroaromatic compounds: the bacterial nitroreductases.Oxford Academic.
• Factors controlling regioselectivity in the reduction of polynitroaromatics in aqueous solution.Environmental Science and Technology.
• Ullmann Reaction.Organic Chemistry Portal.
• Ullmann condens

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• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
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• 4. Synthesis of Substituted 2,2′-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. prepchem.com [prepchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. experts.umn.edu [experts.umn.edu]
• 9. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

Application Notes: The Use of 2,4,2',4'-Tetranitrobiphenyl as an Analytical Reference Standard

Introduction:

In the landscape of analytical chemistry, the precision and accuracy of quantitative and qualitative analyses are paramount. The reliability of such measurements hinges on the use of well-characterized reference standards. This document provides a comprehensive guide to the use of 2,4,2',4'-tetranitrobiphenyl as an analytical reference standard. This compound is of significant interest in environmental monitoring, toxicology studies, and as an intermediate in chemical synthesis. Its accurate quantification is crucial for both research and regulatory purposes.

This application note is intended for researchers, scientists, and drug development professionals. It offers a detailed exploration of the compound's properties, safe handling procedures, and validated analytical protocols for its use in High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies described herein are designed to be self-validating, ensuring the trustworthiness and scientific integrity of the obtained results.

Physicochemical Properties of 2,4,2',4'-Tetranitrobiphenyl

A thorough understanding of the physicochemical properties of a reference standard is fundamental to its proper use. These properties influence its solubility, stability, and chromatographic behavior.

Property	Value	Source
Molecular Formula	C₁₂H₆N₄O₈	[1]
Molecular Weight	334.2 g/mol	[1]
Melting Point	145.8-147.2 °C
Boiling Point (Predicted)	492.2 ± 40.0 °C
Appearance	Off-White to Pale Yellow Solid
Solubility	Sparingly soluble in DMSO, slightly soluble in heated methanol. Insoluble in water.
CAS Number	1820-59-3	[1]

Logical Workflow for Analytical Standardization

The effective use of 2,4,2',4'-tetranitrobiphenyl as a reference standard follows a logical progression of steps, from initial handling to final data analysis. This workflow ensures that the standard is used in a manner that preserves its integrity and yields reliable analytical outcomes.

Sources

• 1. GSRS [gsrs.ncats.nih.gov]

Technical Notes & Optimization

strategies to improve the yield of 2,4,2',4'-tetranitrobiphenyl synthesis

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, chemists, and professionals engaged in the synthesis of polynitrated aromatic compounds. We address common challenges and provide advanced strategies to optimize the yield and purity of 2,4,2',4'-tetranitrobiphenyl, a critical intermediate in various fields of materials science and drug development. Our approach is rooted in fundamental chemical principles to empower you to troubleshoot effectively and enhance your experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions you may have before or during your synthesis campaign.

Q1: What is the primary synthetic route for 2,4,2',4'-tetranitrobiphenyl, and what is its core mechanism?

The most established and direct method is the Ullmann coupling reaction.[1][2] This reaction involves the copper-promoted homocoupling of an aryl halide. In this specific case, two molecules of a 2,4-dinitrohalobenzene are coupled to form the desired biphenyl structure. The reaction mechanism, while extensively studied, is generally understood to involve the formation of an organocopper intermediate.[2][3] A simplified view involves oxidative addition of the aryl halide to a Cu(I) species, followed by a subsequent reaction and reductive elimination to form the new carbon-carbon bond.[1]

Q2: My yields are consistently low. What are the most critical parameters I should investigate first?

Consistently low yields in an Ullmann coupling typically point to one of three critical areas:

• Reactivity of the Copper: The state of the copper is paramount. Commercial copper powder is often passivated with a thin oxide layer that severely inhibits the reaction. Activation of the copper is a non-negotiable step for achieving good yields.

• Purity of Starting Materials: The 2,4-dinitrohalobenzene starting material must be of high purity. The presence of isomers or residual acids from the nitration process can lead to significant side reactions and the formation of tarry by-products.

• Reaction Temperature Control: Ullmann couplings are notoriously temperature-sensitive. Too low a temperature will result in a sluggish or incomplete reaction. Conversely, exceeding the optimal temperature can cause decomposition of the nitro groups and lead to complex, inseparable mixtures.

Q3: Which starting material is superior: 2,4-dinitrochlorobenzene (DNCB) or 2,4-dinitroiodobenzene (DNIB)?

The choice involves a trade-off between reactivity and cost.

• 2,4-Dinitrochlorobenzene (DNCB): This is a common and relatively inexpensive starting material.[4] However, the C-Cl bond is strong, necessitating harsh reaction conditions, including very high temperatures (often in high-boiling solvents like nitrobenzene), which can decrease yield due to decomposition.[5]

• 2,4-Dinitroiodobenzene (DNIB): The C-I bond is significantly weaker and more susceptible to oxidative addition to the copper catalyst. This allows the reaction to proceed under milder conditions, often resulting in cleaner reactions and higher yields.[6] For yield optimization, DNIB is the scientifically preferred precursor, though its preparation or purchase cost may be higher.[7]

Q4: What are the most common and problematic side products?

The primary side products are typically amorphous, polymeric tars resulting from uncontrolled side reactions at high temperatures. Other potential impurities include:

• Reduced Products: Partial or complete reduction of one or more nitro groups by the metallic copper.

• Phenolic By-products: Hydrolysis of the starting material or product if moisture is present.

• Solvent-Adducts: If a reactive solvent is used, it may be incorporated into side products.

Section 2: Troubleshooting Guide for Low Yield & Purity

This guide provides a systematic approach to diagnosing and solving specific experimental issues.

Problem Observed	Probable Cause(s)	Recommended Solutions & Scientific Rationale
No Reaction / Low Conversion (Starting material recovered)	1. Inactive Copper: The surface of the copper powder is oxidized. 2. Insufficient Temperature: The activation energy for the oxidative addition step is not being met.	1. Activate the Copper: Before the reaction, wash the copper powder with a dilute acid (e.g., HCl) to remove oxides, followed by washes with water, ethanol, and ether, then dry under vacuum. This exposes the reactive Cu(0) surface. 2. Optimize Temperature: Increase the reaction temperature in 10°C increments. If using a solvent, ensure it is refluxing vigorously. For solvent-free methods, ensure uniform heating.
Reaction Turns into a Black, Intractable Tar	1. Excessive Temperature: This is the most common cause, leading to decomposition of the nitroaromatic compounds. 2. Prolonged Reaction Time: Even at the correct temperature, extended heating can promote side reactions.	1. Reduce Temperature: Lower the reaction temperature. If the reaction is too slow at a lower temperature, consider switching to a more reactive starting material (DNIB instead of DNCB). 2. Monitor Reaction Progress: Use TLC to monitor the consumption of the starting material. Stop the reaction as soon as the starting material is consumed to prevent product degradation.
Crude Product is an Oil and Fails to Crystallize	1. High Impurity Level: Tarry side products act as crystallization inhibitors. 2. Residual High-Boiling Solvent: Solvents like nitrobenzene can be difficult to remove completely.	1. Purification First: Attempt to purify the oil via column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to separate the product from non-polar tars. 2. Trituration: Dissolve the oil in a minimum amount of a good solvent (e.g., dichloromethane) and precipitate it by slowly adding a non-solvent (e.g., hexane or ligroin) with vigorous stirring. 3. High-Vacuum Distillation: If using a high-boiling solvent like nitrobenzene, ensure it is thoroughly removed on a rotary evaporator followed by a high-vacuum line.
Final Product is Discolored (e.g., brown, off-yellow)	1. Chromophoric Impurities: Highly conjugated side products are often intensely colored.	1. Recrystallization with Activated Carbon: During the recrystallization step, add a small amount of activated carbon to the hot solution to adsorb colored impurities. Filter the hot solution through a pad of celite to remove the carbon before allowing it to cool. 2. Multiple Recrystallizations: A single recrystallization may not be sufficient. Perform sequential recrystallizations from different solvent systems (e.g., benzene followed by ethanol) to target different impurities.

Section 3: Experimental Protocols & Workflows

Overall Synthesis Workflow

The synthesis of 2,4,2',4'-tetranitrobiphenyl via Ullmann coupling follows a distinct workflow from starting material to purified product.

Caption: High-level workflow for 2,4,2',4'-tetranitrobiphenyl synthesis.

Protocol 1: Classical Synthesis via Ullmann Coupling of DNCB

This protocol is adapted from established literature methods and serves as a baseline for optimization.[5]

WARNING: This procedure involves hazardous materials. 2,4-Dinitrochlorobenzene is toxic and a skin irritant. Nitrobenzene is highly toxic. All operations must be performed in a certified fume hood with appropriate personal protective equipment (PPE).

• Reagent Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2,4-dinitrochlorobenzene (10.0 g, 49.4 mmol) and freshly activated copper powder (10.0 g, 157.4 mmol).

• Solvent Addition: Add nitrobenzene (20 mL) to the flask. The nitrobenzene acts as a high-boiling solvent to facilitate the necessary reaction temperature.

• Reaction: Heat the mixture to reflux (boiling point of nitrobenzene is ~211°C) with vigorous stirring. The reaction is typically maintained at this temperature for 1-2 hours. Monitor the reaction via TLC (e.g., 4:1 Hexane:Ethyl Acetate) to observe the consumption of the starting material.

• Cooling and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. Dilute the dark mixture with diethyl ether (100 mL). This will precipitate some copper salts and help in the subsequent filtration.

• Filtration: Filter the mixture through a pad of celite to remove the excess copper and copper salts. Wash the filter cake with additional diethyl ether.

• Crystallization: Transfer the filtrate to a beaker. Slowly add ligroin or hexane while stirring until the solution becomes persistently cloudy. An oil may separate initially. Continue stirring; this oil should slowly solidify into a crystalline mass.

• Collection: Collect the crude solid product by vacuum filtration and wash with a small amount of cold hexane. The typical yield for this unoptimized method is around 60-70%.[5]

Protocol 2: Purification by Recrystallization

The purity of the final product is crucial, and recrystallization is the most effective method for this compound.

• Solvent Selection: Transfer the crude 2,4,2',4'-tetranitrobiphenyl to an Erlenmeyer flask. Add a suitable solvent (benzene is historically cited, but glacial acetic acid or an ethanol/acetone mixture are safer alternatives) portion-wise while heating the mixture on a hot plate.[5][8] Add just enough hot solvent to fully dissolve the solid.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Re-heat the mixture to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper (or through a celite plug if carbon was used) into a clean, pre-warmed flask. This step removes insoluble impurities (and carbon).

• Cooling & Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals, which should appear as yellowish prisms, by vacuum filtration.[5] Wash the crystals with a minimal amount of cold solvent and dry them under vacuum. The expected melting point of the pure compound is 163°C.[5]

Troubleshooting Decision Pathway

This logical diagram provides a step-by-step guide for addressing suboptimal results.

Caption: A decision tree for troubleshooting common synthesis issues.

References

• Silva, G., & Mattos, E.C. (2011). Synthesis of 2,4,6-triamino-1,3,5-trinitrobenzene. J. Aerosp. Technol. Manag., 3(1), 65-72. [Link]

• Lizza, J.R., & Wipf, P. (2020). Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin-1-yl) Carbonate (NPTC) for N-Protection of L-Phenylalanine Ethyl Ester. Organic Syntheses, 97, 96-124. [Link]

• Smith, P.A.S., & Boyer, J.H. (1963). Carbazole, 2-nitro-. Organic Syntheses, Coll. Vol. 4, p.75. [Link]

• Faming, Z., et al. (2024). Synthesis method of high-purity 2-(4-methoxyphenyl)-4, 6-bis (2, 4-dihydroxyphenyl)-1,3, 5-triazine.

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

• PrepChem. (2017). Preparation of 2,4,2′,4′-tetranitrobiphenyl. [Link]

• Dimroth, K., Berndt, A., & Reichardt, C. (1973). 2,4,6-TRIPHENYLNITROBENZENE. Organic Syntheses, Coll. Vol. 5, p.1130. [Link]

• Baran, P., et al. (2007). 3,3′,5,5′-Tetranitrobiphenyl. Acta Crystallographica Section E, 63(12), o4636. [Link]

• Reich, S.H., et al. (1973). 2,4-DINITROIODOBENZENE. Organic Syntheses, Coll. Vol. 5, p.481. [Link]

• Tella, A.C., & Oladipo, M.A. (2015). Synthesis of Substituted 2,2′-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation. ResearchGate. [Link]

• Tella, A.C., & Oladipo, M.A. (2015). Synthesis of Substituted 2,2′-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation. National Institutes of Health. [Link]

• Wikipedia. (n.d.). 2,4-Dinitrochlorobenzene. [Link]

• Wikipedia. (n.d.). Ullmann reaction. [Link]

• Sathee Jee. (n.d.). Chemistry Ullmann Reaction. [Link]

Sources

• 1. Ullmann Reaction [organic-chemistry.org]
• 2. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 3. Ullmann coupling-An overview - operachem [operachem.com]
• 4. 2,4-Dinitrochlorobenzene - Wikipedia [en.wikipedia.org]
• 5. prepchem.com [prepchem.com]
• 6. Synthesis of Substituted 2,2′-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Advanced Purification of 2,4,2',4'-Tetranitrobiphenyl

Welcome to the technical support center for the advanced purification of 2,4,2',4'-tetranitrobiphenyl. This guide is designed for researchers, scientists, and professionals in drug development who are working with this energetic and synthetically important compound. Achieving high purity is critical for reliable downstream applications, and this document provides in-depth troubleshooting advice and detailed protocols to address challenges encountered during purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude synthesis of 2,4,2',4'-tetranitrobiphenyl?

A1: The impurity profile largely depends on the synthetic route. When prepared via an Ullmann condensation of 2,4-dinitrochlorobenzene, common impurities include unreacted starting material, copper salts (if used as a catalyst), and the solvent used in the reaction, such as nitrobenzene.[1] Additionally, side-reactions can lead to the formation of isomeric nitrobiphenyls or partially denitrated species.

Q2: What is the benchmark for purity, and how is it determined?

A2: For most research and development applications, a purity of >99% as determined by High-Performance Liquid Chromatography (HPLC) is desirable. The melting point is also a key indicator of purity; pure 2,4,2',4'-tetranitrobiphenyl presents as yellowish prisms with a sharp melting point of 163 °C.[1] Spectroscopic methods like NMR can further confirm structural integrity and the absence of proton-bearing impurities.

Q3: Which primary purification technique should I start with?

A3: For multi-gram quantities of crude product, recrystallization is the most efficient initial purification step to remove bulk impurities. For smaller scales or when very high purity is required, column chromatography is the method of choice. Often, a sequential approach combining both techniques yields the best results.[2][3]

Q4: Is 2,4,2',4'-tetranitrobiphenyl stable under typical purification conditions?

A4: While relatively stable, highly nitrated aromatic compounds can be sensitive to heat and basic conditions. Prolonged heating during recrystallization should be avoided. When performing chromatography, acidic impurities in silica gel can sometimes lead to degradation, although this is less common for this specific molecule. If decomposition is suspected, using deactivated or neutral stationary phases like alumina can be a viable alternative.[4]

Purification Workflow Overview

The general strategy for purifying crude 2,4,2',4'-tetranitrobiphenyl involves a multi-step process to systematically remove different types of impurities.

Caption: General workflow for the purification of 2,4,2',4'-tetranitrobiphenyl.

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique but can present several challenges. Here are solutions to common problems.

Q: My crude product is not dissolving in the chosen solvent, even with heating. What should I do?

A: This indicates poor solvent selection or the presence of highly insoluble impurities.

• Causality: The solvent's polarity and solvating power are insufficient to break the crystal lattice of your compound at elevated temperatures.

• Solution Pathway:

  • Increase Solvent Volume: Add more solvent in small increments. Be cautious, as using too much solvent will reduce your final yield.

  • Switch to a Stronger Solvent: If increasing the volume is ineffective, a different solvent is necessary. For 2,4,2',4'-tetranitrobiphenyl, which is a relatively nonpolar but highly functionalized molecule, solvents like benzene, toluene, or glacial acetic acid are effective.[1][5]

  • Use a Co-Solvent System: Introduce a second, miscible solvent with higher solvating power (e.g., a small amount of acetone or ethyl acetate into a hydrocarbon solvent) to form a solvent mixture. This can fine-tune the solvent strength to achieve dissolution.

Q: My product "oiled out" of the solution instead of forming crystals upon cooling. How can I resolve this?

A: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated to a point where the solute comes out of solution as a liquid. [6]

• Causality: The compound is precipitating from the solution at a temperature above its own melting point, or the concentration gradient is too steep for an ordered crystal lattice to form.

• Solution Pathway:

  • Reheat and Dilute: Reheat the solution until the oil redissolves completely. Add more of the primary solvent to reduce the concentration. Allow it to cool much more slowly.

  • Lower the Saturation Temperature: Add a co-solvent (an "anti-solvent") in which your compound is less soluble to the hot, dissolved solution until it just begins to turn cloudy. Then add a drop or two of the primary solvent to clarify it. This lowers the temperature at which crystallization begins, often below the point where oiling out occurs.

  • Scratch and Seed: Use a glass rod to scratch the inside of the flask at the meniscus. The microscopic glass fragments can serve as nucleation sites. Alternatively, add a tiny seed crystal of the pure compound to initiate crystallization.

Caption: Troubleshooting flowchart for the "oiling out" problem in recrystallization.

Troubleshooting Guide: Column Chromatography

Q: My compound is streaking on the TLC plate and not forming a tight band on the column. Why is this happening?

A: Streaking is typically caused by overloading the stationary phase, poor solubility in the mobile phase, or interactions with an acidic/basic stationary phase.

• Causality: If the sample is too concentrated, it saturates the silica gel at the point of application. If the compound is not fully soluble in the eluent, it will smear as it moves up the plate or column.

• Solution Pathway:

  • Reduce Sample Concentration: Prepare a more dilute solution of your crude product for TLC analysis. For column chromatography, ensure the sample is loaded onto the column in a minimal volume of solvent.

  • Increase Mobile Phase Polarity: Add a more polar co-solvent to your eluent system (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture). This will improve the solubility of your polar compound in the mobile phase and reduce its interaction with the stationary phase.

  • Consider a Different Stationary Phase: 2,4,2',4'-tetranitrobiphenyl has multiple nitro groups which are electron-withdrawing and can interact strongly with the acidic silanol groups on standard silica gel. If streaking persists, consider using neutral alumina as your stationary phase.[3][4]

Q: I have very poor separation between my product and a key impurity. How can I improve the resolution?

A: Improving resolution requires optimizing the mobile phase to exploit differences in polarity between your compound and the impurity.

• Causality: The chosen eluent system is moving both the desired product and the impurity at very similar rates (similar Rf values), indicating they have comparable affinities for the stationary and mobile phases.

• Solution Pathway:

  • Decrease Mobile Phase Polarity: If the Rf values of both spots are high (>0.5), decrease the polarity of your eluent (e.g., from 30% ethyl acetate in hexane to 20%). This will increase the interaction with the stationary phase and magnify small polarity differences.

  • Use a Different Solvent System: The selectivity of the separation can be altered by changing the solvents used. For example, replacing ethyl acetate with dichloromethane or a mixture of toluene/acetone might change the specific interactions and improve separation.

  • Employ Gradient Elution: Start with a low-polarity mobile phase to allow the less polar compounds to elute. Then, gradually increase the polarity of the mobile phase over the course of the separation to elute the more polar compounds, including your target molecule.

Problem	Probable Cause	Recommended Solution
No spots move from the baseline	Mobile phase is not polar enough.	Increase the polarity of the eluent (e.g., add more ethyl acetate or methanol).
All spots run to the solvent front	Mobile phase is too polar.	Decrease the polarity of the eluent (e.g., add more hexane or toluene).
Product appears degraded (new spots appear)	Stationary phase is too acidic.	Add a small amount of triethylamine (~0.1%) to the eluent or switch to neutral alumina.

Detailed Experimental Protocols

Protocol 1: Recrystallization from a Benzene/Ligroin System

This protocol is adapted from established methods for nitrobiphenyl compounds and should be performed in a well-ventilated fume hood with appropriate personal protective equipment.[1]

• Dissolution: In a 250 mL Erlenmeyer flask, place 5.0 g of crude 2,4,2',4'-tetranitrobiphenyl. Add 50 mL of benzene and a magnetic stir bar. Gently heat the mixture on a hot plate with stirring until the solid dissolves completely.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration. Preheat a funnel and a new flask. Place a fluted filter paper in the hot funnel and pour the hot solution through it to remove the solids.

• Crystallization: Remove the flask from the heat. Slowly add ligroin (a nonpolar hydrocarbon solvent) dropwise to the hot solution until a faint, persistent turbidity is observed.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the yellowish crystalline product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ligroin to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to obtain pure 2,4,2',4'-tetranitrobiphenyl. Assess purity by melting point and HPLC.

Protocol 2: High-Purity Purification by Silica Gel Column Chromatography

• Stationary Phase Preparation: Prepare a slurry of silica gel (60 Å, 230-400 mesh) in a low-polarity solvent like hexane. Pour the slurry into a glass chromatography column, allowing the solvent to drain while gently tapping the column to ensure even packing.

• Sample Loading: Dissolve ~500 mg of the recrystallized (or crude) product in a minimal amount of a 1:1 mixture of dichloromethane and hexane. Using a pipette, carefully load this solution onto the top of the silica gel bed.

• Elution: Begin eluting the column with a low-polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate). Monitor the elution of compounds using TLC analysis of the collected fractions.

• Gradient Elution (if necessary): If the product elutes too slowly, gradually increase the polarity of the mobile phase (e.g., to 90:10, then 85:15 Hexane:Ethyl Acetate). This will accelerate the elution of the more polar 2,4,2',4'-tetranitrobiphenyl while leaving more polar impurities behind.

• Fraction Collection: Collect fractions in test tubes. Analyze fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions in a round-bottom flask and remove the solvent using a rotary evaporator to yield the highly purified product.

References

• Dimroth, K., Berndt, A., & Reichardt, C. (n.d.). 2,4,6-TRIPHENYLNITROBENZENE. Organic Syntheses. Retrieved from [Link]5]

• Hirayama, T., Ono, H., & Watanabe, T. (1994). Structural determination of a directly mutagenic amino-nitrobiphenyl as the S9 metabolite of 2,4,2',4'-tetranitrobiphenyl in Salmonella typhimurium TA98. Mutation research, 312(1), 1-8. Retrieved from [Link]4]

• PrepChem. (n.d.). Preparation of 2,4,2′,4′-tetranitrobiphenyl. Retrieved from [Link]1]

• Bayer AG. (1997). Preparation of nitrobiphenyls. Google Patents. Retrieved from 2]

• Dannan, G. A., Mileski, G. J., & Aust, S. D. (1982). Purification of polybrominated biphenyl congeners. Journal of toxicology and environmental health, 9(3), 423–438. Retrieved from [Link]3]

Sources

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• 2. CA2248157C - Preparation of nitrobiphenyls - Google Patents [patents.google.com]
• 3. Purification of polybrominated biphenyl congeners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural determination of a directly mutagenic amino-nitrobiphenyl as the S9 metabolite of 2,4,2',4'-tetranitrobiphenyl in Salmonella typhimurium TA98 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

identification of common byproducts in tetranitrobiphenyl synthesis

Technical Support Center: Synthesis of Tetranitrobiphenyl

Welcome to the technical support center for the synthesis of tetranitrobiphenyl. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step nitration reaction. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you identify and mitigate common byproducts, thereby improving the yield and purity of your target compound.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges, their probable causes related to byproduct formation, and actionable solutions.

Issue 1: Low Yield of the Desired Tetranitrobiphenyl Isomer

Symptom: The final product yield is significantly lower than expected after purification. Analysis (e.g., by HPLC or GC-MS) of the crude product shows a complex mixture of compounds.

Probable Cause: The primary reason for low yield is often incomplete nitration. The synthesis of tetranitrobiphenyl from biphenyl is a stepwise process, and each successive nitration becomes progressively more difficult. This is because the nitro group (–NO₂) is a powerful deactivating group for electrophilic aromatic substitution, making the nitrated rings less reactive to further nitration.[1] Consequently, the reaction mixture frequently contains a significant proportion of partially nitrated biphenyls.

Common Byproducts:

• Dinitrobiphenyls (DNBs): Various isomers can form, depending on the directing effects of the first nitro group.

• Trinitrobiphenyls (TNBs): These are intermediates on the pathway to the tetranitro product and can be difficult to nitrate further under the same conditions.

Solutions:

• Optimize Reaction Conditions:

  • Increase Reaction Time: Allow the reaction to proceed for a longer duration to drive it towards completion. Monitor the progress using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal time.

  • Elevate Temperature Cautiously: While higher temperatures can increase the reaction rate, they can also lead to the formation of oxidation byproducts.[2] A carefully controlled, stepwise increase in temperature may be necessary for the final nitration steps.

  • Adjust Nitrating Agent Strength: For the later, more difficult nitration steps, a stronger nitrating agent may be required. This could involve using fuming nitric acid or oleum (fuming sulfuric acid) instead of standard concentrated acids.

• Purification Strategy:

  • Column Chromatography: A well-designed silica gel column chromatography protocol is often essential to separate the desired tetranitrobiphenyl from the less polar, partially nitrated byproducts.

  • Recrystallization: Selective recrystallization from an appropriate solvent system can be effective if the solubility differences between the desired product and the major impurities are significant.

Issue 2: Formation of Dark Brown or Tarry Residues

Symptom: The reaction mixture darkens significantly during the reaction or workup, and a viscous, tar-like substance is formed, complicating product isolation.

Probable Cause: This is typically a result of oxidative side reactions. The strong acidic and oxidizing conditions of nitration can degrade the aromatic rings, especially at elevated temperatures, leading to the formation of complex, polymeric materials and nitrophenolic compounds.[2][3]

Common Byproducts:

• Nitrophenols: Oxidation of the biphenyl ring can introduce hydroxyl groups, which are then nitrated. Dinitrophenol (DNP) and Trinitrophenol (TNP, Picric Acid) are potential byproducts.[3]

• Polymeric Tars: Uncontrolled oxidation can lead to the formation of high-molecular-weight, tarry substances.

Solutions:

• Strict Temperature Control: This is the most critical factor. The nitration of biphenyl is highly exothermic.

  • Maintain a low temperature (e.g., 0-10 °C) during the initial nitration steps.[2]

  • Add the nitrating agent slowly and portion-wise to a well-stirred solution of the substrate to dissipate heat effectively.[2]

  • Use an efficient cooling bath (e.g., ice-salt or a cryocooler) to manage the reaction temperature.

• Purity of Reagents: Ensure that the starting biphenyl and the acids are of high purity, as contaminants can catalyze side reactions.[2]

• Workup Procedure: If colored impurities are present, consider a wash with a dilute sodium bicarbonate or sodium bisulfite solution during the aqueous workup to remove acidic phenolic byproducts.

Issue 3: Presence of Unexpected Isomers in the Final Product

Symptom: Spectroscopic analysis (e.g., NMR) of the purified product reveals a mixture of tetranitrobiphenyl isomers, not just the single desired isomer.

Probable Cause: The substitution pattern in electrophilic aromatic substitution is governed by the directing effects of the substituents already present on the ring. In the nitration of biphenyl, the first phenyl group acts as an ortho-, para-director.[1] As more nitro groups are added, their meta-directing and deactivating effects come into play, leading to a complex mixture of isomers if conditions are not carefully controlled.

Solutions:

• Control of Regioselectivity:

  • Temperature: Lower reaction temperatures generally favor the formation of the para-substituted isomer over the ortho-isomer in the initial nitration step.[2]

  • Choice of Nitrating Agent: The specific nitrating agent and solvent system can influence the ortho:para ratio.[2]

  • Stepwise Synthesis: For obtaining a specific isomer with high purity, a multi-step synthesis starting from a pre-substituted biphenyl may be more effective than direct nitration. For example, the synthesis of 3,3′,5,5′-tetranitrobiphenyl has been achieved through a decarboxylative coupling reaction rather than direct nitration.[4][5]

Frequently Asked Questions (FAQs)

Q1: What are the primary types of byproducts in tetranitrobiphenyl synthesis?

The byproducts can be broadly categorized into three groups:

• Incompletely Nitrated Intermediates: These are the most common byproducts and include various isomers of dinitrobiphenyl and trinitrobiphenyl. Their presence is due to the increasing difficulty of each subsequent nitration step.[1]

• Oxidation Products: Harsh reaction conditions can lead to the formation of nitrophenols and polymeric tars.[2][3]

• Isomeric Byproducts: A mixture of different tetranitrobiphenyl isomers can be formed due to the complex interplay of substituent directing effects.

Q2: How can I monitor the reaction to minimize byproduct formation?

Regular monitoring is key. Thin-Layer Chromatography (TLC) is a simple and effective method. By spotting the reaction mixture alongside the starting material and, if available, standards of the intermediates, you can track the consumption of the starting material and the appearance of products and byproducts. This allows you to quench the reaction at the optimal point to prevent over- or under-reaction. For more quantitative analysis, HPLC is the preferred method.

Q3: What is the reddish-brown gas I see evolving during the reaction?

This is nitrogen dioxide (NO₂), a common byproduct of nitration reactions.[6] It is formed from the reduction of nitric acid. NO₂ is a toxic gas, and therefore, all nitration reactions must be performed in a well-ventilated fume hood.[6]

Q4: What analytical techniques are best for identifying these byproducts?

A combination of techniques is usually necessary for unambiguous identification:

• Chromatography (TLC, HPLC, GC): To separate the components of the mixture.

• Mass Spectrometry (MS): To determine the molecular weight of each component, which is very useful for identifying the degree of nitration.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the exact structure and isomeric substitution pattern of the products and byproducts.

• Infrared (IR) Spectroscopy: To confirm the presence of functional groups, such as the nitro groups (strong absorptions around 1530 cm⁻¹ and 1350 cm⁻¹) and any hydroxyl groups from oxidative byproducts.[7]

Data and Workflow Visualization

Summary of Potential Byproducts and Identification Methods

Byproduct Category	Specific Examples	Probable Cause	Recommended Analytical Method
Incomplete Nitration	Dinitrobiphenyls, Trinitrobiphenyls	Insufficient reaction time/temperature, weak nitrating agent	HPLC, GC-MS, NMR
Oxidation Products	Dinitrophenols, Trinitrophenol, Tars	High reaction temperature, impurities	HPLC (for phenols), IR, Elemental Analysis
Isomeric Products	e.g., 2,3',4,6-Tetranitrobiphenyl	Lack of regiochemical control	NMR, X-ray Crystallography
Gaseous Byproducts	Nitrogen Dioxide (NO₂)	Reduction of nitric acid	Visual observation (brown gas), Gas Detector

Reaction Pathway and Byproduct Formation

The following diagram illustrates the stepwise nitration of biphenyl and highlights the stages where incompletely nitrated byproducts are formed.

Caption: Stepwise nitration of biphenyl showing the formation of intermediates that can become byproducts.

References

• Hammond, N., et al. (2009). 3,3′,5,5′-Tetranitrobiphenyl. Acta Crystallographica Section E: Crystallographic Communications, E65, o1052–o1053. Available at: [Link]

• Goossen, L. J., et al. (2007). Biaryl Synthesis via Pd-Catalyzed Decarboxylative Coupling of Aromatic Carboxylates with Aryl Halides. Journal of the American Chemical Society, 129(15), 4824–4833. Available at: [Link]

• Silva, G., & Mattos, E.C. (2011). Synthesis of 2,4,6-triamino-1,3,5-trinitrobenzene. Journal of Aerospace Technology and Management, 3(1), 65-72. Available at: [Link]

• Chemistry Stack Exchange (2018). Why nitration of biphenyl gives 2-nitrobiphenyl as major product? Available at: [Link]

• Muravyev, N. V., et al. (2020). Synthesis of 2,4,6-tris(2,2,2-trinitroethylnitramino)-1,3,5-triazine. Journal of Physical Chemistry B. Available at: [Link]

• Journal of Pharmaceutical Research International (2021). A Common Byproduct of Nitration Reaction in Laboratory – Nitrogen Dioxide: Compilation of its Pharmacokinetics and Toxicity Studies. Available at: [Link]

• Zhang, Y., et al. (2020). Differentiation of Pathways of Nitrated Byproduct Formation from Ammonium and Nitrite During Sulfate Radical Oxidation. Environmental Science & Technology. Available at: [Link]

• Gomes, A. T. P. C., et al. (2015). Synthesis, characterization and biomolecule-binding properties of novel tetra-platinum(II)-thiopyridylporphyrins. Dalton Transactions. Available at: [Link]

• Portugal, A. F., et al. (2013). Prediction of the By-products Formation in the Adiabatic Industrial Benzene Nitration Process. Chemical Engineering Transactions. Available at: [Link]

• Google Patents (2023). CN117417305B - Synthesis method of high-purity 2-(4-methoxyphenyl)-4, 6-bis (2, 4-dihydroxyphenyl)-1,3, 5-triazine.

• Al-Adiwish, W. M., et al. (2021). Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4). ACS Omega. Available at: [Link]

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• 5. researchgate.net [researchgate.net]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4)-Nitrophenyl Group - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting common issues in GC-MS analysis of 2,4,2',4'-tetranitrobiphenyl

Welcome to the technical support center for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2,4,2',4'-tetranitrobiphenyl. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the analysis of this thermally labile and complex nitroaromatic compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format, grounded in scientific principles and field-proven expertise.

Introduction

2,4,2',4'-Tetranitrobiphenyl is a compound of interest in various fields, including environmental monitoring and toxicology. Its analysis by GC-MS can be challenging due to its susceptibility to thermal degradation and potential for active site interactions within the GC system. This guide will equip you with the knowledge to identify, troubleshoot, and resolve common issues, ensuring the acquisition of accurate and reliable data.

Frequently Asked Questions (FAQs)

General

Q1: What are the main challenges in the GC-MS analysis of 2,4,2',4'-tetranitrobiphenyl?

A1: The primary challenges stem from its molecular structure, which includes four nitro groups. These groups make the molecule susceptible to thermal degradation in the hot GC inlet and on the analytical column.[1][2] Other significant challenges include its potential for adsorption at active sites within the GC system, leading to poor peak shape and low response, and the complexity of its mass spectral fragmentation pattern.

Q2: What is the molecular weight of 2,4,2',4'-tetranitrobiphenyl?

A2: The molecular weight of 2,4,2',4'-tetranitrobiphenyl (C₁₂H₆N₄O₈) is 334.2 g/mol .[3]

Sample Preparation

Q3: How should I prepare soil samples for the analysis of 2,4,2',4'-tetranitrobiphenyl?

A3: A common and effective method is ultrasonic extraction followed by solid-phase extraction (SPE) cleanup. It is crucial to avoid oven-drying the soil as this can lead to thermal degradation of the analyte.[4] A detailed protocol is provided in the "Experimental Protocols" section below.

Q4: What is the recommended procedure for extracting 2,4,2',4'-tetranitrobiphenyl from water samples?

A4: Solid-phase extraction (SPE) is the preferred method for extracting nitroaromatic compounds from water.[5][6] This technique allows for the concentration of the analyte from a large volume of water, thereby increasing the sensitivity of the analysis. A detailed protocol is available in the "Experimental Protocols" section.

Q5: What are common sources of contamination during sample preparation?

A5: Contamination can arise from various sources, including laboratory materials like gloves and plasticware, which can leach organic compounds.[7] It is essential to use high-purity solvents and meticulously cleaned glassware. Running a "method blank" (a sample with no analyte that goes through the entire preparation process) is crucial for identifying and eliminating sources of contamination.

Troubleshooting Guide

This section addresses specific problems you might encounter during your GC-MS analysis of 2,4,2',4'-tetranitrobiphenyl.

Chromatography Issues

Q6: I am not seeing any peak for 2,4,2',4'-tetranitrobiphenyl. What could be the problem?

A6: The absence of a peak can be due to several factors. Given the nature of this compound, thermal degradation in the GC inlet is a primary suspect.[1][2] Other potential causes include active sites in the liner or column, incorrect injection parameters, or issues with the sample preparation.

• Troubleshooting Steps:

  • Lower the Inlet Temperature: Start with a lower inlet temperature (e.g., 200-220 °C) to minimize on-inlet degradation.

  • Use an Inert Liner: Employ a deactivated (silanized) inlet liner to reduce active sites that can cause adsorption or degradation.

  • Check for Leaks: Ensure all fittings and the septum are leak-free.

  • Verify Sample Integrity: Re-prepare a fresh standard to rule out degradation in the stock solution.

  • Inject a Known Standard: Analyze a more stable compound to confirm the overall system functionality.

Q7: The peak for 2,4,2',4'-tetranitrobiphenyl is showing significant tailing. How can I improve the peak shape?

A7: Peak tailing for nitroaromatic compounds is often a result of active sites in the GC system.[8][9][10] These active sites can be exposed silanol groups on the inlet liner, column, or even contaminants from previous injections.

• Troubleshooting Steps:

  • Inlet Maintenance: Replace the inlet liner with a new, deactivated one. Also, replace the septum and gold seal.

  • Column Maintenance: Trim the first 10-15 cm of the analytical column from the inlet side to remove any accumulated non-volatile residues or active sites.

  • Check Column Installation: Ensure the column is installed at the correct depth in both the injector and the detector.

  • Use a Guard Column: An inert guard column can help protect the analytical column from non-volatile matrix components.

Q8: I am observing fronting peaks. What is the cause?

A8: Peak fronting is typically a sign of column overload.[11] This occurs when the amount of analyte injected exceeds the capacity of the column's stationary phase.

• Troubleshooting Steps:

  • Dilute the Sample: Reduce the concentration of your sample or standard.

  • Increase the Split Ratio: If using a split injection, increase the split ratio to introduce less sample onto the column.

  • Check Injection Volume: Ensure you are not injecting too large a volume.

Q9: My retention times are inconsistent between runs. What should I check?

A9: Retention time variability can be caused by fluctuations in carrier gas flow rate, oven temperature, or leaks in the system.

• Troubleshooting Steps:

  • Check for Leaks: Perform a leak check on the entire GC system.

  • Verify Carrier Gas Flow: Ensure the carrier gas cylinder has adequate pressure and that the flow controllers are functioning correctly.

  • Check Oven Temperature Program: Verify that the oven temperature program is accurate and reproducible.

Mass Spectrometry Issues

Q10: The mass spectrum of my peak does not match the expected fragmentation pattern for 2,4,2',4'-tetranitrobiphenyl. Why?

A10: This could be due to several reasons:

• Thermal Degradation: The compound may be degrading in the GC, leading to the detection of degradation products instead of the parent compound.[1][12]

• Co-elution: Another compound may be co-eluting with your analyte, resulting in a mixed mass spectrum.

• Incorrect Identification: The peak you are observing may not be 2,4,2',4'-tetranitrobiphenyl.

• Source Temperature: A high ion source temperature can sometimes lead to excessive fragmentation.

• Troubleshooting Steps:

  • Optimize GC Conditions: As a first step, optimize your GC conditions to minimize degradation, as discussed in Q6.

  • Check for Co-elution: Review your chromatogram for any signs of co-eluting peaks. Adjusting the temperature program may help to improve resolution.

  • Verify with a Standard: Inject a pure standard of 2,4,2',4'-tetranitrobiphenyl to confirm its retention time and mass spectrum under your experimental conditions.

  • Lower Ion Source Temperature: If possible, try lowering the ion source temperature to see if it reduces excessive fragmentation.

Q11: I have low sensitivity for 2,4,2',4'-tetranitrobiphenyl. How can I improve the signal?

A11: Low sensitivity can be due to analyte loss during sample preparation or analysis, or suboptimal MS parameters.

• Troubleshooting Steps:

  • Optimize Sample Preparation: Ensure your extraction and cleanup steps are efficient.

  • Use a More Inert Flow Path: As mentioned for peak tailing, a highly inert GC flow path is crucial.

  • Check for Leaks: Leaks in the MS vacuum system will decrease sensitivity.

  • Clean the Ion Source: A dirty ion source can significantly reduce signal intensity.

  • Use Selected Ion Monitoring (SIM): For quantitative analysis, operating the mass spectrometer in SIM mode will significantly improve sensitivity compared to full scan mode.[13]

Experimental Protocols

Protocol 1: Extraction of 2,4,2',4'-Tetranitrobiphenyl from Soil

This protocol is based on the principles of QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction, which is effective for a wide range of analytes in complex matrices.[14]

• Sample Homogenization: Air-dry the soil sample at ambient temperature to a constant weight. Avoid oven drying.[4] Sieve the soil through a 2 mm mesh to remove large debris.

• Extraction:

  • Weigh 5 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 15 mL of acetonitrile.

  • Vortex for 4 minutes.

  • Place the tube in an ultrasonic bath for 20 minutes.

  • Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

  • Vortex for another 4 minutes.

  • Centrifuge at 4500 rpm for 10 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer approximately 6 mL of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing 900 mg of anhydrous MgSO₄ and 150 mg of a suitable sorbent mixture (e.g., PSA/C18).

  • Vortex for 4 minutes.

  • Centrifuge at 4500 rpm for 10 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into a GC vial for analysis.

Protocol 2: Extraction of 2,4,2',4'-Tetranitrobiphenyl from Water

This protocol utilizes solid-phase extraction (SPE) for the concentration and cleanup of the analyte from a water matrix.[5][6]

• Sample Preservation: Collect water samples in amber glass bottles and store them at 4°C.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (or another suitable reversed-phase sorbent) by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of deionized water. Do not let the cartridge go dry.

• Sample Loading:

  • Pass 500 mL of the water sample through the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.

• Cartridge Rinsing and Drying:

  • After loading the entire sample, rinse the cartridge with 5 mL of deionized water.

  • Dry the cartridge by passing nitrogen gas through it for 10 minutes.

• Elution:

  • Elute the analyte from the cartridge with 10 mL of dichloromethane into a collection tube.

• Concentration and Solvent Exchange:

  • Concentrate the eluate to approximately 0.5 mL under a gentle stream of nitrogen.

  • If necessary, perform a solvent exchange into a more suitable solvent for GC analysis (e.g., hexane or ethyl acetate).

  • Bring the final volume to 1 mL for analysis.

Data Presentation

Table 1: Recommended GC-MS Operational Parameters

Parameter	Recommended Setting	Rationale
GC Inlet
Injection Mode	Splitless	For trace-level analysis to maximize sensitivity.
Inlet Temperature	220 °C (or lower)	To minimize thermal degradation of the analyte.[1][2]
Liner	Deactivated (Silanized) Single Taper with Wool	To promote sample vaporization and minimize active sites.
GC Column
Stationary Phase	5% Phenyl-methylpolysiloxane (e.g., DB-5ms)	A versatile, low-bleed phase suitable for a wide range of compounds.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing good resolution and efficiency.
Carrier Gas	Helium	Inert carrier gas.
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)	Optimal flow for good separation efficiency.
Oven Program
Initial Temperature	60 °C (hold 1 min)	To focus the analytes at the head of the column.
Ramp Rate	10 °C/min to 300 °C	A moderate ramp rate to ensure good separation.
Final Temperature	300 °C (hold 5 min)	To elute any high-boiling compounds.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS.
Ionization Energy	70 eV	Standard energy for generating reproducible mass spectra.
Ion Source Temp.	230 °C	A moderate temperature to minimize in-source fragmentation.
Quadrupole Temp.	150 °C	Standard quadrupole temperature.
Acquisition Mode	Full Scan (for identification) or SIM (for quantification)	Full scan for qualitative analysis and library matching; SIM for enhanced sensitivity in quantitative analysis.[13]

Visualization

Diagram 1: Troubleshooting Workflow for "No Peak" Issue

Caption: A logical workflow for troubleshooting the absence of the analyte peak.

Diagram 2: Proposed Fragmentation Pathway of 2,4,2',4'-Tetranitrobiphenyl

Sources

• 1. Hydrogen abstraction and decomposition of bromopicrin and other trihalogenated disinfection byproducts by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. 2,2',4-Trichloro-1,1'-biphenyl [webbook.nist.gov]
• 5. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 6. americanlaboratory.com [americanlaboratory.com]
• 7. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 8. agilent.com [agilent.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. it.restek.com [it.restek.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. Structural evaluation of degradation products of Loteprednol using LC-MS/MS: Development of an HPLC method for analyzing process-related impurities of Loteprednol -Analytical Science and Technology | Korea Science [koreascience.kr]
• 13. ukm.my [ukm.my]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Optimizing HPLC Mobile Phase for Nitrobiphenyl Isomer Separation

Welcome to the technical support center for the chromatographic separation of nitrobiphenyl isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions related to optimizing High-Performance Liquid Chromatography (HPLC) methods for these challenging analytes. The structural similarity of nitrobiphenyl isomers often leads to co-elution and poor resolution, making method development a critical and often complex process. This resource is structured to provide practical, experience-based solutions to common challenges.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the separation of nitrobiphenyl isomers, offering step-by-step guidance to diagnose and resolve them.

Poor Resolution of Isomer Peaks

Question: My chromatogram shows overlapping or poorly separated peaks for the nitrobiphenyl isomers. How can I improve the resolution?

Answer: Poor resolution is the most common challenge in separating structurally similar isomers. Here are several strategies to improve separation, starting with the mobile phase and progressing to other instrumental parameters.

Underlying Cause: Insufficient differential migration of the isomers through the stationary phase. The resolution equation tells us that resolution is dependent on efficiency (N), selectivity (α), and retention (k). To improve resolution, we must influence one or more of these factors.

Step-by-Step Troubleshooting:

• Optimize the Mobile Phase Composition: The mobile phase is a critical factor in achieving efficient separation.[1]

  • Adjust the Organic Modifier-to-Aqueous Ratio: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will generally increase retention times and may improve resolution. Make small, incremental changes (e.g., 2-5%) to observe the effect.

  • Switch the Organic Modifier: Acetonitrile and methanol are the most common organic modifiers in reversed-phase chromatography, and they offer different selectivities.[2] If you are using acetonitrile, try switching to methanol, or vice-versa. Methanol can engage in hydrogen bonding interactions that may be beneficial for separating polar isomers. Acetonitrile, with its π-electron system, can have different interactions with aromatic analytes.[3]

  • Introduce a Buffer: If your nitrobiphenyl isomers have ionizable functional groups, controlling the pH of the mobile phase with a buffer can significantly impact retention and selectivity.[4][5] Even small pH adjustments can alter the ionization state of the analytes and residual silanols on the stationary phase, thereby affecting the separation.[6] A common starting point is a phosphate or acetate buffer in the pH range of 2.5-7.5 for silica-based columns.

• Change the Stationary Phase: If mobile phase optimization is insufficient, the stationary phase chemistry may not be suitable for the separation.

  • Consider a Phenyl or Pentafluorophenyl (PFP) Column: For aromatic positional isomers, columns with phenyl or PFP stationary phases can offer alternative selectivities compared to standard C18 columns.[4][7] These phases provide π-π and dipole-dipole interactions, which can be highly effective for separating aromatic isomers.[8]

  • Evaluate Different C18 Chemistries: Not all C18 columns are the same. Differences in bonding density, end-capping, and silica purity can lead to significant selectivity differences. Trying a C18 column from a different manufacturer can sometimes resolve co-eluting peaks.

• Adjust the Column Temperature: Temperature can have a significant, though sometimes unpredictable, effect on selectivity.[6]

  • Lowering the Temperature: Decreasing the column temperature can sometimes enhance selectivity between isomers by increasing retention.[4][9][10]

  • Increasing the Temperature: Conversely, increasing the temperature reduces the mobile phase viscosity, which can lead to higher efficiency and sharper peaks.[10][11] It's worth experimenting with a range of temperatures (e.g., 25°C to 50°C) to find the optimum for your separation.

• Decrease the Flow Rate: Reducing the flow rate can increase column efficiency and improve resolution, although it will also increase the analysis time. This is a straightforward way to see if the separation is efficiency-limited.

Workflow for Improving Resolution:

Caption: A systematic approach to troubleshooting poor peak resolution.

Poor Peak Shape (Tailing or Fronting)

Question: My peaks are tailing or fronting, which is affecting my ability to accurately quantify the isomers. What could be the cause and how do I fix it?

Answer: Asymmetrical peaks can be caused by several factors, from secondary interactions with the stationary phase to column overload.

Underlying Causes and Solutions:

• Secondary Interactions (Peak Tailing): Peak tailing is often due to unwanted interactions between the analyte and the stationary phase, such as interactions with residual silanols on the silica surface.[4]

  • Solution: Add a competitive agent like triethylamine (TEA) or an amine modifier to the mobile phase to block these active sites. Adjusting the pH to suppress the ionization of silanols (pH < 3.5) can also be effective.[6] Using a highly end-capped, high-purity silica column can also minimize these interactions.[12]

• Column Overload (Peak Fronting): Injecting too much sample can lead to peak fronting.

  • Solution: Reduce the sample concentration or the injection volume.[4]

• Column Contamination or Degradation: A contaminated guard column or a degraded analytical column can cause poor peak shape.

  • Solution: Replace the guard column and/or flush the analytical column with a strong solvent. If the problem persists, the analytical column may need to be replaced.[4]

• Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[4]

Shifting Retention Times

Question: The retention times for my isomer peaks are inconsistent between runs. What is causing this variability?

Answer: Retention time shifts can indicate instability in the HPLC system or changes in the mobile phase.

Underlying Causes and Solutions:

• Mobile Phase Preparation: Inaccurate composition can lead to drift.

  • Solution: Ensure the mobile phase is prepared accurately and consistently. Use a graduated cylinder for precise measurements and ensure thorough mixing.

• Column Equilibration: Insufficient equilibration time between runs, especially after a gradient, can cause retention time shifts.

  • Solution: Ensure the column is fully equilibrated with the initial mobile phase composition before each injection. A stable baseline is a good indicator of equilibration.[4]

• Temperature Fluctuations: Changes in ambient temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant temperature.[10]

• Pump Performance: Inconsistent flow rates due to pump issues (e.g., air bubbles, worn seals) will cause retention times to vary.

  • Solution: Degas the mobile phase and prime the pump. If the problem persists, perform pump maintenance.

Frequently Asked Questions (FAQs)

Q1: Which organic modifier is better for separating nitrobiphenyl isomers, acetonitrile or methanol?

A1: The choice between acetonitrile and methanol is application-dependent, as they offer different selectivities.[2] Acetonitrile is a stronger solvent in reversed-phase chromatography and generally results in shorter retention times.[3] Methanol is a protic solvent and can engage in hydrogen bonding, which may provide unique selectivity for certain isomers. It is often beneficial to screen both solvents during method development to see which provides the better separation.

Q2: Can I use a normal-phase HPLC method for nitrobiphenyl isomer separation?

A2: Yes, normal-phase chromatography is a viable alternative. It utilizes a polar stationary phase (like silica) and a non-polar mobile phase (such as hexane with a polar modifier like ethanol or isopropanol).[4] This can provide a completely different selectivity compared to reversed-phase and may be effective for separating these isomers.

Q3: What is the role of temperature in the separation of nitrobiphenyl isomers?

A3: Temperature affects several chromatographic parameters. Increasing the temperature generally decreases retention time and reduces mobile phase viscosity, which can lead to sharper peaks and faster analysis.[10][11] However, the effect on selectivity can be complex and must be determined empirically. Lowering the temperature can sometimes improve resolution by increasing retention.[9][10]

Q4: Are there any specific sample preparation steps I should follow?

A4: Proper sample preparation is crucial for reliable results. Ensure your sample is fully dissolved in a solvent compatible with the mobile phase.[4] Filtering the sample through a 0.22 or 0.45 µm filter before injection is highly recommended to prevent particulates from clogging the column and system.

Data Presentation

Table 1: Properties of Common Organic Modifiers in Reversed-Phase HPLC

Property	Acetonitrile (ACN)	Methanol (MeOH)
Elution Strength	Higher	Lower
Viscosity (in water)	Lower	Higher
UV Cutoff	~190 nm	~205 nm
Selectivity	π-π interactions	Hydrogen bonding

Experimental Protocols

Protocol 1: Mobile Phase Screening for Nitrobiphenyl Isomer Separation

• Prepare Mobile Phases:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B1: 0.1% Formic Acid in Acetonitrile

  • Mobile Phase B2: 0.1% Formic Acid in Methanol

• Column: C18, 4.6 x 150 mm, 5 µm

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection: UV at 254 nm

• Procedure: a. Equilibrate the column with a 50:50 mixture of Mobile Phase A and B1 for at least 30 minutes.[4] b. Inject the nitrobiphenyl isomer standard. c. Run a gradient from 50% B1 to 95% B1 over 20 minutes. d. Repeat the process using Mobile Phase B2 (Methanol). e. Compare the chromatograms to determine which organic modifier provides better selectivity.

Method Development Workflow:

Caption: A general workflow for HPLC method development for nitrobiphenyl isomers.

References

• The Royal Society of Chemistry. (n.d.). Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. Retrieved from [Link]

• ResearchGate. (n.d.). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. Retrieved from [Link]

• LCGC International. (n.d.). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. Retrieved from [Link]

• (n.d.).

• ResearchGate. (n.d.). Temperature Effect on the Separation Performance of Chromatography. Retrieved from [Link]

• Agilent. (n.d.). Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns Application. Retrieved from [Link]

• Chromatography Today. (n.d.). The Use of Temperature for Method Development in LC. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• NIH. (n.d.). A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-imethylbenzamide in Biological Samples. Retrieved from [Link]

• Restek. (2021). Effect of Organic Solvent on Selectivity in LC Separations. Retrieved from [Link]

• (n.d.).

• PubMed. (n.d.). Effect of temperature on separation of norgestrel enantiomers by high-performance liquid chromatography. Retrieved from [Link]

• LCGC International. (2016). Getting the Most from Phenyl Stationary Phases for HPLC. Retrieved from [Link]

• MicroSolv. (2025). Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. Retrieved from [Link]

• Chromatography Forum. (2009). separation of two isomers. Retrieved from [Link]

• PubMed. (n.d.). The effect of organic modifiers on electrospray ionization charge-state distribution and desorption efficiency for oligonucleotides. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

• LCGC International. (n.d.). Columns - Turning Up The Heat: The Effect of Temperature on Analytical Extractions. Retrieved from [Link]

• TSI Journals. (2010). Development and validation of a HPLC method for separation and simultaneous determination of process-related substances of Irbesartan in. Retrieved from [Link]

• AnalyteGuru. (2023). Real Solutions to Improve Your HPLC Peak Resolution. Retrieved from [Link]

• Chrom Tech, Inc. (2025). How Does Column Temperature Affect HPLC Resolution?. Retrieved from [Link]

• (n.d.). 6. analytical methods.
• (n.d.).

• RSC Publishing. (n.d.). A DoE-guided development and validation of a novel HPLC method for determining N-acetylmuramoyl-l-alanine amidase activity via p-nitroaniline quantification. Retrieved from [Link]

• NIH. (n.d.). Organic solvent modifier and temperature effects in non-aqueous size-exclusion chromatography on reversed-phase columns. Retrieved from [Link]

Sources

• 1. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. Effect of Organic Solvent on Selectivity in LC Separations [discover.restek.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 10. chromtech.com [chromtech.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. agilent.com [agilent.com]

Technical Support Center: Stability of 2,4,2',4'-Tetranitrobiphenyl in Various Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2,4,2',4'-tetranitrobiphenyl. This guide provides in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to ensure the integrity and reproducibility of your experiments involving this compound. Our focus is on the critical aspect of its stability in various solvent systems, a factor that can significantly impact experimental outcomes.

Introduction: The Challenge of Stability

2,4,2',4'-Tetranitrobiphenyl is a highly nitrated aromatic compound. The presence of four electron-withdrawing nitro groups on the biphenyl backbone renders the molecule susceptible to various degradation pathways, particularly in solution. Understanding and controlling the stability of your stock solutions and experimental samples is paramount for obtaining reliable and accurate data. This guide is structured to address the common challenges and questions that arise when working with this and similar nitroaromatic compounds.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling, storage, and use of 2,4,2',4'-tetranitrobiphenyl in solvent-based applications.

Q1: What are the primary factors that can affect the stability of 2,4,2',4'-tetranitrobiphenyl in solution?

A1: The stability of 2,4,2',4'-tetranitrobiphenyl in solution is primarily influenced by three factors: the choice of solvent, exposure to light, and temperature. The electron-withdrawing nature of the nitro groups makes the aromatic rings susceptible to nucleophilic attack, a reaction that can be facilitated by certain solvents.[1][2] Additionally, like many nitroaromatic compounds, it may be susceptible to photodegradation.[3][4] Elevated temperatures can also accelerate decomposition.

Q2: Which solvents are recommended for dissolving and storing 2,4,2',4'-tetranitrobiphenyl?

A2: While specific solubility data is not extensively published, a general guideline is to start with aprotic polar solvents such as acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO). These solvents are generally less reactive towards nitroaromatics than protic solvents like alcohols. However, it is crucial to experimentally verify the stability in your chosen solvent over the time course of your experiments. For long-term storage, it is recommended to store the compound as a dry solid at low temperatures and protected from light.

Q3: How can I quickly assess the stability of my 2,4,2',4'-tetranitrobiphenyl solution?

A3: A simple visual inspection can be the first indicator of degradation. A change in color, often to a yellowish or brownish hue, or the formation of a precipitate can suggest decomposition. For a more quantitative assessment, periodic analysis of the solution using High-Performance Liquid Chromatography (HPLC) with UV detection is recommended. A stable solution will show a consistent peak area for the parent compound over time.

Q4: What are the potential degradation pathways for 2,4,2',4'-tetranitrobiphenyl in solution?

A4: Based on the chemistry of similar nitroaromatic compounds, potential degradation pathways include:

• Nucleophilic Aromatic Substitution: Solvents with nucleophilic properties (e.g., alcohols, water) or contaminants (e.g., amines, hydroxides) can displace one or more of the nitro groups.

• Reduction of Nitro Groups: Reductive degradation can lead to the formation of nitroso, hydroxylamino, and amino derivatives. This is a common pathway in biological systems but can also be chemically induced.

• Photodegradation: Exposure to UV or even ambient light can lead to complex photochemical reactions, potentially involving the formation of phenolic byproducts or polymerization.[3][4]

Q5: Are there any known hazardous byproducts from the degradation of 2,4,2',4'-tetranitrobiphenyl?

A5: While specific data for this compound is limited, the degradation of nitroaromatic compounds can potentially lead to the formation of mutagenic or carcinogenic byproducts, such as aromatic amines. Therefore, it is prudent to handle all solutions of 2,4,2',4'-tetranitrobiphenyl, especially those showing signs of degradation, with appropriate safety precautions in a well-ventilated fume hood.

Part 2: Troubleshooting Guide

This section provides a problem-and-solution framework for common issues encountered during the use of 2,4,2',4'-tetranitrobiphenyl in experiments.

Observed Problem	Potential Cause(s)	Recommended Troubleshooting Steps
Unexpected color change in solution (e.g., turning yellow/brown)	1. Solvent-induced degradation: The solvent may be reacting with the compound. 2. Photodegradation: Exposure to ambient or UV light. 3. Contamination: Presence of impurities in the solvent (e.g., water, amines).	1. Prepare fresh solutions in high-purity, anhydrous solvents. 2. Protect solutions from light by using amber vials or wrapping them in aluminum foil.[4] 3. Perform a time-course stability study using HPLC to quantify the degradation rate in your chosen solvent. 4. Consider switching to a more inert solvent, such as acetonitrile or toluene.
Precipitate formation in the solution over time	1. Low solubility: The initial concentration may be too high for the chosen solvent. 2. Formation of insoluble degradation products: The compound is degrading into less soluble byproducts. 3. Temperature fluctuations: Solubility may decrease at lower temperatures.	1. Determine the solubility of the compound in the chosen solvent before preparing stock solutions. 2. If degradation is suspected, analyze the precipitate and the supernatant by HPLC or other analytical techniques to identify the components. 3. Store solutions at a constant temperature. If refrigeration is necessary, ensure the compound remains in solution at that temperature.
Inconsistent or decreasing peak area in HPLC analysis	1. Degradation of the compound in the stock solution. 2. Adsorption to container surfaces: The compound may be adsorbing to the walls of the storage vial. 3. Incomplete dissolution: The compound may not have been fully dissolved initially.	1. Prepare fresh stock solutions daily or as needed. 2. Use silanized glass vials to minimize adsorption. 3. Ensure complete dissolution by vortexing and/or brief sonication. Visually confirm the absence of solid particles. 4. Validate your HPLC method for linearity, accuracy, and precision.[5]
Appearance of new, unidentified peaks in the chromatogram	1. Formation of degradation products. 2. Contamination of the solvent or sample.	1. Compare the chromatogram of the aged solution to that of a freshly prepared standard. 2. If possible, use LC-MS to identify the mass of the new peaks to help elucidate the structure of the degradation products. 3. Run a blank injection of the solvent to rule out contamination.

Part 3: Experimental Protocols & Methodologies

To assist in your investigations, we provide the following detailed protocols for assessing the solubility and stability of 2,4,2',4'-tetranitrobiphenyl.

Protocol 1: Determination of Solubility

This protocol provides a method for estimating the solubility of 2,4,2',4'-tetranitrobiphenyl in a solvent of interest.

Materials:

• 2,4,2',4'-Tetranitrobiphenyl

• Solvent of interest (e.g., acetonitrile, DMSO, methanol, etc.)

• Analytical balance

• Vortex mixer

• Centrifuge

• HPLC system with UV detector

Procedure:

• Accurately weigh a small amount of 2,4,2',4'-tetranitrobiphenyl (e.g., 10 mg) into a vial.

• Add a small, measured volume of the solvent (e.g., 1 mL) to the vial.

• Vortex the mixture vigorously for 2-3 minutes.

• Visually inspect for complete dissolution.

• If the solid has dissolved, add another weighed amount of the compound and repeat step 3.

• If the solid has not completely dissolved, add a small, measured volume of the solvent and repeat step 3.

• Continue this process until a saturated solution is obtained (i.e., a small amount of undissolved solid remains).

• Equilibrate the saturated solution at a constant temperature for at least 24 hours to ensure equilibrium is reached.

• Centrifuge the saturated solution to pellet the undissolved solid.

• Carefully remove a known volume of the supernatant and dilute it with the same solvent to a concentration within the linear range of your HPLC method.

• Analyze the diluted sample by HPLC and quantify the concentration against a known standard curve.

• Calculate the solubility in mg/mL or mol/L.

Protocol 2: HPLC-Based Stability Assessment

This protocol outlines a method for evaluating the stability of 2,4,2',4'-tetranitrobiphenyl in a specific solvent over time.

Materials:

• A stock solution of 2,4,2',4'-tetranitrobiphenyl of known concentration in the solvent of interest.

• Amber and clear glass vials.

• HPLC system with a UV detector.

• A suitable HPLC column (e.g., C18 reversed-phase, 250 mm x 4.6 mm, 5 µm particle size).[5]

Procedure:

• Prepare a stock solution of 2,4,2',4'-tetranitrobiphenyl in the chosen solvent at a concentration well below its solubility limit.

• Divide the solution into several aliquots in both amber and clear vials.

• Store the vials under different conditions to be tested (e.g., room temperature on the benchtop, room temperature in the dark, 4°C, 40°C).

• At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), take an aliquot from each condition.

• Analyze each aliquot by HPLC. A typical starting method would be:

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm.[5]

  • Injection Volume: 10 µL.

• Record the peak area of the 2,4,2',4'-tetranitrobiphenyl peak and any new peaks that appear.

• Plot the percentage of the initial peak area remaining over time for each condition to determine the stability profile.

Part 4: Visualizations

Workflow for Stability Testing

Caption: Potential degradation pathways for 2,4,2',4'-tetranitrobiphenyl.

References

• Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers. Molecules. Available at: [Link]

• Photochemical reaction of 4-chlorobiphenyl with nitrous acid in atmospheric aqueous solution. RSC Publishing. Available at: [Link]

• Photochemical reaction of 4-chlorobiphenyl with nitrous acid in atmospheric aqueous solution. ResearchGate. Available at: [Link]

• Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers. MDPI. Available at: [Link]

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• 3. Photochemical reaction of 4-chlorobiphenyl with nitrous acid in atmospheric aqueous solution - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02373D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

photodegradation pathways of 2,4,2',4'-tetranitrobiphenyl under UV irradiation

Prepared by: Senior Application Scientist, Advanced Chemical Analysis Division

Welcome to the technical support center for the investigation of 2,4,2',4'-tetranitrobiphenyl (TeNB) photodegradation. This guide is designed for researchers, scientists, and drug development professionals engaged in studying the environmental fate and degradation pathways of nitroaromatic compounds. Here, we synthesize field-proven insights and foundational scientific principles to help you navigate your experimental challenges.

Section 1: Frequently Asked questions (FAQs)

This section addresses fundamental questions regarding the UV-mediated degradation of 2,4,2',4'-tetranitrobiphenyl.

Q1: What are the expected primary photodegradation pathways for 2,4,2',4'-TeNB under UV irradiation? A1: Based on studies of similar nitroaromatic compounds, the photodegradation of 2,4,2',4'-TeNB is expected to proceed through several concurrent pathways. The high electron-withdrawing nature of the four nitro groups makes the aromatic rings susceptible to nucleophilic attack and reductive processes. Key initial steps likely include:

• Denitration-Hydroxylation: The primary and most common pathway involves the cleavage of a carbon-nitrogen (C-NO₂) bond, followed by the substitution with a hydroxyl group (•OH). This reaction is often initiated by hydroxyl radicals present in the aqueous medium or by direct photolysis where water acts as a nucleophile on the excited-state molecule.[1][2]

• Reduction of Nitro Groups: The nitro groups can be sequentially reduced to nitroso (-NO), hydroxylamino (-NHOH), and ultimately amino (-NH₂) groups. This is particularly relevant in anaerobic or reducing environments but can also occur via reactions with photogenerated electrons.

• Ring Cleavage: Following initial hydroxylation, the aromatic ring becomes activated and is susceptible to cleavage by reactive oxygen species (ROS), leading to the formation of smaller aliphatic acids.[1][2]

Q2: What is the role of Reactive Oxygen Species (ROS) in the degradation process? A2: Reactive Oxygen Species are central to the indirect photolysis of TeNB. The most significant species include:

• Hydroxyl Radical (•OH): A powerful, non-selective oxidant that can attack the aromatic ring, leading to hydroxylation and initiating ring-opening reactions.[2][3] It is often generated by the photolysis of hydrogen peroxide (H₂O₂) or from water itself under high-energy UV irradiation.

• Superoxide Radical (O₂•⁻): Formed from the reaction of dissolved oxygen with photogenerated electrons. While less reactive than •OH, it plays a role in the overall degradation cascade and can contribute to the formation of other ROS.[4][5] The specific roles and dominance of each ROS can be elucidated using scavenger experiments.[6]

Q3: How do environmental factors like pH and solvent composition affect degradation rates? A3: Environmental parameters critically influence both the rate and mechanism of photodegradation.

• pH: The pH of the solution can alter the surface charge of photocatalysts (if used) and the speciation of the target compound and its intermediates.[7][8] For instance, alkaline conditions can often promote the generation of hydroxyl radicals, potentially accelerating degradation.[8]

• Solvent: The choice of solvent is critical. In aqueous solutions, water can participate directly in the reaction. Organic solvents may act as hydrogen donors, influencing reductive pathways, or they can act as ROS scavengers, potentially inhibiting degradation. It is crucial to use high-purity, UV-transparent solvents like acetonitrile or methanol (for analytical purposes) and ultrapure water for aqueous experiments to avoid interference.[9]

Q4: What are the standard analytical techniques to monitor the degradation and identify intermediates? A4: A multi-faceted analytical approach is required.

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV-Visible or Photodiode Array (PDA) detector is the workhorse technique for separating and quantifying the parent TeNB and its degradation products.[10][11] A C18 reversed-phase column is typically used with a mobile phase consisting of an acetonitrile/water or methanol/water gradient.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is indispensable for the structural elucidation of unknown intermediates. By providing mass-to-charge ratio information, it allows for the confident identification of the various hydroxylated and reduced byproducts.[12][13]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying more volatile intermediates or for derivatized polar products.[10]

• UV-Visible Spectroscopy: Can be used to monitor the overall disappearance of the parent compound by observing the decrease in its characteristic absorption peak over time.[14]

Section 2: Experimental Protocol: A Self-Validating Workflow

This protocol provides a robust framework for a typical photodegradation experiment. The key to trustworthiness is the inclusion of multiple controls.

Materials and Reagents

• 2,4,2',4'-Tetranitrobiphenyl (≥98% purity)

• Acetonitrile (HPLC or LC-MS grade)

• Ultrapure Water (18.2 MΩ·cm)

• Formic Acid or Acetic Acid (for mobile phase modification)

• Perchloric Acid (for quenching, optional)

• Nitrogen Gas (High Purity)

• Optional: Hydrogen Peroxide (30%), tert-Butanol (scavenger for •OH), p-Benzoquinone (scavenger for O₂•⁻)

Experimental Setup

A standard photochemical reactor setup is required. The use of a quartz reactor is mandatory as borosilicate glass absorbs significant amounts of UV radiation below 300 nm.

• Light Source: Medium-pressure mercury lamp (provides broad UV output) or a specific wavelength lamp (e.g., 254 nm).

• Reactor: Jacketed quartz immersion well reactor.

• Cooling System: A circulating water bath connected to the reactor jacket to maintain a constant temperature (e.g., 25 °C), preventing thermal degradation.[15]

• Stirring: Magnetic stir plate and stir bar for homogenous solution.

• Atmosphere Control: Inlet for bubbling gas (e.g., N₂ or Air) through the solution.

Caption: A simplified proposed degradation pathway.

References

• Lu, G., Liu, J., & Wei, Z. (2018). Photodegradation of 2,4,4'-tribrominated diphenyl ether in various surfactant solutions: kinetics, mechanisms and intermediates. Environmental Science: Processes & Impacts.
• Malarvizhi, R., & Sulochana, N. (2021). Photocatalytic degradation of 2,4-dicholorophenoxyacetic acid by TiO2 modified catalyst: kinetics and operating cost analysis. Environmental Science and Pollution Research.
• Chen, B., Yang, C., & Goh, N. K. (2005). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process. Journal of Environmental Sciences.
• ResearchGate. (n.d.). 118 questions with answers in PHOTODEGRADATION | Science topic.
• Wang, Z., et al. (2022). Insight into the photodegradation and universal interactive products of 2,2',4,4'-tetrabromodiphenyl ether on three microplastics. Journal of Hazardous Materials.
• ResearchGate. (n.d.). Experimental setup for photocatalytic degradation.
• Warneck, P., & Wurzinger, C. (1988). Product quantum yields for the 305-nm photodecomposition of nitrate in aqueous solution. The Journal of Physical Chemistry.
• Einschlag, F. S., et al. (2002). Evaluation of the Efficiency of Photodegradation of Nitroaromatics Applying the UV/H2O2 Technique. Environmental Science & Technology.
• Vione, D. (2022). Phototransformation of pesticides in the environment. AperTO - Archivio Istituzionale Open Access dell'Università di Torino.
• Ma, Y., et al. (2022). Photocatalytic Degradation of Tetracycline Hydrochloride by Mn/g-C3N4/BiPO4 and Ti/g-C3N4/BiPO4 Composites: Reactivity and Mechanism. MDPI.
• ResearchGate. (n.d.). Quantum yield of the photodegradation process as a function of initial...
• Van Aken, K., et al. (2022). Parameters that affect the photodegradation of dyes and pigments in solution and on substrate – An overview. Dyes and Pigments.
• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods.
• Dudziak, A., & Lemanowicz, A. (2000). A mechanistic study of the photodegradation of herbicide 2,4,5-trichlorophenoxyacetic acid in aqueous solution. Journal of Photochemistry and Photobiology A: Chemistry.
• Benchchem. (n.d.). Technical Support Center: Photodegradation of Disperse Red 73 and Stabilization Techniques.
• Al-Hamdi, A. M., et al. (2023). Photocatalytic Degradation of Safranin O: Unraveling the Roles of Dissolved Gases, Environmental Matrices, and Reactive Species. MDPI.
• Zhang, Q., et al. (n.d.). Study on Photodegradation of 4,4'-Dibromobiphenyl by TiO2 Films. Journal of the Chinese Chemical Society.
• Levchuk, I., et al. (2016). Analysis and identification of nitroaromatic and nitramine explosives in water using HPLC and photodiode-array dectection. Semantic Scholar.
• Journal of Applied Sciences and Environmental Management. (n.d.). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS.
• ResearchGate. (n.d.). Control experiments for the photocatalytic degradation of (a) RhB, (b)...
• ResearchGate. (n.d.). Role of reactive oxygen species in the visible light photocatalytic mineralization of rhodamine B dye by P25–carbon dot photocatalyst.

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Technical Support Center: Overcoming Matrix Effects in LC/MS Analysis of Tetranitrobiphenyls in Environmental Samples

As a Senior Application Scientist, this guide is designed to provide you with a comprehensive understanding of matrix effects in the context of analyzing tetranitrobiphenyls in complex environmental samples. We will move beyond simple procedural lists to explore the underlying causes of common issues and provide robust, field-proven solutions. Our goal is to empower you to develop self-validating analytical methods that ensure the highest level of data integrity.

Section 1: Fundamentals of Matrix Effects (FAQs)

This section addresses the foundational concepts of matrix effects, providing the essential knowledge needed to understand and tackle more complex issues.

Q1: What exactly are "matrix effects" in LC/MS analysis?

A: Matrix effect is the alteration—either suppression or enhancement—of an analyte's ionization efficiency in the mass spectrometer's ion source due to the presence of co-eluting, unresolved components from the sample matrix.[1] In simpler terms, other compounds in your prepared sample can interfere with your target analyte's ability to become charged, leading to an inaccurate measurement of its concentration.[2][3] This phenomenon is a primary source of error in quantitative LC/MS analysis, impacting accuracy, precision, and detection limits.[2]

Q2: Why are environmental samples like soil and water particularly challenging for analyzing tetranitrobiphenyls?

A: Environmental matrices are notoriously complex and heterogeneous.[4][5]

• Soil and Sediment: These samples are rich in organic matter, including humic and fulvic acids, which are large, complex molecules that can easily co-extract with nitroaromatic compounds like tetranitrobiphenyls.[6] They are a major cause of ion suppression.

• Water (Groundwater, Surface Water): These samples contain high concentrations of inorganic salts and dissolved organic matter.[6][7] Salts can form adducts with the target analyte or crystallize on the ion source interface, drastically reducing signal intensity, while dissolved organics can cause significant ion suppression.[7]

The challenge lies in selectively extracting the trace levels of tetranitrobiphenyls while leaving behind the vast excess of these interfering matrix components.[5]

Q3: What are the direct consequences of failing to address matrix effects in my results?

A: Unaddressed matrix effects can severely compromise the validity of your analytical data. The primary consequences include:

• Inaccurate Quantitation: Ion suppression will lead to an underestimation of the analyte concentration, while ion enhancement will cause an overestimation.[8]

• Poor Method Precision and Reproducibility: If the matrix composition varies between samples (which is common for environmental samples), the matrix effect will also be inconsistent, leading to high variability (%RSD) in your results.[9]

• Reduced Sensitivity: Significant ion suppression can lower the signal-to-noise ratio to a point where the analyte can no longer be reliably detected or quantified, compromising the method's Limit of Detection (LOD) and Limit of Quantitation (LOQ).[10]

• Failed Method Validation: Regulatory guidelines require the assessment and mitigation of matrix effects for a method to be considered valid.[11]

Section 2: Diagnosing and Quantifying Matrix Effects

Before you can solve a problem, you must first confirm and quantify it. This section provides the tools to diagnose matrix effects in your workflow.

Q4: How can I systematically determine if my analysis is being impacted by matrix effects?

A: A systematic evaluation is crucial. The workflow below outlines the key steps to identify and characterize matrix effects. The most common and practical method for quantification is the post-extraction spike comparison.[1][12]

Caption: Workflow for the quantitative assessment of matrix effects.

Q5: Can you provide a detailed protocol for the post-extraction spike method to quantify matrix effects?

A: Certainly. This is a critical experiment for method development and validation.

Objective: To quantify the degree of ion suppression or enhancement from a specific matrix.

Experimental Protocol:

• Prepare Blank Matrix Extract:

  • Take at least 5-6 different lots of a representative blank matrix (e.g., soil known to be free of tetranitrobiphenyls).

  • Process each blank sample using your complete sample preparation method (extraction, cleanup, etc.).

  • Combine the final extracts to create a pooled "blank matrix extract."

• Prepare Standard Solutions:

  • Set A (Neat Solution): Prepare a standard of your tetranitrobiphenyl analyte in the final solvent used for reconstitution (e.g., 50:50 acetonitrile:water) at a concentration that gives a robust signal (e.g., mid-point of your calibration curve).

  • Set B (Post-Extraction Spike): Take an aliquot of the pooled "blank matrix extract" and spike it with the same analyte standard to achieve the exact same final concentration as in Set A.

• LC/MS Analysis:

  • Inject Set A and Set B solutions multiple times (n=3 to 5) onto the LC/MS system.

  • Ensure that the analytical conditions are stable throughout the run.

• Calculation and Interpretation:

  • Calculate the average peak area for your analyte from the replicates of Set A (Area_Neat) and Set B (Area_Matrix).

  • Calculate the Matrix Effect (ME) using the following formula: ME (%) = (Area_Matrix / Area_Neat) x 100

  • Interpretation of Results:

    • ME = 100%: No matrix effect.

    • ME < 100%: Ion Suppression (e.g., ME=30% means 70% signal suppression).

    • ME > 100%: Ion Enhancement.

  • Acceptance Criteria: Generally, a matrix effect is considered acceptable if the ME value is within 85-115%. Values outside this range indicate that mitigation is required.[11]

Section 3: Troubleshooting & Mitigation Strategies

This section is the core of the troubleshooting guide, providing a decision-making framework and detailed protocols to overcome matrix effects.

Caption: Decision tree for selecting a matrix effect mitigation strategy.

Part A: Optimizing Sample Preparation

Improving sample cleanup is the most powerful way to combat matrix effects because it removes the source of the problem.[12][13]

Q6: My matrix effects are severe (>50% suppression). What is the most robust sample preparation technique I should try?

A: For significant matrix effects with nitroaromatic compounds in soil, a well-developed Solid-Phase Extraction (SPE) method is the industry standard and most effective approach.[14][15] It provides superior cleanup compared to simpler methods like "dilute-and-shoot" or basic liquid-liquid extraction.[16]

Q7: Can you provide a starting point for a Solid-Phase Extraction (SPE) protocol for tetranitrobiphenyls from soil?

A: Absolutely. This protocol uses a mixed-mode anion exchange polymer sorbent, which is effective for retaining nitroaromatics while allowing for rigorous washing to remove neutral and cationic interferences.

Protocol: SPE Cleanup for Tetranitrobiphenyls in Soil Extract

• Materials:

  • SPE Cartridge: Mixed-Mode Strong Anion Exchange Polymeric Sorbent (e.g., 60mg, 3mL).

  • Solvents: Methanol (MeOH), Deionized Water, Acetonitrile (ACN), Formic Acid.

  • Soil Extract: Soil previously extracted with ACN, filtered, and solvent exchanged into a load-compatible solvent if necessary.

• Step-by-Step Methodology:

  • Conditioning: Pass 3 mL of Methanol through the SPE cartridge. Causality: This wets the polymeric sorbent and activates the functional groups for interaction.

  • Equilibration: Pass 3 mL of Deionized Water (adjusted to pH ~9 with ammonium hydroxide) through the cartridge. Causality: This prepares the sorbent environment to match the loading conditions, ensuring proper retention of the analyte.

  • Loading: Load 1-2 mL of your diluted soil extract onto the cartridge at a slow flow rate (~1 mL/min). Causality: A slow flow rate maximizes the interaction time between the analyte and the sorbent, ensuring efficient capture.

  • Washing (Interference Removal):

    • Wash 1: Pass 3 mL of Deionized Water through the cartridge. Causality: Removes highly polar, water-soluble interferences and salts.

    • Wash 2: Pass 3 mL of 100% Methanol through the cartridge. Causality: Removes non-polar and moderately polar interferences that are not ionically bound to the sorbent.

  • Elution:

    • Elute the tetranitrobiphenyls with 2 mL of a solution of 5% Formic Acid in Acetonitrile . Causality: The acidic mobile phase protonates the anion exchange sites on the sorbent, disrupting the ionic bond and releasing the acidic nitroaromatic analytes.

  • Post-Elution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at ~40°C.

    • Reconstitute the residue in a known, small volume (e.g., 250 µL) of the initial mobile phase for LC/MS injection. Causality: This step concentrates the analyte and ensures compatibility with the LC system.

Q8: What are the pros and cons of the main sample preparation techniques?

A: Choosing the right technique is a balance of required cleanliness, sensitivity, and throughput.

Technique	Pros	Cons	Best For
Sample Dilution	• Very simple and fast• Inexpensive	• Reduces sensitivity directly• Does not remove interferences, only dilutes them[17]	High-concentration samples where sensitivity is not a concern.
Liquid-Liquid Extraction (LLE)	• Good for removing non-soluble interferences (salts)• Can provide analyte enrichment[18]	• Can be labor-intensive• Can form emulsions• May not remove interferences with similar polarity	Moderately complex samples; good alternative to SPE.
Solid-Phase Extraction (SPE)	• Excellent selectivity and cleanup[14]• High analyte concentration factor• Amenable to automation[16]	• Requires method development• Higher cost per sample	Complex matrices (like soil/sediment) and trace-level analysis.

Part C: Compensation Strategies

When matrix components cannot be fully removed, their effects must be compensated for.

Q10: What is Stable Isotope Dilution Analysis (SIDA), and why is it considered the "gold standard" for compensation?

A: Stable Isotope Dilution Analysis (SIDA) is the most accurate method for quantitation in complex matrices.[19] It involves adding a known amount of a stable isotope-labeled (e.g., ¹³C or ¹⁵N) version of the target analyte to the sample at the very beginning of the sample preparation process.[20][21]

The Principle: The stable isotope-labeled internal standard (SIL-IS) is chemically identical to the native analyte. Therefore, it behaves identically during every step of the process: extraction, cleanup, chromatography, and ionization.[14] Any loss of analyte during sample prep or any ion suppression/enhancement in the MS source will affect the SIL-IS to the exact same degree as the native analyte. By measuring the ratio of the native analyte to the SIL-IS, an extremely accurate quantification can be achieved, regardless of matrix effects or recovery losses.[19]

Caption: The principle of Stable Isotope Dilution Analysis (SIDA).

Q11: When is it appropriate to use matrix-matched calibration instead of SIDA?

A: Matrix-matched calibration is a viable alternative when a stable isotope-labeled standard is unavailable or prohibitively expensive. This approach involves preparing your calibration standards in a pooled blank matrix extract (the same one used to assess matrix effects).

• Rationale: This method assumes that the matrix effect is consistent across all your unknown samples and that the blank matrix is a true representation. The calibration standards will experience the same degree of ion suppression/enhancement as the analytes in the samples, correcting for the effect.[11]

• When to Use It: It is best used when you have access to a large volume of a consistent and representative blank matrix, and when inter-sample variability in matrix composition is expected to be low.

• Key Limitation: If the matrix composition of your actual samples differs significantly from your "representative" blank matrix, this method will lead to inaccurate results.

References

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• ResearchGate. (n.d.). Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration | Request PDF. Available at: [Link]

• Volmer, D. & Jessome, L. L. (2006). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. Available at: [Link]

• ResearchGate. (n.d.). Mitigating Matrix Effects for LC-MS/MS Quantification of Nitrosamine Impurities in Rifampin and Rifapentine. Available at: [Link]

• Sturino, E. A., & Toth, B. (2012). Stable-isotope dilution LC–MS for quantitative biomarker analysis. PubMed Central. Available at: [Link]

• Rana, S. (2015). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International - Chromatography Online. Available at: [Link]

• ResearchGate. (n.d.). The Influence of Matrix Effects on Trace Analysis of Pharmaceutical Residues in Aqueous Environmental Samples. Available at: [Link]

• Xing, J., & La Ang, C. (2019). Assessment of matrix effect in quantitative LC-MS bioanalysis. PubMed Central. Available at: [Link]

• LCGC International. (n.d.). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Available at: [Link]

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• Diva-portal.org. (2024). Trace amount analysis of common explosives in bodies of water using UHPLC-HRMS Orbitrap. Available at: [Link]

• Stoll, D. R. (2024). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC International. Available at: [Link]

• Vojs, M., & Balog, M. (2024). Green Analytical Method Using Single-Drop Microextraction Followed by Gas Chromatography for Nitro Compound Detection in Environmental Water and Forensic Rinse Water. National Institutes of Health. Available at: [Link]

• National Institutes of Health. (n.d.). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Available at: [Link]

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• CORE. (2012). Target analyte quantification by isotope dilution LC-MS/MS directly referring to internal standard concentrations. Available at: [Link]

• DTIC. (n.d.). Preservation of Water Samples Containing Nitroaromatics and Nitramines. Available at: [Link]

• National Institutes of Health. (n.d.). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Available at: [Link]

• MDPI. (2023). LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. Available at: [Link]

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• 14. stacks.cdc.gov [stacks.cdc.gov]
• 15. Green Analytical Method Using Single-Drop Microextraction Followed by Gas Chromatography for Nitro Compound Detection in Environmental Water and Forensic Rinse Water - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Stable isotope dilution assay and LC-MS/MS [nutraingredients.com]
• 21. semanticscholar.org [semanticscholar.org]

Technical Support Center: Navigating Analytical Interferences in the Detection of Nitrated Compounds

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and mitigate analytical interferences encountered during the detection of nitrated compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them, enabling you to build robust and reliable analytical methods.

Section 1: Troubleshooting Guide - A Symptom-Based Approach

This section addresses common issues observed during the analysis of nitrated compounds, providing a systematic approach to identify and resolve the root cause.

Issue 1: Poor Peak Shape (Tailing or Fronting) in HPLC Analysis

Q: My chromatogram shows significant peak tailing for my nitrated analyte. What are the likely causes and how can I fix it?

A: Peak tailing in HPLC is often indicative of secondary interactions between the analyte and the stationary phase, or issues with the mobile phase. For nitrated compounds, which can possess polar nitro groups and potentially acidic or basic functionalities, these interactions are common.

Causality and Troubleshooting Steps:

• Secondary Silanol Interactions: Residual, un-capped silanol groups on silica-based columns are a primary cause of tailing for polar and basic compounds. The lone pair of electrons on the nitro group can interact with these acidic silanols.

  • Solution:

    • Use an End-Capped Column: Ensure you are using a high-quality, end-capped C18 or phenyl-hexyl column. Phenyl-hexyl columns can offer beneficial π-π interactions with nitroaromatic compounds, potentially improving peak shape and selectivity.[1]

    • Mobile Phase Modifier: Add a small amount of a competitive amine, like triethylamine (TEA) (0.1-0.5% v/v), to the mobile phase to block the active silanol sites.

    • Lower Mobile Phase pH: For acidic nitrated compounds, operating the mobile phase at a lower pH (e.g., using formic acid or trifluoroacetic acid) will suppress the ionization of silanol groups, reducing interactions.

• Analyte Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[2]

  • Solution: Dilute your sample and reinject. If the peak shape improves, you were likely overloading the column.

• Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase can create active sites.

  • Solution:

    • Implement a Guard Column: Protect your analytical column from strongly retained matrix components.

    • Column Washing: Develop a robust column washing procedure to be used after each analytical batch. This typically involves flushing with a strong solvent (like 100% acetonitrile or methanol) followed by a solvent compatible with your mobile phase.

Issue 2: Inconsistent or Low Recovery During Sample Preparation

Q: I'm experiencing low and variable recovery of my nitrated analyte from a complex biological matrix (e.g., plasma, urine) using Solid-Phase Extraction (SPE). How can I improve this?

A: Low and inconsistent recovery in SPE is a common challenge, often stemming from suboptimal selection of the sorbent, inadequate method development, or the inherent properties of the nitrated compound.

Causality and Troubleshooting Steps:

• Inappropriate Sorbent Chemistry: The choice of SPE sorbent is critical and depends on the physicochemical properties of your nitrated analyte.

  • Solution:

    • For Polar Nitrated Compounds: Consider a polymeric reversed-phase sorbent, which offers higher capacity and is less prone to dewetting than silica-based C18.

    • For Ionizable Nitrated Compounds: A mixed-mode sorbent (combining reversed-phase and ion-exchange functionalities) can provide superior cleanup by targeting both the hydrophobic and ionic nature of the analyte.[3]

    • Methodical Sorbent Screening: If possible, screen a small panel of sorbents (e.g., C18, polymeric, mixed-mode cation/anion exchange) to empirically determine the best performer for your specific analyte and matrix.

• Suboptimal Elution Solvent: The elution solvent may not be strong enough to desorb the analyte from the SPE sorbent completely.

  • Solution:

    • Increase Eluent Strength: Increase the percentage of organic solvent in your elution buffer.

    • pH Modification: If your analyte is ionizable, adjusting the pH of the elution solvent to neutralize the charge on the analyte can significantly improve elution efficiency. For example, for an acidic nitrated compound, eluting with a basic solvent (e.g., containing a small amount of ammonium hydroxide) will deprotonate it, facilitating its release from a reversed-phase sorbent.

• Analyte Breakthrough During Loading: The sample may be passing through the cartridge too quickly, or the sorbent capacity may be exceeded.

  • Solution:

    • Optimize Flow Rate: Ensure a slow and consistent flow rate during sample loading to allow for adequate interaction between the analyte and the sorbent.

    • Check Sorbent Mass: If you suspect capacity is an issue, increase the mass of the SPE sorbent.

Experimental Protocol: Generic SPE Method Optimization for a Nitroaromatic Compound in Plasma

• Sample Pre-treatment: Thaw plasma samples and centrifuge to remove any particulates. Dilute the plasma 1:1 with 2% phosphoric acid in water to precipitate proteins and adjust the pH.

• Conditioning: Condition a mixed-mode SPE cartridge (e.g., Oasis MAX) with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated plasma sample onto the SPE cartridge at a slow, controlled flow rate (e.g., 1 mL/min).

• Washing:

  • Wash 1: 1 mL of 5% methanol in water to remove polar interferences.

  • Wash 2: 1 mL of a weak organic solvent (e.g., 20% acetonitrile in water) to remove less retained interferences.

• Elution: Elute the analyte with 1 mL of methanol containing 2% formic acid. The acid will neutralize an acidic analyte, aiding its elution.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS analysis.

Issue 3: Significant Ion Suppression in LC-MS Analysis

Q: My nitrated analyte signal is significantly suppressed when analyzing biological samples compared to the standard in a pure solvent. What are the best strategies to mitigate this matrix effect?

A: Ion suppression in Electrospray Ionization (ESI)-MS is a prevalent issue, especially in complex matrices.[4] It occurs when co-eluting matrix components compete with the analyte for ionization, reducing the analyte's signal intensity.[4][5]

Causality and Mitigation Strategies:

• Co-eluting Matrix Components: The most common cause is the presence of endogenous compounds (e.g., phospholipids, salts) that elute at the same time as your analyte.

  • Solution:

    • Improve Chromatographic Separation:

      • Gradient Optimization: Modify your HPLC gradient to better separate the analyte from the region of ion suppression. An infusion experiment, where a constant flow of your analyte is introduced post-column while a blank matrix extract is injected, can help identify the retention times where suppression is most severe.[4]

      • Alternative Stationary Phase: Switching to a column with a different selectivity (e.g., from C18 to a phenyl-hexyl or a pentafluorophenyl (PFP) column) can alter the elution profile of both the analyte and interfering components.[6]

    • Sample Dilution: A simple yet effective approach is to dilute the sample extract.[7][8] This reduces the concentration of interfering matrix components, although it may compromise the limit of detection if the analyte concentration is very low.[7]

    • Enhanced Sample Cleanup: Employ more rigorous sample preparation techniques like mixed-mode SPE or liquid-liquid extraction (LLE) to remove a broader range of interferences.[3][5][9]

• Use of Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for correcting matrix effects. A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., ¹³C, ¹⁵N, ²H).

  • Rationale: The SIL-IS will co-elute with the analyte and experience the same degree of ion suppression or enhancement. By calculating the ratio of the analyte signal to the SIL-IS signal, the variability caused by matrix effects is normalized.[10]

Diagram: Workflow for Mitigating Ion Suppression

Caption: Decision tree for addressing ion suppression in LC-MS.

Section 2: Frequently Asked Questions (FAQs)

Q1: I am analyzing a volatile nitrated compound by GC-MS and see poor sensitivity and peak tailing. What should I consider?

A1: For volatile nitrated compounds, several factors in GC-MS can lead to poor performance.

• Active Sites in the Inlet and Column: Nitrated compounds can be susceptible to degradation and adsorption at active sites.

  • Troubleshooting:

    • Inlet Liner: Use a deactivated inlet liner and change it frequently.

    • Column Conditioning: Ensure your column is properly conditioned. If you suspect active sites at the head of the column, you can try trimming the first 10-30 cm of the column.[11]

    • Column Choice: A column with a more inert phase may be beneficial.

• Derivatization: For some nitrated compounds, especially those with polar functional groups, derivatization can significantly improve volatility and thermal stability, leading to better peak shape and sensitivity. A common approach is silylation using reagents like BSTFA.

• Injector Temperature: The injector temperature should be high enough to ensure complete volatilization of the analyte but not so high as to cause thermal degradation.[12] Experiment with a range of injector temperatures to find the optimal setting.

Q2: How can I deal with isobaric interferences in the MS analysis of my nitrated compound?

A2: Isobaric interferences, where other compounds have the same nominal mass as your analyte, can be a significant challenge.

• High-Resolution Mass Spectrometry (HRMS): If available, HRMS (e.g., Orbitrap, TOF) can often resolve isobaric interferences by distinguishing between compounds with very small mass differences based on their exact mass.

• Tandem Mass Spectrometry (MS/MS): By selecting a specific precursor ion (the mass of your analyte) and fragmenting it to produce unique product ions, you can significantly enhance selectivity and eliminate interferences that do not produce the same fragmentation pattern.

• Reactive Gases in the Collision Cell: In some advanced mass spectrometers, reactive gases can be introduced into the collision cell to selectively react with either the analyte or the interfering ion, shifting its mass and resolving the interference.[13][14]

• Chromatographic Separation: As a first line of defense, optimizing your chromatographic method to separate the isobaric compounds is often the most practical solution.[15]

Q3: My analysis of nitrate and nitrite in biological fluids is giving inconsistent results. What are some common pitfalls?

A3: The analysis of nitrate and nitrite, which are important biomarkers of nitric oxide production, requires careful sample handling and analytical methodology.

• Sample Stability: Nitrite can be readily oxidized to nitrate. It is crucial to process samples quickly and store them properly (e.g., at -80°C) to prevent changes in their concentrations.[16]

• Interference from Chloride: In methods like HPLC with UV detection, high concentrations of chloride in biological samples can interfere with the detection of nitrite and nitrate.[17]

• Derivatization for GC-MS: Derivatization with reagents like pentafluorobenzyl bromide (PFB-Br) can be used for the simultaneous analysis of nitrite and nitrate by GC-MS.[18][19] However, the efficiency of this reaction can be influenced by the sample matrix, so careful optimization and the use of isotopically labeled internal standards are essential.[18][20]

• Dietary Nitrate: Be aware that dietary intake of nitrate can significantly influence its levels in biological fluids, which should be considered in the interpretation of results.[21]

Q4: Can I use derivatization to improve the detection of nitroaromatic compounds?

A4: While derivatization is more common for improving the GC analysis of polar compounds, it can also be used in other contexts for nitroaromatics. For example, in some colorimetric or fluorescence-based detection methods, derivatization is used to create a colored or fluorescent product that is more easily detected. However, for LC-MS and GC-MS, the inherent properties of many nitroaromatic compounds often allow for their direct analysis without derivatization. The decision to use derivatization should be based on whether it provides a significant improvement in sensitivity, selectivity, or chromatographic performance that cannot be achieved by other means.[22]

Section 3: Data and Protocols

Table 1: Comparison of Sample Preparation Techniques for Nitrated Compounds in Biological Fluids

Technique	Principle	Advantages	Disadvantages	Best Suited For
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile) or acid to precipitate proteins.	Simple, fast, and inexpensive.	Limited cleanup, high risk of matrix effects (ion suppression).[3]	High-throughput screening where speed is prioritized over ultimate sensitivity.
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Can provide a very clean extract.[3]	Can be labor-intensive, may have lower recovery for polar analytes, uses larger volumes of organic solvents.[3][9]	Analytes with good solubility in a water-immiscible organic solvent.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	High degree of selectivity and concentration, can be automated.[5]	Requires method development, can be more expensive than PPT or LLE.	A wide range of nitrated compounds, especially in complex matrices.

Diagram: Generic GC-MS Troubleshooting Flowchart

Caption: A systematic approach to troubleshooting common GC-MS issues.

References

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). Retrieved from [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Retrieved from [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (2021). PMC. Retrieved from [Link]

• Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. (2023). PMC. Retrieved from [Link]

• Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. (2023). LinkedIn. Retrieved from [Link]

• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. (n.d.). Waters. Retrieved from [Link]

• How to remove matrix effect in LC-MS/MS? (2012). ResearchGate. Retrieved from [Link]

• Resolving isobaric interferences in direct infusion tandem mass spectrometry. (n.d.). PMC. Retrieved from [Link]

• ANALYTICAL METHODS - Toxicological Profile for Nitrate and Nitrite. (n.d.). NCBI Bookshelf. Retrieved from [Link]

• Development & Optimization of HPLC Method Course Outline. (n.d.). ResearchGate. Retrieved from [Link]

• GC Troubleshooting Guide Poster. (n.d.). Agilent. Retrieved from [Link]

• GC-MS Analysis of Biological Nitrate and Nitrite Using Pentafluorobenzyl Bromide in Aqueous Acetone: A Dual Role of Carbonate/Bicarbonate as an Enhancer and Inhibitor of Derivatization. (n.d.). MDPI. Retrieved from [Link]

• 10 Tips for Electrospray Ionisation LC-MS. (n.d.). Element Lab Solutions. Retrieved from [Link]

• Feasibility of serial measurement of nitrite for pharmacodynamic monitoring and precision prescribing in urinary tract infections. (2024). PMC. Retrieved from [Link]

• Advancements in Preprocessing and Analysis of Nitrite and Nitrate since 2010 in Biological Samples: A Review. (n.d.). MDPI. Retrieved from [Link]

• New Reduction Technique for Isobaric Interferences on Ba Using ICP-Mass Spectrometry. (n.d.). Retrieved from [Link]

• Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum. (n.d.). Agilent. Retrieved from [Link]

• Method 353.2, Revision 2.0: Determination of Nitrate-Nitrite Nitrogen by Automated Colorimetry. (n.d.). EPA. Retrieved from [Link]

• Derivatization Reactions and Reagents for Gas Chromatography Analysis. (n.d.). ResearchGate. Retrieved from [Link]

• Why Do Biomarkers Fail? (2022). Sonrai Analytics. Retrieved from [Link]

• Strategies for avoiding saturation effects in ESI-MS. (n.d.). UVIC. Retrieved from [Link]

• Advancements in the Analytical Quantification of Nitroxidative Stress Biomarker 3-Nitrotyrosine in Biological Matrices. (2019). ResearchGate. Retrieved from [Link]

• GC Column Troubleshooting Guide. (n.d.). Phenomenex. Retrieved from [Link]

• Interference Testing and Mitigation in LC-MS/MS Assays. (2017). myadlm.org. Retrieved from [Link]

• Simultaneous derivatization and quantification of the nitric oxide metabolites nitrite and nitrate in biological fluids by gas chromatography/mass spectrometry. (n.d.). PubMed. Retrieved from [Link]

• Guidelines for sampling and determination of nitrate. (n.d.). HELCOM. Retrieved from [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. (n.d.). LCGC International. Retrieved from [Link]

• Separation of Chromatographic Co-Eluted Compounds by Clustering and by Functional Data Analysis. (2021). PMC. Retrieved from [Link]

• (PDF) GC-MS Analysis of Biological Nitrate and Nitrite Using Pentafluorobenzyl Bromide in Aqueous Acetone: A Dual Role of Carbonate/Bicarbonate as an Enhancer and Inhibitor of Derivatization. (2021). ResearchGate. Retrieved from [Link]

• Isobaric interferences in ICPMS. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

• Analysis of nitrite and nitrate in biological samples using high-performance liquid chromatography. (2007). PubMed. Retrieved from [Link]

• Standard Operating Procedure for the Analysis of Nitrate/Nitrite and Nitrite in Fresh Waters CCAL 31C.1. (2019). Retrieved from [Link]

• Pitfalls and failures in biomarker identification. (n.d.). ResearchGate. Retrieved from [Link]

• Effective Removal of Isobaric Interferences on Strontium and Lead Using Triple-Quadrupole ICP-MS. (2017). Spectroscopy Online. Retrieved from [Link]

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (n.d.). Retrieved from [Link]

• Challenges associated with quantification of selected urinary biomarkers of exposure to tobacco products. (2021). PubMed. Retrieved from [Link]

• (PDF) 3.34. Sample Preparation of Complex Biological Samples in the Analysis of Trace-Level Contaminants. (n.d.). ResearchGate. Retrieved from [Link]

• Appendix B: GC/MS Troubleshooting Quick Reference. (n.d.). ResearchGate. Retrieved from [Link]

• Nitrate & Nitrite - Water Quality Parameter Overview and Products. (n.d.). Hach. Retrieved from [Link]

• GC-MS Troubleshooting Guide. (n.d.). Scribd. Retrieved from [Link]

• How to deal with non-detectable and outlying values in biomarker research: Best practices and recommendations for univariate imputation approaches. (n.d.). PMC. Retrieved from [Link]

• Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples. (n.d.). Oriental Journal of Chemistry. Retrieved from [Link]

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• 22. researchgate.net [researchgate.net]

Technical Support Center: Safe and Effective Disposal of 2,4,2',4'-Tetranitrobiphenyl Waste

This guide provides technical support for researchers, scientists, and drug development professionals on the safe and effective disposal of 2,4,2',4'-tetranitrobiphenyl waste. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a deep understanding of the principles of safe waste management for this energetic and potentially hazardous compound.

Introduction: Understanding the Risks

2,4,2',4'-Tetranitrobiphenyl is a highly nitrated aromatic compound. While specific toxicological and reactivity data for this exact isomer are not widely published, its structure suggests several potential hazards that must be managed with extreme caution. The presence of four nitro groups on the biphenyl backbone indicates that it is an energetic material, with potential explosive and thermal instability. Furthermore, nitroaromatic compounds as a class are known for their toxicity and persistence in the environment. Therefore, all waste containing this compound must be treated as hazardous.

This guide is designed to help you navigate the complexities of its disposal, from initial waste characterization to final disposition.

Frequently Asked Questions (FAQs)

What are the primary hazards associated with 2,4,2',4'-tetranitrobiphenyl waste?

The primary hazards to consider are:

• Explosive Instability: Due to its high nitrogen and oxygen content, 2,4,2',4'-tetranitrobiphenyl may be sensitive to shock, friction, heat, or static discharge.

• Thermal Instability: The compound may decompose exothermically upon heating, potentially leading to a runaway reaction.

• Toxicity: Nitroaromatic compounds are often toxic and can be absorbed through the skin. Their environmental persistence also makes them a long-term ecological hazard.

• Reactivity: It may react violently with reducing agents, strong acids, or bases.

Can I dispose of small quantities of 2,4,2',4'-tetranitrobiphenyl waste down the drain?

Absolutely not. This compound is not water-soluble and is persistent in the environment. Its ecotoxicity is a significant concern, and it may also pose an explosion hazard in the drainage system. All waste, regardless of quantity, must be collected and disposed of as hazardous chemical waste.

How should I collect and store 2,4,2',4'-tetranitrobiphenyl waste in the laboratory?

Proper collection and storage are critical to ensure safety. Follow these guidelines:

• Waste Container: Use a designated, labeled, and compatible waste container. A brown glass bottle with a screw cap is often suitable. Ensure the container is clean and dry before use.

• Labeling: The label should clearly state "Hazardous Waste: 2,4,2',4'-Tetranitrobiphenyl" and include the date of accumulation and the name of the generating researcher.

• Segregation: This waste should be segregated from other waste streams, especially from incompatible materials like acids, bases, and reducing agents.

• Storage Location: Store the waste container in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight. It should be stored in a secondary containment tray to prevent spills.

What are the approved disposal methods for 2,4,2',4'-tetranitrobiphenyl?

Due to its hazardous nature, the only approved disposal method for 2,4,2',4'-tetranitrobiphenyl is through a licensed hazardous waste disposal company. The most common and effective method for the ultimate destruction of this type of waste is high-temperature incineration in a specialized hazardous waste incinerator. These facilities are equipped with advanced pollution control systems to handle the combustion products.

Troubleshooting Guide

Problem	Possible Cause	Solution
Discoloration or crystal formation in the waste container.	The waste may be unstable or reacting with contaminants.	Do not open the container. Contact your institution's Environmental Health and Safety (EHS) office immediately for guidance.
The waste container is warm to the touch.	An exothermic reaction may be occurring.	Evacuate the immediate area and notify your EHS office and emergency services. Do not attempt to move or cool the container yourself.
Uncertainty about how to classify the waste.	The waste may be a mixture with other chemicals.	Consult your institution's EHS office. They can assist with waste characterization and proper classification for disposal.

Experimental Workflow: Laboratory Waste Management

The following workflow outlines the critical steps for managing 2,4,2',4'-tetranitrobiphenyl waste from generation to disposal.

Caption: Workflow for safe laboratory management of 2,4,2',4'-tetranitrobiphenyl waste.

References

• Polychlorinated Biphenyls (PCBs) , U.S. Environmental Protection Agency. [Link]

• Managing Your Hazardous Waste: A Guide for Small Businesses , U.S. Environmental Protection Agency. [Link]

• Safety and Health Topics: Hazardous Waste , U.S. Occupational Safety and Health Administration. [Link]

challenges associated with the scale-up synthesis of energetic materials

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center for the Scale-Up Synthesis of Energetic Materials. This guide is designed for researchers, scientists, and development professionals navigating the complex and hazardous transition from laboratory-scale discovery to pilot-scale production. The development of new energetic materials is a slow, resource-intensive process where balancing performance and safety is the primary concern.[1] This resource provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions to help you anticipate and overcome the unique challenges of this field.

Section 1: Troubleshooting Guide

This section addresses specific, critical issues that can arise during the scale-up of energetic material synthesis. Each entry details the problem, its probable causes, and a systematic approach to resolution.

Q1: We're observing unexpected exotherms and signs of a potential runaway reaction in our pilot-scale batch reactor, which were not present at the lab scale. What's happening and how do we mitigate this?

A1: Causality and Mitigation Strategy

This is a critical safety issue stemming from a fundamental challenge of scale-up: the non-linear change in the surface-area-to-volume ratio.[2] As reactor volume increases, the surface area available for heat dissipation does not increase proportionally. This leads to reduced heat transfer efficiency, allowing "hot spots" to form, which can accelerate reaction rates and lead to a dangerous runaway reaction.[3][4]

Immediate Actions & Preventative Protocols:

• Cease Operation & Emergency Cooling: If you suspect a runaway, immediately initiate emergency cooling protocols and stop all reagent feeds.

• Verify Thermocouple Data: Ensure temperature sensors are correctly placed and calibrated. In a large vessel, a single sensor may not reflect the bulk temperature; multiple probes are recommended.

• Kinetic Re-evaluation: The reaction kinetics may be more sensitive to temperature changes at this scale than previously modeled. It is crucial to perform detailed calorimetric studies (e.g., using a Reaction Calorimeter - RC1) to understand the heat flow under scaled conditions.

• Mixing Efficiency Analysis: Inadequate mixing can create localized areas of high reagent concentration, leading to hot spots.[5] Verify that your impeller design and speed are sufficient for the new vessel geometry and viscosity. Computational Fluid Dynamics (CFD) modeling can be invaluable here.

Experimental Protocol: Basic Hazard Evaluation for Thermal Stability

This protocol outlines a fundamental step before any scale-up activity.

• Material Characterization:

  • Perform Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) on all reactants, intermediates, and the final product to determine decomposition temperatures and energy release.

• Reaction Calorimetry:

  • Use an RC1 or similar instrument to measure the heat of reaction, heat capacity of the reaction mass, and the rate of heat generation under various conditions (temperature, dosing rate).

• Adiabatic Dewar Calorimetry:

  • Simulate a "worst-case" cooling failure scenario to determine the Time to Maximum Rate (TMR) and the potential for a thermal runaway.

• Establish Safe Operating Limits:

  • Based on the data, define a maximum allowable process temperature that provides a sufficient safety margin below the onset of any dangerous decomposition.

Q2: Our yield has dropped significantly, and we're seeing new impurities after moving to a larger reactor. How do we troubleshoot this?

A2: Identifying the Source of Inconsistency

Yield and purity issues during scale-up often point to changes in reaction kinetics, mass transfer limitations, or inefficient mixing. What works in a 1L flask, where reagents can be mixed almost instantaneously, does not directly translate to a 100L vessel.

Troubleshooting Steps:

• Revisit the Reaction Mechanism: Are there competing reactions (thermodynamic vs. kinetic products) that are favored by longer reaction times or different temperature profiles at the larger scale?[6] Reactions that are trivial to control in the lab may become dominant under pilot-plant conditions.

• Analyze Impurity Profile:

  • Isolate and identify the new impurities using techniques like LC-MS, GC-MS, and NMR.

  • Understanding the structure of the byproducts provides crucial clues. For example, the presence of doubly nitrated species suggests poor temperature control or localized high concentrations of the nitrating agent.[5]

• Implement Process Analytical Technology (PAT): PAT is a system for designing, analyzing, and controlling manufacturing by measuring critical attributes of raw and in-process materials in real-time.[7]

  • In-situ FTIR/Raman Spectroscopy: Can track the concentration of reactants, products, and key intermediates throughout the reaction. This provides a real-time window into the reaction kinetics, allowing for precise control over endpoint determination and preventing the formation of impurities from over-reacting.[8]

  • On-line UPLC-MS: Can provide near real-time analysis of the impurity profile, allowing for rapid process adjustments.[8]

Workflow for Troubleshooting Yield and Purity

Below is a Graphviz diagram illustrating a logical workflow for diagnosing these common scale-up issues.

Caption: A logical workflow for diagnosing and resolving issues of poor yield and high impurity levels during scale-up.

Q3: We are attempting a synthesis in a continuous flow reactor, but we're experiencing frequent blockages due to solid precipitation. How can we manage this?

A3: Managing Solids in Flow Chemistry

Handling solids is a well-known challenge in flow chemistry.[9] Blockages can halt production and create significant safety hazards due to pressure buildup. The solution lies in understanding the solubility profile of your materials and designing the reactor system accordingly.

Strategies for Mitigation:

• Solubility Mapping: Thoroughly map the solubility of all reactants, intermediates, and the final product in the chosen solvent system across the entire operational temperature range.

• Reactor Design:

  • Wider Channels: Use reactors with larger internal diameters (tubing, microreactors) to reduce the risk of clogging.

  • Avoid Static Mixers: Certain static mixer designs can create dead zones where solids can accumulate. Consider alternative mixing strategies if precipitation is unavoidable.

• Process Modifications:

  • Introduce an Anti-Solvent: If the product needs to be crystallized, introduce an anti-solvent at a specific point in the flow path where precipitation is desired and can be managed (e.g., flowing directly into a stirred collection vessel).

  • Temperature Control: Precisely control the temperature profile along the reactor to keep all components in solution until the desired collection point.

  • Use of Slurry-Compatible Pumps: If handling a slurry is unavoidable, specialized pumps (e.g., peristaltic, diaphragm) are necessary. Standard HPLC or syringe pumps are generally not suitable for solids.[9]

Pump Type	Suitability for Solids	Pressure Capability	Flow Profile
Syringe Pump	Poor	Low to Moderate	Pulseless
HPLC Pump	Poor	High	Pulsatile (at low flow)
Peristaltic Pump	Good	Low	Pulsatile
Diaphragm Pump	Good	Moderate to High	Pulsatile
Caption: Comparison of common pump types for flow chemistry and their suitability for handling solids/slurries.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary safety considerations when moving from lab to pilot scale?

A1: The primary consideration is that hazards do not scale linearly. A comprehensive Process Safety Management (PSM) program is essential.[10] Key areas to address include:

• Hazard Identification: Conduct a thorough Process Hazard Analysis (PHA) using methodologies like HAZOP (Hazard and Operability Study) or "What-If" analysis. This must be done before construction.

• Consequence Analysis: Model the potential impact of an incident (e.g., explosion, toxic release) on personnel, the facility, and the surrounding community.[11]

• Documentation: Maintain meticulous records of your process safety information, including material safety data, equipment design, and operating procedures.

• Training: Ensure all personnel are trained not just on the procedure, but on the hazards of the materials and process, and on emergency shutdown procedures.

• Management of Change (MOC): Any deviation from the established process, no matter how small, must go through a formal review and approval process.

Caption: A simplified feedback loop for a Process Safety Management (PSM) system in energetic materials synthesis.

Q2: When should our team consider switching from batch to continuous flow synthesis for scale-up?

A2: The decision to switch from batch to flow chemistry is strategic and depends on several factors, but it is often driven by safety and control.[9] Flow chemistry offers significant safety advantages for highly exothermic or hazardous reactions, such as nitrations, because the small reactor volume limits the amount of energetic material present at any given time.[3][9]

Consider switching to flow chemistry when:

• High Exothermicity: The reaction generates a large amount of heat that is difficult to control in a large batch reactor. Flow reactors have superior heat transfer capabilities.[4]

• Hazardous Intermediates: The reaction generates unstable or explosive intermediates that should not be isolated or allowed to accumulate.

• Difficult-to-Control Kinetics: The reaction requires precise control over residence time, temperature, and stoichiometry to achieve high selectivity.[5]

• Scale-Out vs. Scale-Up: You anticipate needing flexible production volumes. Production can be increased by running the flow reactor for longer periods ("scale-out") rather than redesigning for a larger, more hazardous batch reactor.

However, transposing a batch method to flow can be complex, especially if solids are involved or if reagents are incompatible with the system.[9]

Q3: What are the key challenges in managing waste streams from energetic material synthesis?

A3: Waste stream management is a critical and often underestimated challenge in scale-up, impacting both cost and environmental compliance.[12] Key challenges include:

• Toxicity and Reactivity: Waste streams, particularly from nitration reactions, often contain residual energetic material, strong acids, and toxic organic compounds. These cannot be disposed of without treatment.

• Treatment Costs: Neutralization and treatment of acidic and organic waste can be expensive and energy-intensive.

• Regulatory Compliance: Strict regulations govern the treatment and disposal of hazardous waste. Failure to comply can result in severe penalties.

• Radioactive Contaminants: Some raw materials may contain naturally occurring radioactive materials (NORM), which require specialized handling and disposal protocols, adding significant cost.[12]

Developing a waste treatment plan should be an integral part of the scale-up design process, not an afterthought. Consider processes like pyrolysis or gasification for certain organic waste streams as a potential waste-to-energy strategy.[13][14]

References

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• Advanced Nanomaterials and Energetic Application: Experiment and Simulation - MDPI. [Link]

• Design and Synthesis of Energetic Materials - ResearchGate. [Link]

• Developments and challenges in the manufacturing, characterization and scale-up of energetic nanomaterials – A review - ResearchGate. [Link]

• Recent Advances in Safe Synthesis of Energetic Materials: An Overview - ResearchGate. [Link]

• Microwave Extraction of REEs From Coal Tailings - Discovery Alert. [Link]

• Materials-Genome Approach to Energetic Materials | Accounts of Materials Research - ACS Publications. [Link]

• • Structural battery composites - Top 10 Emerging Technologies of 2024 - World Economic Forum. [Link]

• Flow chemistry and the synthesis of energetic materials - ResearchGate. [Link]

• Synthesis of energetic materials in continuous flow - Vapourtec. [Link]

• Process Development and Scale-Up of Advanced Active Battery Materials. [Link]

• Shaping the future of energetic materials: breakthroughs, barriers, and emerging frontiers - Chemical Communications (RSC Publishing). [Link]

• Flow chemistry and the synthesis of energetic materials - JRC Publications Repository. [Link]

• Bio-Based Processes for Material and Energy Production from Waste Streams under Acidic Conditions - MDPI. [Link]

• Process Analytical Technology: An Investment in Process Knowledge - ACS Publications. [Link]

• 8 Key Challenges To Pilot Plant Scale-Up - EPIC Systems Group. [Link]

• Scaled-up production and quality controlling techniques of energetic cocrystals: challenges and prospects - ResearchGate. [Link]

• Process analytical technologies in the pharmaceutical industry: The FDA's PAT initiative. [Link]

• Development of a Pilot Plant for High Explosives Synthesis - OSTI. [Link]

• Progress in Energy−Safety Balanced Cocrystallization of Four Commercially Attractive Nitramines | Crystal Growth & Design - ACS Publications. [Link]

• Manufacturing Waste for Sustainable Energy Generation: A Comprehensive Review of Current Methods and Future Trends - ResearchGate. [Link]

• High-Quality Preparation of Energy-Containing Microspheres with Cross-Scale Particle Size. [Link]

• Process Safety Management for Explosives and Pyrotechnics Manufacturing - OSHA. [Link]

• Pilot Plant Reactive Chemistry Incidents: Case Studies and Prevention - ResearchGate. [Link]

• Crystallization Process Development, Optimization, and Scale up by Digital Twin and Knowledge Map - YouTube. [Link]

• Elucidating the Mechanisms of Reactions in Energetic Materials: A Critical Methodology Review - MDPI. [Link]

• Process analytical technology (PAT): applications to flow processes for active pharmaceutical ingredient (API) development - Reaction Chemistry & Engineering (RSC Publishing). [Link]

• Waste-to-energy technologies: a sustainable pathway for resource recovery and materials management - RSC Publishing. [Link]

• Energetic Materials Semiconductors - Dekra. [Link]

• Process Analytical Technology (PAT) in Pharmaceutical Development. [Link]

• Pilot plants of membrane technology in industry: Challenges and key learnings. [Link]

• Energetic Cocrystallization as the Most Significant Crystal Engineering Way to Create New Energetic Materials | Crystal Growth & Design - ACS Publications. [Link]

• Delivering Energetic Materials Manufacturing Facilities - SAME. [Link]

• Better manufacturing operations with Process Analytical Technology (PAT) - YouTube. [Link]

• SYNTHESIS – THE CORE COMPONENT OF ENERGETIC MATERIALS RESEARCH. [Link]

• Advances in Freezing and Thawing Meat: From Physical Principles to Artificial Intelligence. [Link]

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• Handbook of Energetic Materials for Weapons Systems Including Ballistic and Cruise Missiles - DTIC. [Link]

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Technical Support Center: Optimization of Reaction Conditions for the Nitration of Biphenyl

As a Senior Application Scientist, this guide is designed to provide you with in-depth technical support for the nitration of biphenyl. The following sections address common experimental challenges and foundational questions, moving beyond simple procedural steps to explain the underlying chemical principles that govern reaction outcomes. Our goal is to empower you to troubleshoot effectively and optimize your synthetic strategy.

A Critical Note on Safety

Before commencing any experimental work, it is imperative to acknowledge the hazards associated with nitration. The standard nitrating mixture of concentrated nitric and sulfuric acids is highly corrosive and a powerful oxidizing agent.[1][2] Nitration reactions are exothermic and have the potential for thermal runaway if not properly controlled.[3][4]

Mandatory Safety Precautions:

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, a face shield, acid-resistant gloves, and a lab coat.[5][6]

• Ventilation: All operations must be conducted in a certified chemical fume hood to avoid inhaling corrosive and toxic fumes, such as nitrogen dioxide.[6][7]

• Emergency Preparedness: Ensure immediate access to an emergency eyewash station and safety shower.[5][7] Have appropriate spill containment and neutralization materials (e.g., sodium bicarbonate) readily available.

Troubleshooting Guide

This section addresses specific issues you may encounter during the nitration of biphenyl in a direct question-and-answer format.

Question 1: My reaction resulted in a very low yield of nitrobiphenyls. What are the likely causes and how can I improve it?

Answer:

Low yield is a frequent issue that can typically be traced back to one of four areas: incomplete reaction, mechanical loss during workup, side reactions, or reagent quality.

• Causality & Explanation: The nitration of biphenyl is an electrophilic aromatic substitution that requires the generation of the highly reactive nitronium ion (NO₂⁺).[8][9][10] If reaction conditions do not sufficiently favor its formation or if the reaction is not allowed to proceed to completion, a significant amount of the biphenyl starting material will remain unreacted. Furthermore, the nitrated products have some solubility in the aqueous phase of the workup, and improper extraction can lead to significant losses.

• Step-by-Step Troubleshooting Protocol:

  • Verify Reagent Quality: Ensure that the biphenyl starting material is pure and that the nitric and sulfuric acids are of a suitable grade and concentration.[1] Impurities can lead to side reactions, and water content can quench the formation of the nitronium ion.

  • Monitor Reaction Progress: Use Thin-Layer Chromatography (TLC) to track the consumption of the biphenyl starting material. If the starting material is still present after the planned reaction time, consider extending the duration or cautiously increasing the temperature, while monitoring for byproduct formation.[1]

  • Optimize Reaction Conditions: If the reaction is consistently stalling, you may need to adjust the nitrating agent. Using a higher concentration of nitric acid in the mixed acid or exploring alternative nitrating agents could be beneficial.[1]

  • Improve Workup Procedure: Ensure the reaction mixture is fully quenched on a sufficient amount of ice to prevent further reaction or degradation.[2] During extraction with an organic solvent (e.g., dichloromethane or ethyl acetate), perform multiple extractions (at least 3x) of the aqueous layer to ensure complete recovery of the products.

Question 2: I'm getting a poor ortho:para isomer ratio, with too much of the undesired isomer. How can I control the regioselectivity?

Answer:

Controlling the ortho-to-para ratio is a central challenge in biphenyl nitration. The phenyl substituent is an ortho, para-director, but the ratio of these products is highly sensitive to reaction conditions.[1][11]

• Causality & Explanation: The ortho position is statistically favored (two available ortho positions vs. one para position). Mechanistically, the transition state for ortho attack can be stabilized by the pi electrons of the adjacent phenyl ring, which can enhance its formation.[11] However, the para position is sterically less hindered. The final ratio is a delicate balance of these electronic and steric factors, which can be influenced by the reaction environment.

• Strategies for Adjusting Regioselectivity:

  • Temperature Control: This is the most critical parameter. Lowering the reaction temperature (e.g., maintaining 0 °C or below) generally favors the formation of the para isomer, as the transition state leading to the less sterically hindered product becomes more energetically favorable.[1]

  • Solvent and Reagent System: The choice of nitrating system has a profound impact. Nitration in acetic anhydride, for example, is known to alter the isomer distribution compared to the standard mixed acid system.[1] The ortho:para ratio observed with nitric acid-sulfuric acid is often around 0.6 (favoring para), while other systems can produce much higher ratios.[12]

  • Reaction Homogeneity: A heterogeneous (two-phase) reaction mixture can sometimes favor the formation of the ortho isomer.[1][12] Ensuring the reaction mixture is homogeneous through vigorous stirring or the use of a co-solvent can lead to more consistent and predictable isomer ratios.[1]

Question 3: My product is contaminated with a significant amount of dinitrated biphenyls. How can I promote mononitration?

Answer:

The formation of dinitrobiphenyls is a classic example of a consecutive reaction that must be controlled to achieve a good yield of the desired mononitrated product.

• Causality & Explanation: Once the first nitro group is added to one of the phenyl rings, it deactivates that ring towards further electrophilic attack.[11] However, if the reaction conditions are too harsh (high temperature, excess nitrating agent), a second nitration can occur, typically on the second, un-nitrated ring.[11]

• Methods to Ensure Mononitration:

  • Control Stoichiometry: This is the most important factor. Use a molar ratio of nitric acid to biphenyl that is close to 1:1.[1] A slight excess of the nitrating agent may be used to drive the reaction to completion, but a large excess will strongly promote dinitration.

  • Maintain Low Temperature: Keep the reaction temperature low, typically between 0 °C and 10 °C.[1] The activation energy for the second nitration is higher than the first, and low temperatures significantly disfavor this follow-on reaction.

  • Limit Reaction Time: Monitor the reaction closely using TLC. Once the biphenyl starting material has been consumed, the reaction should be promptly quenched by pouring it onto ice.[1] Allowing the reaction to stir for an extended period after completion only increases the likelihood of dinitration.

Question 4: The reaction mixture turned dark brown or black, and I isolated a tarry, impure product. What went wrong?

Answer:

A dark coloration is a clear indicator of undesirable side reactions, primarily oxidation.

• Causality & Explanation: The "mixed acid" nitrating agent is a very strong oxidizing medium, especially at elevated temperatures.[1] If the temperature of the reaction is not strictly controlled, it can cause oxidative degradation of the aromatic starting material and/or the nitrated products, leading to the formation of complex, high-molecular-weight byproducts and tars.[1]

• Preventative Measures:

  • Strict Temperature Control: The paramount solution is rigorous temperature management. Ensure your cooling bath is adequate for the scale of the reaction and add the nitrating agent slowly and dropwise to prevent the internal temperature from rising excessively.[1][4]

  • Use High-Purity Reagents: Impurities in the starting materials can sometimes initiate or catalyze decomposition and oxidation pathways.[1]

  • Purification: While prevention is best, it may be possible to salvage some product from a dark mixture. Careful column chromatography can be used to separate the desired nitrobiphenyl isomers from the non-polar tars and highly polar baseline material, though the yield will likely be compromised.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of biphenyl nitration? The nitration of biphenyl proceeds via an electrophilic aromatic substitution (EAS) mechanism. The key steps are:

• Generation of the Electrophile: Concentrated sulfuric acid protonates nitric acid. This intermediate then loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺).[8][9][10]

• Electrophilic Attack: The π-electron system of one of the biphenyl rings acts as a nucleophile, attacking the nitronium ion. This breaks the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate known as a Wheland intermediate or sigma complex.[8]

• Rearomatization: A weak base in the mixture (often HSO₄⁻ or H₂O) removes a proton from the carbon atom bearing the new nitro group, restoring the aromaticity of the ring and yielding the final nitrobiphenyl product.[8]

Q2: Why is the phenyl group considered an ortho, para-director? The phenyl group is an activating group that directs incoming electrophiles to the ortho and para positions. This is because the resonance structures of the Wheland intermediate formed from ortho or para attack allow for the positive charge to be delocalized onto the second phenyl ring, providing an additional, stabilizing resonance contributor that is not possible with meta attack.

Q3: What are the major products of the mononitration of biphenyl? Under typical mixed acid conditions, the major products are 2-nitrobiphenyl (ortho) and 4-nitrobiphenyl (para).[1] The formation of 3-nitrobiphenyl (meta) is minimal due to the ortho, para-directing nature of the phenyl substituent.[1]

Q4: What analytical methods are used to determine the isomer ratio and purity of the final product? Several chromatographic techniques are suitable:

• Thin-Layer Chromatography (TLC): Primarily used for qualitative monitoring of the reaction's progress.

• Gas Chromatography (GC): An excellent method for separating and quantifying the volatile ortho and para isomers to determine the final product ratio.[12][13]

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC can effectively separate the isomers and is also used for purity analysis.[14][15][16]

Data Summary: Influence of Conditions on Regioselectivity

The following table summarizes how different reaction conditions can affect the product distribution in the mononitration of biphenyl. Note that these are representative values and can vary based on precise experimental execution.

Nitrating System	Temperature (°C)	Predominant Isomer	Approximate Ortho:Para Ratio	Reference
Conc. HNO₃ / Conc. H₂SO₄	0 - 10	Para	~0.6 (1 : 1.67)	[12]
Conc. HNO₃ / Acetic Anhydride	Not Specified	Ortho	High (Specific value varies)	[1][12]
Heterogeneous (Mixed Acid)	Not Specified	Ortho	~1.5 (1.5 : 1)	[12]
Bi(NO₃)₃·5H₂O / MgSO₄	Room Temp.	Para	~0.69 (1 : 1.44)	[17]

Visualizations

Reaction Mechanism

Caption: Mechanism of Biphenyl Nitration.

Troubleshooting Workflow

Caption: Troubleshooting Decision Tree.

Experimental Protocol: Mononitration of Biphenyl

This protocol is a representative method for the mononitration of biphenyl on a laboratory scale.

Materials:

• Biphenyl

• Concentrated Sulfuric Acid (~98%)

• Concentrated Nitric Acid (~70%)

• Ice

• Dichloromethane (DCM) or Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• TLC plates, developing chamber, and appropriate eluent (e.g., 95:5 Hexanes:Ethyl Acetate)

Procedure:

• Preparation of Nitrating Mixture: In a clean, dry flask submerged in an ice-water bath, slowly add 1.0 molar equivalent of concentrated nitric acid to 2.0 molar equivalents of concentrated sulfuric acid with stirring. Caution: This addition is exothermic. Prepare this mixture in advance and allow it to cool.

• Reaction Setup: Dissolve 1.0 molar equivalent of biphenyl in a suitable solvent (e.g., dichloromethane) in a round-bottom flask equipped with a magnetic stir bar. Cool the flask in an ice-salt bath to an internal temperature of 0 °C.

• Addition of Nitrating Agent: Using a dropping funnel, add the pre-cooled nitrating mixture dropwise to the stirred biphenyl solution over 30-60 minutes. It is critical to maintain the internal reaction temperature below 10 °C throughout the addition.[1]

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 30-60 minutes. Monitor the consumption of the biphenyl starting material by TLC.

• Quenching: Once the reaction is complete (as indicated by TLC), slowly pour the reaction mixture into a beaker containing a large amount of crushed ice with vigorous stirring. A precipitate (the crude product) should form.

• Workup and Extraction:

  • Allow the ice to melt, then transfer the mixture to a separatory funnel.

  • Extract the aqueous mixture three times with dichloromethane.

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize residual acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude product as a solid or oil.

• Purification and Analysis:

  • The crude product is a mixture of 2-nitrobiphenyl and 4-nitrobiphenyl.

  • Purify the mixture by flash column chromatography on silica gel or by recrystallization to separate the isomers.

  • Analyze the purified fractions and determine the isomer ratio using GC, HPLC, or NMR spectroscopy.[12][17]

References

• Technical Support Center: Nitr
• Nitration and Sulfonation Reactions In Electrophilic Arom
• Why nitration of biphenyl gives 2-nitrobiphenyl as major product? [closed] - Chemistry Stack Exchange. (2018-01-04). (URL: )
• US5187294A - Regioselective nitration of diphenyl compounds - Google P

• Nitration of Benzene Mechanism - Electrophilic Aromatic Substitution Reactions - YouTube. (2018-05-06). (URL: [Link])

• Nitration - Wikipedia. (URL: [Link])

• Aromatic Electrophilic Substitution on Biphenyl: Basic concept. reaction mechanism and examples. - YouTube. (2019-12-18). (URL: [Link])

• Facile nitration of aromatic compounds using Bi(NO3)3·5H2O/MgSO4 under mechanochemical conditions - ResearchGate. (URL: [Link])

• the nitration of benzene - electrophilic substitution - Chemguide. (URL: [Link])

• 4-Nitrodiphenyl Method no.: Matrix: Target concentration: Procedure: Recommended air volume and sampling rate - OSHA. (URL: [Link])

• Nitric Acid Safety Tips & Health Hazards | VelocityEHS. (2015-04-27). (URL: [Link])

• US2140345A - Controlling temperature of nitration reactions - Google P
• US2229532A - Process for the purification of nitro aliphatic compounds - Google P

• Determination of 4-Aminobiphenyl and 4-Nitrobiphenyl by HPLC with Electrochemical, UV Spectrophotometric, and Fluorescent Detection - ResearchGate. (URL: [Link])

• Nitration of Substituted Aromatic Rings and Rate Analysis. (URL: [Link])

• Effect of Initial Temperature of Reactant and Mixed Acid Composition in Adiabatic Production of Nitrobenzene - AIP Publishing. (URL: [Link])

• Nitration reaction safety - YouTube. (2024-06-06). (URL: [Link])

• Selective Nitration of Aromatic Compounds with Bismuth Subnitrate and Thionyl Chloride. (URL: [Link])

• Technical Support Center: Managing Exothermic Reactions During Nitr

• 4-Nitrobiphenyl - SIELC Technologies. (2018-05-16). (URL: [Link])

• The ortho: para ratio in the nitration of biphenyl - Journal of the Chemical Society B. (URL: [Link])

• Regioselectivity in Nitration of Biphenyl Derivatives | Semantic Scholar. (URL: [Link])

• 4-Nitro-1,1'-biphenyl | C12H9NO2 | CID 7114 - PubChem. (URL: [Link])

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• • analytical methods. (URL: [Link])

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Reference Data & Comparative Studies

A Comparative Analysis of Tetranitrobiphenyl Isomers for Advanced Energetic Materials Research

A comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and energetic properties of various tetranitrobiphenyl isomers. This document provides a detailed comparison of their physicochemical and detonation characteristics, supported by experimental data and theoretical calculations.

The quest for advanced energetic materials with tailored properties, such as enhanced performance and reduced sensitivity, has driven extensive research into various classes of high-energy compounds. Among these, polynitro derivatives of biphenyl have garnered significant interest due to their high nitrogen and oxygen content, contributing to their energetic potential. Tetranitrobiphenyls, with the general formula C₁₂H₆N₄O₈, exist as numerous isomers depending on the substitution pattern of the nitro groups on the biphenyl backbone. The isomeric substitution profoundly influences their molecular geometry, crystal packing, and, consequently, their thermal stability and detonation performance.

This guide provides a comparative analysis of the properties of several key tetranitrobiphenyl isomers, offering insights into their synthesis, structural characteristics, and energetic potential. By understanding the structure-property relationships of these isomers, researchers can better design and develop next-generation energetic materials.

Synthesis of Tetranitrobiphenyl Isomers: A Look at Methodologies

The synthesis of tetranitrobiphenyl isomers can be achieved through various synthetic routes, primarily involving either the direct nitration of biphenyl or its derivatives, or the coupling of pre-nitrated benzene rings. The choice of synthetic strategy is crucial as it dictates the achievable isomeric purity and overall yield.

One of the common methods for synthesizing symmetrically substituted isomers is the Ullmann coupling of nitrated aryl halides.[1] This reaction involves the copper-promoted coupling of two molecules of an aryl halide. For instance, the synthesis of 2,2',6,6'-tetranitrobiphenyl can be envisioned through the Ullmann coupling of 1-iodo-2,6-dinitrobenzene. While effective, this method often requires harsh reaction conditions, including high temperatures and the use of copper powder.[2][3]

Another powerful technique is the Suzuki coupling , a palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide. This method offers milder reaction conditions and greater functional group tolerance compared to the Ullmann coupling. The synthesis of various nitrobiphenyls can be achieved by coupling appropriate nitrophenylboronic acids with nitrophenyl halides.

Direct nitration of biphenyl is a more straightforward approach but often leads to a mixture of isomers, necessitating challenging separation procedures. The directing effects of the phenyl group and any existing nitro groups on the biphenyl scaffold influence the position of subsequent nitrations. For example, the nitration of biphenyl itself tends to yield a mixture of ortho-, meta-, and para-substituted dinitrobiphenyls, which can then be further nitrated.

A specific example is the synthesis of 3,3',5,5'-tetranitrobiphenyl , which has been achieved through a decarboxylative coupling reaction. This method involves the reaction of 1-bromo-3,5-dinitrobenzene and 3,5-dinitrobenzoic acid in the presence of a palladium catalyst.[4][5]

Comparative Physicochemical Properties

The isomeric substitution pattern of the nitro groups has a profound impact on the physicochemical properties of tetranitrobiphenyls. These properties, including melting point, density, and thermal stability, are critical determinants of their suitability as energetic materials.

Isomer	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Density (g/cm³)	Decomposition Temperature (°C)
2,2',6,6'-Tetranitrobiphenyl	C₁₂H₆N₄O₈	334.20	-	-	-
3,3',5,5'-Tetranitrobiphenyl	C₁₂H₆N₄O₈	334.20	-	1.69 (calculated)	-

2,2',6,6'-Tetranitrobiphenyl: The presence of nitro groups at all ortho positions (2, 2', 6, and 6') induces significant steric hindrance. This steric crowding forces the two phenyl rings to adopt a highly twisted conformation, with a large dihedral angle between them. This twisted geometry can disrupt efficient crystal packing, potentially leading to a lower density compared to more planar isomers.

3,3',5,5'-Tetranitrobiphenyl: In this isomer, the nitro groups are in the meta positions. This substitution pattern allows for a more planar conformation of the biphenyl backbone compared to the 2,2',6,6'-isomer. The crystal structure of 3,3',5,5'-tetranitrobiphenyl reveals that the aromatic rings are oriented at a dihedral angle of 45.5(2)°.[4][5] This arrangement, along with intermolecular interactions, influences the crystal packing and density. Stability studies on this isomer were reported by Hoffsommer & McCullough in 1968, indicating its relevance in the field of energetic materials.[4]

Energetic Performance: A Comparative Outlook

The detonation performance of an energetic material is characterized by its detonation velocity (D) and detonation pressure (P). These parameters are directly related to the material's density and heat of formation. Due to the hazardous nature of these compounds, experimental determination of detonation properties is challenging and often replaced by computational predictions.

Theoretical calculations can provide valuable insights into the energetic performance of different isomers. The position of the nitro groups influences the oxygen balance of the molecule, its heat of formation, and its density, all of which are critical factors in determining detonation performance.

Isomer	Calculated Detonation Velocity (km/s)	Calculated Detonation Pressure (GPa)
2,2',6,6'-Tetranitrobiphenyl	-	-
3,3',5,5'-Tetranitrobiphenyl	-	-

Note: This table will be populated with calculated detonation properties from reliable computational studies as they are identified.

Generally, higher density and a more positive heat of formation lead to superior detonation performance. The steric hindrance in isomers like 2,2',6,6'-tetranitrobiphenyl, which can lead to lower densities, may negatively impact their detonation velocity and pressure compared to more planar and densely packed isomers.

Experimental Protocols

Synthesis of 3,3',5,5'-Tetranitrobiphenyl (Decarboxylative Coupling)[4][5]

This protocol is based on the work of Hammond et al. and provides a method for the synthesis of 3,3',5,5'-tetranitrobiphenyl.

Materials:

• 1-Bromo-3,5-dinitrobenzene

• 3,5-Dinitrobenzoic acid

• Copper(II) bromide

• [Tetrakis(triphenylphosphine)palladium(0)]

• [Dichlorobis(triphenylphosphine)palladium(II)]

• Potassium carbonate

• 1,2-Dimethoxyethane

• Water

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

• Methanol

• Chloroform

Procedure:

• In a microwave vial, combine 1-bromo-3,5-dinitrobenzene (1 mmol), 3,5-dinitrobenzoic acid (1 mmol), copper(II) bromide (0.8 mmol), [tetrakis(triphenylphosphine)palladium(0)] (0.086 mmol), [dichlorobis(triphenylphosphine)palladium(II)] (0.086 mmol), potassium carbonate (3 mmol), 1,2-dimethoxyethane (3 ml), and water (1 ml).

• Seal the vial and heat the mixture in a microwave reactor at 160 °C for 30 minutes with stirring.

• After cooling, dilute the reaction mixture with ethyl acetate and wash with water.

• Dry the organic layer over magnesium sulfate and concentrate under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel, eluting with a mixture of ethyl acetate and hexanes (e.g., 90:10).

• Recrystallize the purified product from a mixture of methanol and chloroform (e.g., 5:95) by slow evaporation to obtain crystals of 3,3',5,5'-tetranitrobiphenyl.

Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

Thermal analysis techniques are crucial for evaluating the thermal stability of energetic materials.

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[7] It is used to determine melting points, decomposition temperatures, and enthalpies of decomposition. A typical DSC experiment involves heating a small amount of the sample (1-5 mg) in a sealed aluminum pan at a constant heating rate (e.g., 5-20 °C/min) under an inert atmosphere (e.g., nitrogen). An exothermic peak indicates the decomposition of the material.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature.[8] It provides information about the onset of decomposition and the mass loss associated with it. A typical TGA experiment involves heating a sample in a crucible at a constant rate under a controlled atmosphere and monitoring its weight change.

Conclusion and Future Outlook

The isomeric substitution of nitro groups on the biphenyl framework provides a powerful tool for tuning the properties of tetranitrobiphenyls. While significant progress has been made in the synthesis and characterization of specific isomers like 3,3',5,5'-tetranitrobiphenyl, a comprehensive experimental dataset for a wide range of isomers remains to be established.

Future research should focus on the systematic synthesis and characterization of a broader array of tetranitrobiphenyl isomers. This will enable a more complete understanding of the structure-property relationships governing their thermal stability and energetic performance. Furthermore, advanced computational modeling will continue to play a crucial role in predicting the properties of novel isomers and guiding the design of next-generation energetic materials with enhanced performance and safety characteristics.

References

• Synthesis and Characterization of 2,3,5,6-Tetraphenylpyrazine-N, N-Dioxide: New Nitrone Dimer Species. (2025). ResearchGate. [Link]

• Hammond, N., Carvalho, P., Wu, Y., & Avery, M. A. (2009). 3,3′,5,5′-Tetranitrobiphenyl. Acta Crystallographica Section E: Structure Reports Online, 65(5), o1052–o1053. [Link]

• da Silva, J. C. C., de Souza, L. M., & de Oliveira, R. M. (2013). Synthesis of 2,4,6-triamino-1,3,5-trinitrobenzene. Journal of Aerospace Technology and Management, 5(4), 457–467. [Link]

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• A Solvent-Free Ullmann Coupling: Synthesis of 2,2'-Dinitrobiphenyl. (n.d.). The Royal Society of Chemistry. [Link]

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A Comparative Guide to the Mutagenicity of 2,4,2',4'-Tetranitrobiphenyl and Other Nitroaromatic Compounds

Introduction

Nitroaromatic compounds are a class of organic molecules that are integral to numerous industrial processes, including the synthesis of dyes, explosives, and pharmaceuticals.[1] However, their widespread use has led to environmental contamination, and many of these compounds are recognized as toxic and mutagenic.[1] The assessment of their mutagenic potential is a critical aspect of regulatory science and drug development, ensuring the safety of novel chemical entities and the remediation of environmental pollutants.

This guide provides an in-depth comparison of the mutagenicity of 2,4,2',4'-tetranitrobiphenyl with two other significant nitroaromatic compounds: 2,4,6-trinitrotoluene (TNT) and 2,4-dinitrotoluene (DNT). By examining their performance in the Ames test, a widely accepted bacterial reverse mutation assay, we can elucidate key structure-activity relationships and understand the metabolic pathways that contribute to their genotoxicity.

The Mechanistic Underpinnings of Nitroaromatic Mutagenicity

The mutagenicity of most nitroaromatic compounds is not an intrinsic property of the parent molecule but rather a consequence of its metabolic activation to highly reactive intermediates.[2] This bioactivation is primarily achieved through the enzymatic reduction of the nitro group (NO₂) to a nitroso (NO), and subsequently to a hydroxylamino (NHOH) group.[2] The resulting N-hydroxyarylamine is a potent electrophile capable of forming covalent adducts with DNA, which can lead to mutations if not repaired.

This reductive activation can be carried out by bacterial nitroreductases, which is why many nitroaromatics exhibit direct mutagenicity in bacterial assays like the Ames test.[2] In mammals, similar metabolic activation can occur through the action of cytosolic and microsomal enzymes, such as xanthine oxidase and cytochrome P450 reductases, present in the liver and other tissues.[2] The addition of a liver homogenate fraction (S9) to in vitro assays is therefore crucial to mimic this mammalian metabolism and identify compounds that require such activation to become mutagenic.

Caption: Metabolic activation pathway of nitroaromatic compounds leading to mutagenicity.

Comparative Mutagenicity: An Analysis of Ames Test Data

The mutagenic potential of 2,4,2',4'-tetranitrobiphenyl, TNT, and DNT has been evaluated using the Salmonella typhimurium reverse mutation assay (Ames test), with strain TA98 being particularly sensitive to frameshift mutations induced by many nitroaromatics. The following table summarizes the key findings from these studies.

Compound	Metabolic Activation (S9)	Mutagenicity (revertants/µg) in S. typhimurium TA98	Key Findings
2,4,2',4'-Tetranitrobiphenyl	With S9	Enhanced Mutagenicity[3]	The parent compound's mutagenicity is significantly increased in the presence of a metabolic activation system.[3]
Metabolite: 2,4'-Diamino-2',4-dinitrobiphenyl	Without S9	~92,920[4]	An S9-mediated metabolite of 2,4,2',4'-tetranitrobiphenyl is an exceptionally potent direct-acting mutagen.[4]
2,4,6-Trinitrotoluene (TNT)	Without S9	~0.3[3]	Exhibits weak direct-acting mutagenicity.[3][5]
With S9	~18.1[3]	Mutagenicity is significantly enhanced by metabolic activation, though it remains considerably less potent than the tetranitrobiphenyl metabolite.[3]
2,4-Dinitrotoluene (DNT)	With and Without S9	Non-mutagenic[6]	The parent compound and its bacterial metabolites show no mutagenic activity in TA98 and TA100.[6]

From this comparative data, a clear hierarchy of mutagenic potential emerges. The S9-mediated metabolite of 2,4,2',4'-tetranitrobiphenyl stands out as an extraordinarily potent mutagen, orders of magnitude more powerful than TNT. The parent tetranitrobiphenyl itself requires metabolic activation to exert its full mutagenic effect. TNT is a direct-acting mutagen, albeit a weak one, and its potency is substantially increased by S9. In stark contrast, 2,4-dinitrotoluene is non-mutagenic under these test conditions.

Experimental Protocol: The Ames Test for Nitroaromatic Compounds

The Ames test, or bacterial reverse mutation assay, is a cornerstone of genetic toxicology.[7] The following protocol outlines the key steps for evaluating the mutagenicity of nitroaromatic compounds.

1. Preparation of Bacterial Strains and Test Compounds:

• Salmonella typhimurium strain TA98, which is sensitive to frameshift mutagens, is cultured overnight in nutrient broth to reach the late exponential or early stationary phase of growth.[8]

• The test compounds are dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a range of stock concentrations.

2. Metabolic Activation System (S9 Mix):

• For assays requiring metabolic activation, a fresh S9 mix is prepared. This typically contains the S9 fraction from the livers of rats induced with Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone, along with necessary co-factors (e.g., NADP+, glucose-6-phosphate).[8]

3. Plate Incorporation Assay:

• To a test tube containing molten top agar (at approximately 45°C), the following are added in sequence: the bacterial culture, the test compound solution (or solvent control), and either the S9 mix or a buffer for tests without metabolic activation.[8]

• The contents of the tube are gently mixed and poured onto the surface of a minimal glucose agar plate.

4. Incubation and Data Collection:

• The plates are incubated at 37°C for 48-72 hours.

• The number of revertant colonies (his+) on each plate is counted. A positive result is indicated by a dose-dependent increase in the number of revertant colonies compared to the negative (solvent) control.

Sources

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• 2. d-nb.info [d-nb.info]
• 3. Metabolic activation of 2,4-dinitrobiphenyl derivatives for their mutagenicity in Salmonella typhimurium TA98 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural determination of a directly mutagenic amino-nitrobiphenyl as the S9 metabolite of 2,4,2',4'-tetranitrobiphenyl in Salmonella typhimurium TA98 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Metabolism of 2,4-dinitrotoluene by Salmonella typhimurium strains TA98, TA98NR and TA98/1,8-DNP6, and mutagenicity of the metabolites of 2,4-dinitrotoluene and related compounds to strains TA98 and TA100 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of chemical structures and mutations detected by Salmonella TA98 and TA100 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of New Analytical Methods for 2,4,2',4'-Tetranitrobiphenyl Quantification

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of chemical entities is paramount. This guide provides an in-depth technical comparison of proposed analytical methods for the quantification of 2,4,2',4'-tetranitrobiphenyl, a compound of interest in various research and development sectors. In the absence of a standardized, publicly available validated method for this specific analyte, this document outlines two robust proposed methods—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—and details the validation process in accordance with international regulatory guidelines.

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[1] This guide will not only present the methodologies but also delve into the rationale behind the experimental choices, ensuring a self-validating system of protocols grounded in scientific integrity.

Introduction: The Analytical Imperative for 2,4,2',4'-Tetranitrobiphenyl

2,4,2',4'-Tetranitrobiphenyl belongs to the class of nitroaromatic compounds. The accurate quantification of such compounds is crucial for various applications, including environmental monitoring, toxicology studies, and as intermediates in chemical synthesis. The presence of four nitro groups and the biphenyl structure presents unique analytical challenges, including potential for thermal degradation and the need for highly selective separation from isomers and impurities. This guide will compare a proposed HPLC-UV method, known for its robustness in analyzing nitroaromatics, with a proposed GC-MS method, which offers high sensitivity and specificity.

Comparative Analysis of Proposed Analytical Methods

A direct comparison of the proposed HPLC-UV and GC-MS methods highlights their respective strengths and weaknesses for the quantification of 2,4,2',4'-tetranitrobiphenyl.

Feature	Proposed HPLC-UV Method	Proposed GC-MS Method
Principle	Separation based on partitioning between a stationary phase and a liquid mobile phase, with detection by UV absorbance.	Separation of volatile compounds based on their partitioning between a stationary phase and a gaseous mobile phase, with detection by mass spectrometry.
Selectivity	Good selectivity can be achieved through optimization of the column and mobile phase. Co-elution with impurities of similar polarity is a potential challenge.	Excellent selectivity due to mass-based detection, allowing for the differentiation of compounds with similar retention times but different mass spectra.
Sensitivity	Generally good, with Limits of Detection (LOD) and Quantitation (LOQ) typically in the low ppm to high ppb range.	Typically offers higher sensitivity than HPLC-UV, with LOD and LOQ often in the low ppb to ppt range.
Sample Throughput	Moderate, with typical run times of 10-30 minutes per sample.	Can be faster for simple matrices, but may require longer run times for complex samples to ensure adequate separation.
Instrumentation	Widely available and relatively lower cost compared to GC-MS.	Higher initial instrument cost and requires more specialized training for operation and maintenance.
Derivatization	Generally not required for UV-active compounds like 2,4,2',4'-tetranitrobiphenyl.	May be necessary for non-volatile or thermally labile compounds, although 2,4,2',4'-tetranitrobiphenyl is likely amenable to direct analysis.

Method Validation: A Pillar of Trustworthiness

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[1] The validation parameters discussed below are based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components which may be expected to be present. For both HPLC-UV and GC-MS, specificity will be demonstrated by analyzing a blank (matrix without the analyte), a standard solution of 2,4,2',4'-tetranitrobiphenyl, and a sample spiked with the analyte. The absence of interfering peaks at the retention time of the analyte in the blank and the consistent retention time in the standard and spiked sample will confirm specificity.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations of the 2,4,2',4'-tetranitrobiphenyl standard will be prepared and analyzed. The linearity will be evaluated by plotting the peak area (or response) against the concentration and determining the correlation coefficient (r²) of the resulting calibration curve. An r² value of ≥ 0.99 is generally considered acceptable.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It will be assessed by performing recovery studies on a sample matrix spiked with known amounts of 2,4,2',4'-tetranitrobiphenyl at three different concentration levels (e.g., 80%, 100%, and 120% of the expected concentration). The percentage recovery will be calculated.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-day precision): The analysis of a minimum of six replicate samples of the same concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-day precision): The analysis of the same sample on different days, by different analysts, or on different instruments.

The precision is expressed as the relative standard deviation (%RSD).

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy. These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. For the HPLC method, parameters such as the pH of the mobile phase, column temperature, and flow rate will be varied. For the GC-MS method, variations in the injector temperature, oven temperature ramp rate, and gas flow rate will be evaluated.

Experimental Protocols

Proposed HPLC-UV Method

This proposed method is based on established principles for the analysis of nitroaromatic compounds.[2]

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a diode-array detector (DAD) or a variable wavelength UV detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is proposed. For example:

  • 0-5 min: 50% Acetonitrile

  • 5-15 min: Gradient to 90% Acetonitrile

  • 15-20 min: Hold at 90% Acetonitrile

  • 20-25 min: Gradient back to 50% Acetonitrile

  • 25-30 min: Re-equilibration at 50% Acetonitrile

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.[2]

• Injection Volume: 10 µL.

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh approximately 10 mg of 2,4,2',4'-tetranitrobiphenyl reference standard and dissolve in 100 mL of acetonitrile to obtain a stock solution of 100 µg/mL.

• Working Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the desired concentration range for linearity assessment.

• Sample Preparation: The sample preparation will depend on the matrix. For a solid sample, extraction with a suitable organic solvent (e.g., acetonitrile) followed by filtration may be necessary. For liquid samples, a simple dilution may be sufficient.

Proposed GC-MS Method

This proposed method is based on general principles for the analysis of semi-volatile organic compounds.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

Chromatographic and Mass Spectrometric Conditions:

• Column: A non-polar or mid-polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp at 10°C/min to 280°C.

  • Hold at 280°C for 10 minutes.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan mode (e.g., m/z 50-500) for qualitative analysis and Selected Ion Monitoring (SIM) mode for quantitative analysis, monitoring characteristic ions of 2,4,2',4'-tetranitrobiphenyl.

Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of 2,4,2',4'-tetranitrobiphenyl in a volatile organic solvent such as acetone or hexane.

• Working Standards: Prepare a series of working standards by diluting the stock solution.

• Sample Preparation: Sample preparation will involve extraction with a suitable solvent and may require a clean-up step to remove interfering matrix components.

Visualization of the Validation Workflow

The following diagram illustrates the key stages of the analytical method validation process.

Caption: A flowchart illustrating the key stages of the analytical method validation process.

Logical Relationships in Method Validation

The following diagram illustrates the hierarchical and interconnected nature of the validation parameters.

Caption: A diagram showing the logical relationships between core and derived analytical method validation parameters.

Conclusion

References

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline, Validation of Analytical Procedures: Text and Methodology Q2(R1). 2005. [Link]

• U.S. Food and Drug Administration. Guidance for Industry: Q2A Text on Validation of Analytical Procedures. 1995. [Link]

• Nyeborg, M., Pissavini, M., Lemasson, Y., & Doucet, O. (2010). Validation of HPLC method for the simultaneous and quantitative determination of 12 UV-filters in cosmetics. International journal of cosmetic science, 32(1), 47–53. [Link]

• Toomula, N. (2011). Development and Validation of Analytical Methods for Pharmaceuticals. Journal of Analytical & Bioanalytical Techniques, 2(5). [Link]

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• Pathuri, R., et al. (2013). A Review on Analytical Method Development and Validation of Pharmaceutical Technology. Current Pharma Research, 3(2), 855-870. [Link]

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• Hirai, K., et al. (1987). Structural determination of a directly mutagenic amino-nitrobiphenyl as the S9 metabolite of 2,4,2',4'-tetranitrobiphenyl in Salmonella typhimurium TA98. Mutation research, 180(1), 1-8. [Link]

• PubChem. 2,4,2',4'-tetranitrobiphenyl. N.d. [Link]

• Global Substance Registration System. 2,4,2',4'-TETRANITROBIPHENYL. N.d. [Link]

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A Comparative Investigation of Different Synthesis Routes for Tetranitrobiphenyls

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of energetic materials and as crucial intermediates in the synthesis of specialized polymers and pharmaceuticals, tetranitrobiphenyls represent a class of compounds demanding precise and efficient synthetic strategies. The arrangement of the four nitro groups on the biphenyl scaffold dramatically influences the molecule's properties, making the selective synthesis of specific isomers a significant chemical challenge. This guide provides a comparative investigation of the primary synthesis routes to various tetranitrobiphenyl isomers, offering in-depth technical details, field-proven insights, and a critical evaluation of each method's performance, safety, and scalability.

Introduction: The Significance of Tetranitrobiphenyls

Tetranitrobiphenyls are not merely laboratory curiosities; their highly nitrated aromatic structure imparts them with energetic properties relevant to the defense industry. Beyond this, they serve as versatile building blocks in organic synthesis. The electron-deficient nature of the biphenyl core, induced by the powerful electron-withdrawing nitro groups, makes them key precursors for the synthesis of various nitrogen-containing heterocyclic compounds and polyamines with potential applications in materials science and medicinal chemistry. The specific substitution pattern of the nitro groups is paramount, as it dictates the molecule's symmetry, thermal stability, and reactivity in subsequent transformations.

This guide will dissect and compare the following key synthetic methodologies:

• The Classical Approach: Ullmann Coupling

• The Direct Method: Electrophilic Nitration

• Modern Alternatives: Palladium-Catalyzed Cross-Coupling Reactions (Suzuki and Stille Couplings)

• A Niche Strategy: Decarboxylative Coupling

Each of these routes presents a unique set of advantages and challenges, which will be explored in detail to empower researchers to make informed decisions in their synthetic endeavors.

The Ullmann Coupling: A Time-Honored but Demanding Route

The Ullmann reaction, a copper-mediated coupling of aryl halides, represents one of the oldest and most direct methods for the formation of biaryl bonds. In the context of tetranitrobiphenyl synthesis, this typically involves the homocoupling of a dinitro-substituted aryl halide.

Mechanistic Rationale: The Role of Copper

The precise mechanism of the Ullmann reaction has been a subject of extensive study. While a radical pathway was once considered, contemporary evidence points towards a mechanism involving organocopper intermediates. The generally accepted sequence involves:

• Oxidative Addition: The copper catalyst, often in a Cu(0) or Cu(I) state, undergoes oxidative addition to the aryl halide, forming an organocopper(II) or (III) intermediate.

• Reductive Elimination: This intermediate then reacts with a second molecule of the aryl halide or another organocopper species, leading to the formation of the biaryl C-C bond and regeneration of a lower-valent copper species.

The presence of electron-withdrawing groups, such as nitro groups, on the aryl halide is known to facilitate the reaction, making the Ullmann coupling particularly suitable for the synthesis of nitrobiphenyls.

Caption: Simplified mechanism of the Ullmann coupling reaction.

Experimental Protocol: Synthesis of 2,4,2',4'-Tetranitrobiphenyl

A classic example of the Ullmann coupling is the synthesis of 2,4,2',4'-tetranitrobiphenyl from 2,4-dinitrochlorobenzene.[1]

Procedure:

• To a round-bottom flask fitted with a reflux condenser, add 10 g of 2,4-dinitrochlorobenzene and 10 g of copper powder.

• Add 20 ml of nitrobenzene as the solvent.

• Heat the mixture to boiling and maintain reflux for one hour.

• After cooling, dilute the reaction mixture with diethyl ether and filter to remove the copper residues.

• Slowly add ligroin to the filtrate to induce crystallization. An oil may separate initially, which should become crystalline upon standing or with scratching.

• Collect the crystalline product by filtration and recrystallize from benzene to afford yellowish prisms of 2,4,2',4'-tetranitrobiphenyl.

Performance Analysis and Field Insights

Parameter	Ullmann Coupling
Yield	Moderate (e.g., 66% for 2,4,2',4'-tetranitrobiphenyl[1])
Purity	Generally requires recrystallization to remove byproducts.
Scalability	Scalable, but high temperatures and heterogeneous nature can pose challenges.
Safety	High reaction temperatures (>200 °C) can be a significant hazard, especially with energetic materials. The use of high-boiling solvents like nitrobenzene also presents safety and disposal issues.
Substrate Scope	Generally limited to the synthesis of symmetrical biphenyls. Cross-coupling reactions are often low-yielding.

Expertise & Experience: The Ullmann reaction is a workhorse for symmetrical nitrobiphenyls. However, its reputation for requiring harsh conditions is well-deserved. The high temperatures can lead to decomposition of the starting materials and products, especially those with multiple nitro groups. From a practical standpoint, achieving consistent results can be challenging, and the quality of the copper powder is a critical variable. "Activated" copper, often prepared by treating copper bronze with iodine, can significantly improve yields.[2] A solvent-free variation using a high-speed ball milling technique has been reported to give quantitative yields of 2,2'-dinitrobiphenyl, offering a greener and more efficient alternative to the traditional high-temperature solvent-based method.[3]

Trustworthiness: The self-validating aspect of this protocol lies in the distinct physical properties of the product. The formation of the characteristic yellowish crystalline product with a specific melting point (163 °C for 2,4,2',4'-tetranitrobiphenyl) provides a clear indication of a successful reaction. However, careful characterization by spectroscopic methods (NMR, IR) is essential to confirm the identity and purity, as side reactions can lead to the formation of other nitrated species.

Electrophilic Nitration: The Direct but often Unselective Path

Direct nitration of biphenyl or partially nitrated biphenyls is conceptually the most straightforward route to tetranitrobiphenyls. This method relies on the electrophilic aromatic substitution (EAS) mechanism, where the nitronium ion (NO₂⁺) acts as the electrophile.

Mechanistic Rationale: The Nitronium Ion Attack

The nitronium ion is typically generated in situ from a mixture of concentrated nitric acid and sulfuric acid. The sulfuric acid protonates the nitric acid, which then loses a molecule of water to form the highly electrophilic NO₂⁺.

Caption: Simplified mechanism of electrophilic aromatic nitration.

The regioselectivity of the nitration is governed by the directing effects of the substituents already present on the biphenyl core. The phenyl group itself is an ortho-, para-director. However, the introduction of deactivating nitro groups significantly influences the position of subsequent nitrations.

Experimental Protocol: Synthesis of 2,2',4,4'-Tetranitrobiphenyl

The synthesis of 2,2',4,4'-tetranitrobiphenyl can be achieved by the nitration of biphenyl.[4]

Procedure:

• Prepare a nitrating mixture by carefully adding concentrated nitric acid to concentrated sulfuric acid, while cooling in an ice bath.

• Dissolve biphenyl in a suitable solvent (e.g., concentrated sulfuric acid).

• Slowly add the cold nitrating mixture to the biphenyl solution, maintaining a low temperature (e.g., not exceeding 10 °C) to control the exothermic reaction.

• After the addition is complete, allow the reaction to proceed at a controlled temperature for a specified time.

• Carefully pour the reaction mixture onto crushed ice to precipitate the crude product.

• Filter the solid, wash thoroughly with water to remove residual acid, and then with a dilute sodium bicarbonate solution to neutralize any remaining acid.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain pure 2,2',4,4'-tetranitrobiphenyl.

Performance Analysis and Field Insights

Parameter	Electrophilic Nitration
Yield	Variable, often moderate to good (e.g., 83% for 2,2',4,4'-tetranitrobiphenyl from biphenyl[4]).
Purity	Often yields a mixture of isomers, requiring careful purification.
Scalability	Highly scalable, but requires stringent temperature control and specialized equipment due to the highly exothermic and hazardous nature of the reaction.
Safety	Extremely hazardous. Runaway reactions are a significant risk. The use of large quantities of concentrated and fuming acids requires specialized handling procedures and safety protocols.[5]
Substrate Scope	Applicable to a wide range of aromatic compounds, but control of regioselectivity can be challenging.

Expertise & Experience: While direct nitration appears simple, controlling the reaction to obtain the desired tetranitro isomer in high yield and purity is a significant challenge. The strongly deactivating nature of the nitro groups makes each successive nitration more difficult, requiring harsher conditions (higher temperatures and stronger nitrating agents like fuming nitric acid and oleum). These harsh conditions also increase the likelihood of side reactions and the formation of a complex mixture of isomers and over-nitrated products. For instance, the nitration of biphenyl tends to yield a mixture of 2- and 4-nitrobiphenyl in the first step. Further nitration of these dinitrobiphenyls leads to a variety of tetranitro isomers. The existing nitro group deactivates its own ring, directing the next nitration to the other ring.[6]

Trustworthiness: The validation of this protocol hinges on rigorous analytical control. Due to the potential for isomer formation, simple melting point determination is insufficient. Techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential to confirm the isomeric purity of the final product. The highly exothermic nature of the reaction also necessitates careful monitoring of the temperature profile to ensure a safe and controlled process.

Modern Cross-Coupling Alternatives: Suzuki and Stille Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki and Stille couplings, have revolutionized the synthesis of biaryls, offering milder reaction conditions and greater functional group tolerance compared to the classical Ullmann reaction. These methods are particularly valuable for the synthesis of unsymmetrical tetranitrobiphenyls.

Mechanistic Rationale: The Palladium Catalytic Cycle

Both the Suzuki and Stille reactions proceed through a similar catalytic cycle involving a palladium catalyst:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to an aryl halide (or triflate) to form a Pd(II) intermediate.

• Transmetalation: The organometallic coupling partner (an organoboron compound in the Suzuki reaction or an organotin compound in the Stille reaction) transfers its organic group to the palladium center.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated as the biaryl product, regenerating the Pd(0) catalyst.

Caption: Generalized catalytic cycle for Suzuki and Stille cross-coupling reactions.

Experimental Protocol: General Procedure for Suzuki Coupling

A general procedure for the synthesis of a nitrobiphenyl via Suzuki coupling is as follows:[7]

Procedure:

• To a reaction vessel, add the aryl halide (e.g., a dinitrobromobenzene), the arylboronic acid (e.g., a dinitrophenylboronic acid), a palladium catalyst (e.g., Pd/C or a palladium complex with a suitable ligand), a base (e.g., K₂CO₃ or K₃PO₄), and a solvent (e.g., a mixture of toluene and water, or DMF).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) to remove oxygen, which can deactivate the catalyst.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (from a few hours to overnight).

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture, and perform an aqueous workup to remove the inorganic salts.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Performance Analysis and Field Insights

Parameter	Suzuki/Stille Coupling
Yield	Generally good to excellent.
Purity	Purification by column chromatography is often necessary.
Scalability	Scalable, but the cost of the palladium catalyst and ligands can be a limiting factor for large-scale industrial processes. Catalyst recovery and recycling are important considerations.[8]
Safety	Milder reaction conditions compared to Ullmann and nitration routes. However, some reagents (e.g., organotin compounds in the Stille reaction) are toxic.
Substrate Scope	Very broad, allowing for the synthesis of both symmetrical and unsymmetrical biphenyls with a wide range of functional groups.

Expertise & Experience: The Suzuki and Stille couplings are powerful tools, especially for accessing unsymmetrical tetranitrobiphenyls that are difficult to synthesize via other methods. However, the success of these reactions can be highly dependent on the choice of catalyst, ligand, base, and solvent. The presence of multiple nitro groups can pose challenges. Strongly electron-withdrawing groups on the aryl halide can facilitate oxidative addition, but they can also make the transmetalation step more difficult, particularly in the Suzuki coupling where the boronic acid is electron-poor.[9] In such cases, the Stille coupling, while using toxic organotin reagents, may offer an advantage.

Trustworthiness: The reproducibility of these reactions is generally high, provided that the quality of the reagents and the exclusion of oxygen are carefully controlled. The progress of the reaction can be conveniently monitored by chromatographic techniques, allowing for optimization of the reaction time. The identity and purity of the final product must be confirmed by a combination of chromatographic and spectroscopic methods.

Decarboxylative Coupling: A Modern and Milder Alternative

Decarboxylative cross-coupling has emerged as a valuable alternative to traditional cross-coupling methods, avoiding the need for pre-formed organometallic reagents. In this approach, a carboxylic acid is coupled with an aryl halide, with the loss of carbon dioxide.

Mechanistic Rationale: Palladium and Copper Co-catalysis

The mechanism of decarboxylative coupling often involves a palladium and/or copper catalyst. A plausible pathway for a palladium/copper co-catalyzed reaction is:

• Salt Formation: The carboxylic acid reacts with a base to form a carboxylate salt.

• Decarboxylative Metalation: The carboxylate coordinates to the metal center (e.g., copper) and undergoes decarboxylation to form an organometallic intermediate.

• Transmetalation: This organometallic species then transmetalates to a palladium(II) center that has already undergone oxidative addition with the aryl halide.

• Reductive Elimination: The two aryl groups on the palladium center are reductively eliminated to form the biaryl product and regenerate the active palladium(0) catalyst.

Experimental Protocol: Synthesis of 3,3',5,5'-Tetranitrobiphenyl

A microwave-assisted decarboxylative coupling has been reported for the synthesis of 3,3',5,5'-tetranitrobiphenyl.[10]

Procedure:

• In a microwave vial, combine 1-bromo-3,5-dinitrobenzene, 3,5-dinitrobenzoic acid, copper(II) bromide, palladium catalysts ([Pd(PPh₃)₄] and [PdCl₂(PPh₃)₂]), potassium carbonate, 1,2-dimethoxyethane, and water.

• Seal the vial and heat in a microwave reactor at 160 °C for 30 minutes with stirring.

• After cooling, perform an aqueous workup and extract the product with an organic solvent.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford 3,3',5,5'-tetranitrobiphenyl.

Performance Analysis and Field Insights

Parameter	Decarboxylative Coupling
Yield	Can be moderate (e.g., 20% for 3,3',5,5'-tetranitrobiphenyl[10]).
Purity	Requires chromatographic purification.
Scalability	Microwave-assisted reactions are often limited to smaller scales, but translation to conventional heating is possible.
Safety	Milder conditions compared to Ullmann and nitration routes. Avoids the use of highly toxic organotin reagents.
Substrate Scope	A developing area with expanding substrate scope.

Expertise & Experience: Decarboxylative coupling is a promising modern technique that offers a more "green" approach by using readily available carboxylic acids. The reported yield for 3,3',5,5'-tetranitrobiphenyl is modest, suggesting that further optimization of the reaction conditions is needed for this specific substrate. The use of microwave irradiation can significantly accelerate the reaction, but scalability can be a concern.

Trustworthiness: As with other modern cross-coupling reactions, the success of this method relies on careful control of the reaction parameters and rigorous purification and characterization of the product to ensure its identity and purity.

Comparative Summary and Recommendations

To facilitate a direct comparison, the key performance indicators for each synthesis route are summarized below.

Synthesis Route	Typical Starting Materials	Key Reagents	Typical Conditions	Yield	Purity	Safety Concerns	Scalability
Ullmann Coupling	Dinitro-aryl halides	Copper powder	High temp. (>200 °C), often in high-boiling solvents	Moderate	Requires recrystallization	High temperatures, hazardous solvents	Good, but with challenges
Electrophilic Nitration	Biphenyl, dinitrobiphenyls	Conc. HNO₃, conc. H₂SO₄, fuming acids	Low to high temp.	Variable	Mixture of isomers	Highly exothermic, runaway reactions, corrosive acids	Excellent, with specialized equipment
Suzuki Coupling	Dinitro-aryl halides, dinitro-arylboronic acids	Palladium catalyst, base	80-120 °C	Good to excellent	Requires chromatography	Flammable solvents, but generally safer than nitration	Good, catalyst cost is a factor
Stille Coupling	Dinitro-aryl halides, dinitro-arylstannanes	Palladium catalyst	80-120 °C	Good to excellent	Requires chromatography	Toxic organotin reagents	Good, reagent toxicity is a concern
Decarboxylative Coupling	Dinitro-aryl halides, dinitro-benzoic acids	Pd/Cu catalysts, base	Microwave, 160 °C	Moderate	Requires chromatography	Generally safer	Limited by microwave technology

Recommendations for Researchers:

• For the synthesis of symmetrical tetranitrobiphenyls where the starting dinitro-aryl halide is readily available, the Ullmann coupling remains a viable, albeit demanding, option. Exploring modern variations such as solvent-free ball milling is highly recommended to improve safety and efficiency.

• Electrophilic nitration is best suited for large-scale production where the cost of starting materials is a primary concern and specialized equipment for handling highly exothermic and hazardous reactions is available. However, be prepared for extensive purification to isolate the desired isomer.

• For the synthesis of unsymmetrical tetranitrobiphenyls or when high yields and functional group tolerance are critical, Suzuki and Stille couplings are the methods of choice. The Suzuki coupling is generally preferred due to the lower toxicity of the boron reagents.

• Decarboxylative coupling is an emerging area that holds promise for greener synthesis and is worth considering for smaller-scale preparations, especially when the corresponding carboxylic acid is more accessible than the organoboron or organotin reagent.

Ultimately, the optimal synthesis route will depend on the specific tetranitrobiphenyl isomer desired, the available starting materials, the required scale of the reaction, and the safety infrastructure in place. A thorough understanding of the underlying chemistry and a careful evaluation of the pros and cons of each method are essential for successful and safe synthesis in this challenging area of organic chemistry.

References

• Ali, H. A., Ismail, M. A., Fouda, A. E. A. S., & Ghaith, E. A. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, 13(27), 18433-18469. [Link]

• Dimroth, K., Berndt, A., & Reichardt, C. (1966). 2,4,6-Triphenylnitrobenzene. Organic Syntheses, 46, 113. [Link]

• Chemistry Stack Exchange. (2018). Why nitration of biphenyl gives 2-nitrobiphenyl as major product?[Link]

• Hammond, N., Carvalho, P., Wu, Y., & Avery, M. A. (2009). 3,3',5,5'-Tetranitrobiphenyl. Acta Crystallographica Section E: Structure Reports Online, 65(5), o1052–o1053. [Link]

• PrepChem. (n.d.). Preparation of 2,4,2',4'-tetranitrobiphenyl. [Link]

• Bhattacharya, A., & Tummatorn, J. (2010). Synthesis of Substituted 2,2'-Dinitrobiphenyls by a Novel Solvent-Free High Yielding Ullmann Coupling Biarylation. Molecules, 15(7), 4698–4707. [Link]

• Google Patents. (2015). Method of preparing 2-nitrobiphenyl compound.

• Rodríguez, R., Liguori, L., & Bjørsvik, H.-R. (2005). Synthesis of 2-Nitro- and 2,2'-Dinitrobiphenyls by Means of the Suzuki Cross-Coupling Reaction. The Journal of Organic Chemistry, 70(26), 11031–11034. [Link]

• WuXi STA. (n.d.). Development, Problem-solving and Successful Scale-up of a Sterically Hindered Suzuki Coupling Reaction. [Link]

• Silva, G. F. M., & Mattos, E. C. (2011). Synthesis of 2,4,6-triamino-1,3,5-trinitrobenzene. Journal of Aerospace Technology and Management, 3(1), 65-72. [Link]

• Vanderah, D. J. (2006). A parametric study of the synthesis of 2,3,4,6-tetranitroaniline. Journal of Energetic Materials, 24(4), 237-248. [Link]

• The Royal Society of Chemistry. (2017). A Solvent-Free Ullmann Coupling: Synthesis of 2,2'-Dinitrobiphenyl. [Link]

• Smith, P. A. S., & Boyer, J. H. (1951). Carbazole, 2-nitro-. Organic Syntheses, 31, 20. [Link]

• Jenkins, R. L., McCullough, R., & Booth, C. F. (1955). 2,2',4,4'-Tetranitrobiphenyl. In N. Rabjohn (Ed.), Organic Syntheses (Vol. 35, p. 95). John Wiley & Sons, Inc. [Link]

• Fanta, P. E. (1974). The Ullmann Synthesis of Biaryls. Synthesis, 1974(1), 9-21.
• Nelson, T. D., & Crouch, R. D. (2004).
• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl−Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470.
• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 25(6), 508-524.

• Organic Syntheses. (n.d.). 2,2'-dinitrobiphenyl. [Link]

• Mitchell, A. R., Pagoria, P. F., Schmidt, R. D., Coburn, M. D., Lee, G. S., & Hsu, P. C. (2006). A Versatile Synthesis of 1,3,5-Triamino-2,4,6-Trinitrobenzene (TATB). Lawrence Livermore National Laboratory. [Link]

• Google Patents. (2005). Process for preparing 2,4,4,6-tetrabromo-2,5-cycloyhexadienone.

• MDPI. (2021). Expression of Reaction Selectivity and the Substituent Effect in Ullmann, Suzuki, Hiyama, and Allylic Arylation Reactions Caused by Reducing Catalyst Loading. [Link]

• MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. [Link]

• Vapourtec. (n.d.). Nitration Reactions | Continuous Flow Processing. [Link]

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A Comparative Environmental Risk Assessment: 2,4,2',4'-Tetranitrobiphenyl vs. Legacy Explosives

This guide provides a comparative environmental impact assessment of the novel energetic material 2,4,2',4'-tetranitrobiphenyl against legacy explosives, namely 2,4,6-trinitrotoluene (TNT), hexahydro-1,3,5-trinitro-1,3,5-triazine (RDX), and octahydro-1,3,5,7-tetranitro-1,3,5,7-tetrazocine (HMX). This document is intended for researchers and scientists in the fields of environmental science, toxicology, and materials science to inform the development and selection of more environmentally benign energetic materials.

The extensive historical use of TNT, RDX, and HMX in military and industrial applications has led to significant environmental contamination of soil and groundwater.[1][2] These legacy explosives and their degradation products pose toxicological risks to a wide range of organisms.[1][3] As the development of new energetic materials continues, a thorough evaluation of their environmental footprint is paramount to avoid repeating the environmental legacy of their predecessors.

This guide will first delve into the well-documented environmental impact of legacy explosives, followed by an assessment of 2,4,2',4'-tetranitrobiphenyl. It is critical to note that publicly available data on the environmental fate and ecotoxicity of 2,4,2',4'-tetranitrobiphenyl is scarce. Therefore, this assessment will draw upon data from structurally similar compounds, such as dinitrobiphenyls, to infer potential environmental behavior, with the clear acknowledgment of the inherent uncertainties in such an approach. We will then present standardized experimental protocols that can be employed to generate the necessary data for a comprehensive and direct comparison.

The Environmental Legacy of TNT, RDX, and HMX

The environmental concerns associated with TNT, RDX, and HMX stem from their toxicity, persistence in the environment, and potential for bioaccumulation.

Physicochemical Properties and Environmental Mobility

The mobility of these compounds in the environment is governed by their solubility in water and their tendency to adsorb to soil and sediment. The soil organic carbon-water partition coefficient (Koc) is a key parameter in this regard, with higher values indicating stronger adsorption and lower mobility.[4]

Compound	Water Solubility (mg/L)	log Koc	Environmental Mobility
TNT	130	2.73	Moderate
RDX	40-60	1.15	High
HMX	5	0.9	High

Data compiled from multiple sources.

As indicated in the table, RDX and HMX are more mobile in soil than TNT, increasing the risk of groundwater contamination.[5]

Ecotoxicity

Legacy explosives exhibit varying degrees of toxicity to aquatic and terrestrial organisms. Acute toxicity is often expressed as the concentration that is lethal to 50% of a test population (LC50) or that causes a specific effect in 50% of the population (EC50).

Aquatic Ecotoxicity Data for Legacy Explosives

Organism	Endpoint	TNT (mg/L)	RDX (mg/L)	HMX (mg/L)
Fish (e.g., Fathead Minnow)	96-hr LC50	2.9	14-25	>32
Invertebrate (e.g., Daphnia magna)	48-hr EC50	5.2	37	>100
Algae (e.g., Selenastrum capricornutum)	96-hr EC50	0.4	12.8	2.1

Data compiled from multiple sources.[6]

TNT is generally the most toxic of the three to aquatic organisms.[7] Chronic exposure to these compounds can lead to sublethal effects on growth, reproduction, and development.

Biodegradation and Persistence

The persistence of these explosives in the environment is a significant concern. While they can be degraded by microorganisms, the processes are often slow, especially under anaerobic conditions.[8]

• TNT: Biodegradation of TNT often leads to the formation of toxic and recalcitrant amino-derivatives.[3]

• RDX and HMX: These compounds are generally more resistant to biodegradation than TNT.[2] Their degradation can occur under both aerobic and anaerobic conditions, but the rates are highly variable depending on environmental conditions.[9]

The persistence of these compounds allows for their long-range transport and the potential for long-term exposure of ecosystems.

Environmental Profile of 2,4,2',4'-Tetranitrobiphenyl: An Assessment Based on Analogy

Structural Analogy and Inferred Properties

Caption: Logical relationship for inferring properties of 2,4,2',4'-tetranitrobiphenyl.

Predicted Physicochemical Properties and Mobility

Based on its structure as a nitrated biphenyl, 2,4,2',4'-tetranitrobiphenyl is expected to be a solid with low water solubility and a high octanol-water partition coefficient (Kow), suggesting a strong tendency to adsorb to organic matter in soil and sediment. This would likely result in a high Koc value and, consequently, low mobility in the environment. This is a notable difference from the higher mobility of RDX and HMX.

Predicted Ecotoxicity

Studies on dinitrobiphenyl isomers indicate that they can be toxic to aquatic organisms. For example, 2,2'-dinitrobiphenyl is classified as causing skin and serious eye irritation, and may cause respiratory irritation.[10] The toxicity of nitrobiphenyls is influenced by the number and position of the nitro groups. It is plausible that 2,4,2',4'-tetranitrobiphenyl would exhibit significant toxicity, potentially comparable to or greater than that of dinitrobiphenyls, due to the presence of four nitro groups which can contribute to oxidative stress in organisms. Furthermore, a study has shown that metabolites of 2,4,2',4'-tetranitrobiphenyl are mutagenic in Salmonella typhimurium.[11]

Predicted Biodegradation and Persistence

The biodegradation of polychlorinated biphenyls (PCBs), which are structurally similar to nitrobiphenyls, is known to be slow, and they are persistent in the environment.[12] The presence of multiple nitro groups on the biphenyl structure of 2,4,2',4'-tetranitrobiphenyl is likely to increase its resistance to microbial degradation. Nitroaromatic compounds are generally considered to be recalcitrant.[13] Therefore, it is reasonable to hypothesize that 2,4,2',4'-tetranitrobiphenyl would be persistent in the environment.

Comparative Summary and Data Gaps

Feature	Legacy Explosives (TNT, RDX, HMX)	2,4,2',4'-Tetranitrobiphenyl (Inferred)
Mobility in Soil	Moderate to High	Low
Aquatic Toxicity	Moderate to High	Likely High
Biodegradability	Slow, with persistent and toxic byproducts	Likely very slow
Persistence	High	Likely High
Data Availability	Extensive	Very Limited

The primary and most critical gap is the lack of empirical data for the environmental fate and effects of 2,4,2',4'-tetranitrobiphenyl. To provide a scientifically robust comparison, a suite of standardized ecotoxicological and environmental fate studies must be conducted.

Standardized Experimental Protocols for a Comprehensive Assessment

To address the identified data gaps, the following standardized experimental protocols, based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA), should be employed.

Experimental Workflow

Caption: Experimental workflow for comprehensive environmental assessment.

Protocol 1: Aquatic Ecotoxicity Assessment

Objective: To determine the acute toxicity of the test compound to a range of aquatic organisms representing different trophic levels.

1. Algal Growth Inhibition Test (based on OECD 201)

• Test Organism: Pseudokirchneriella subcapitata (or other green algae).

• Procedure:

  • Prepare a series of concentrations of the test substance in a nutrient-rich growth medium.

  • Inoculate each concentration with a known density of algal cells.

  • Incubate under controlled conditions of light, temperature, and pH for 72 hours.

  • Measure algal growth (e.g., cell count, fluorescence) at regular intervals.

  • Calculate the EC50 value based on the inhibition of growth relative to a control.

2. Daphnia sp. Acute Immobilisation Test (based on OECD 202)

• Test Organism: Daphnia magna.

• Procedure:

  • Expose juvenile daphnids (less than 24 hours old) to a range of concentrations of the test substance in water.

  • Maintain under controlled temperature and light conditions for 48 hours.

  • Observe and record the number of immobilized daphnids at 24 and 48 hours.

  • Calculate the EC50 value, which is the concentration that immobilizes 50% of the daphnids.

3. Fish Acute Toxicity Test (based on OECD 203)

• Test Organism: Zebrafish (Danio rerio) or Fathead Minnow (Pimephales promelas).

• Procedure:

  • Acclimate fish to laboratory conditions.

  • Expose groups of fish to a range of concentrations of the test substance in a semi-static or flow-through system for 96 hours.

  • Monitor and record mortality and any sublethal effects at regular intervals.

  • Calculate the LC50 value, the concentration that is lethal to 50% of the fish.

Protocol 2: Biodegradability Assessment

Objective: To assess the potential for the test compound to be biodegraded by microorganisms.

1. Ready Biodegradability Test (based on OECD 301)

• Principle: To determine the extent of biodegradation by measuring oxygen consumption (respirometry) or carbon dioxide evolution in a controlled aerobic environment.

• Procedure (Manometric Respirometry, OECD 301F):

  • Prepare a mineral medium containing the test substance as the sole source of organic carbon.

  • Inoculate with activated sludge from a wastewater treatment plant.

  • Incubate in a sealed vessel with a device to measure oxygen consumption.

  • Monitor oxygen uptake over a 28-day period.

  • A substance is considered "readily biodegradable" if it reaches >60% biodegradation within a 10-day window.[14]

Protocol 3: Soil Sorption and Mobility Assessment

Objective: To determine the extent to which the test compound partitions between soil/sediment and water.

1. Adsorption/Desorption Using a Batch Equilibrium Method (based on OECD 106)

• Procedure:

  • Prepare solutions of the test substance in a suitable solvent (e.g., calcium chloride solution).

  • Add a known mass of soil to each solution.

  • Agitate the mixtures for a defined period to reach equilibrium.

  • Separate the soil and aqueous phases by centrifugation.

  • Analyze the concentration of the test substance remaining in the aqueous phase.

  • Calculate the soil-water distribution coefficient (Kd) and the organic carbon-normalized partition coefficient (Koc).[4]

Protocol 4: Analytical Quantification

Objective: To accurately measure the concentration of the explosives and their degradation products in environmental matrices.

1. Nitroaromatics and Nitramines by High-Performance Liquid Chromatography (HPLC) (based on US EPA Method 8330B)

• Principle: Separation and quantification of target compounds using HPLC with UV detection.[15][16]

• Procedure:

  • Sample Extraction:

    • Water: Solid-phase extraction (SPE) or liquid-liquid extraction.

    • Soil/Sediment: Ultrasonic extraction with acetonitrile.

  • Analysis:

    • Inject the extracted sample into an HPLC system equipped with a C18 column.

    • Use a mobile phase gradient (e.g., methanol/water).

    • Detect the analytes using a UV detector at appropriate wavelengths (e.g., 254 nm).

    • Quantify the concentrations by comparing peak areas to those of certified reference standards.

Conclusion and Future Directions

The environmental legacy of TNT, RDX, and HMX underscores the critical need for a comprehensive environmental risk assessment of new energetic materials before their widespread adoption. While direct data for 2,4,2',4'-tetranitrobiphenyl is severely lacking, preliminary assessment based on structural analogs suggests potential concerns regarding its toxicity and persistence.

To move forward responsibly, it is imperative that the scientific community undertakes the standardized experimental protocols outlined in this guide. The resulting data will enable a direct and robust comparison with legacy explosives, facilitating an informed decision-making process for the selection of high-performing yet environmentally sustainable energetic materials. This proactive approach is essential to prevent future environmental contamination and to ensure the long-term health of our ecosystems.

References

• Chatterjee, S., et al. (2017). Common explosives (TNT, RDX, HMX)
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A Senior Application Scientist's Guide to Assessing Cross-Reactivity in Immunoassays for Nitrated Compounds

Introduction: The Critical Need for Specificity in Nitrosative Stress Research

This guide provides an in-depth, experience-driven framework for researchers, scientists, and drug development professionals to rigorously assess cross-reactivity. We will move beyond simplistic validation checks to build a self-validating system of protocols and orthogonal confirmations, ensuring the data you generate is both accurate and defensible.

Chapter 1: The "Nitro-Epitope" - Understanding the Inherent Challenge

The core challenge in developing highly specific antibodies to nitrated compounds lies in the nature of the target itself. The primary epitope is often a small nitro group (-NO₂) added to an amino acid residue, like tyrosine. This modification exists within the complex milieu of a biological sample, which contains an abundance of structurally related molecules.

Key considerations include:

• The Parent Molecule: The antibody must distinguish between 3-nitrotyrosine and unmodified tyrosine.

• Other Nitrated Species: Peroxynitrite and other reactive nitrogen species can nitrate other amino acids, such as tryptophan. The antibody should not recognize these other nitrated forms.[1]

• Structurally Similar Modifications: Other modifications, like phosphorylation or sulfation of tyrosine, can present confounding structural similarities.

• The Protein Backbone: The surrounding amino acid sequence can influence the presentation of the 3-NT epitope, potentially masking it or creating neo-epitopes that may affect antibody binding.

Therefore, a robust validation plan must be designed not just to confirm binding to the target, but to prove the absence of binding to a panel of these plausible cross-reactants.

Chapter 2: Competitive ELISA: The Gold Standard for Specificity Assessment

For small molecule analytes like 3-nitrotyrosine, a competitive ELISA format is the most effective design for assessing cross-reactivity.[6][7][8] Unlike a sandwich ELISA, which requires the analyte to have two distinct antibody binding sites, a competitive assay relies on the analyte in the sample competing with a labeled or coated version of the analyte for a limited number of antibody binding sites.[7][9]

Why is this superior for cross-reactivity studies? The principle of competition provides a direct, quantitative measure of binding affinity.[7] The signal generated is inversely proportional to the amount of analyte in the sample. This allows us to precisely measure how effectively other compounds can displace the intended analyte from the antibody, which is the very definition of cross-reactivity.

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A Spectroscopic Guide to the Synthesis of 2,4,2',4'-Tetranitrobiphenyl from its Precursors

This guide provides an in-depth spectroscopic comparison of the energetic material 2,4,2',4'-tetranitrobiphenyl and its common synthetic precursors, 2,4-dinitrohalobenzenes. Designed for researchers in synthetic chemistry and materials science, this document elucidates the key spectral transformations that signify successful synthesis, offering a robust framework for reaction monitoring and product characterization. We will explore the synthesis via the Ullmann coupling reaction and delve into the nuances of NMR, IR, UV-Vis, and Mass Spectrometry data that differentiate the product from its starting materials.

The Synthetic Pathway: Ullmann Coupling of 2,4-Dinitrochlorobenzene

The synthesis of 2,4,2',4'-tetranitrobiphenyl is most commonly achieved through the Ullmann coupling reaction, a copper-catalyzed dimerization of an aryl halide. In this case, a 2,4-dinitrohalobenzene, such as 2,4-dinitrochlorobenzene, serves as the precursor. The electron-withdrawing nature of the two nitro groups on the aromatic ring facilitates the nucleophilic aromatic substitution mechanism that is central to many Ullmann-type reactions.[1][2] The reaction involves heating the precursor in the presence of copper powder, which acts as the coupling agent.[3]

The causality behind this choice of reaction is its reliability for creating symmetric biaryl compounds, particularly when the aryl halide is activated by electron-withdrawing groups.[4] The high temperatures required drive the reaction to completion, overcoming the activation energy for the carbon-carbon bond formation.[5]

Caption: Ullmann coupling synthesis of 2,4,2',4'-tetranitrobiphenyl.

Experimental Protocol: Synthesis of 2,4,2',4'-Tetranitrobiphenyl[3]

• Setup: Equip a round-bottom flask with a reflux condenser.

• Reagents: Add 10 g of 2,4-dinitrochlorobenzene, 10 g of copper powder, and 20 ml of nitrobenzene to the flask.

• Reaction: Heat the mixture to boiling and maintain reflux for one hour. The nitrobenzene serves as a high-boiling solvent.

• Workup: After cooling, dilute the reaction mixture with ether and filter to remove the copper and copper salts.

• Crystallization: Slowly add ligroin to the filtrate. An oil will separate, which will then crystallize.

• Purification: Collect the crystalline product and recrystallize from benzene to yield yellowish prisms of 2,4,2',4'-tetranitrobiphenyl. The reported melting point is 163 °C.[3][6]

Spectroscopic Characterization and Comparative Analysis

Spectroscopic analysis is crucial for confirming the identity and purity of the synthesized 2,4,2',4'-tetranitrobiphenyl and for ensuring the complete consumption of the 2,4-dinitrochlorobenzene precursor. The structural transformation from a monosubstituted benzene ring to a disubstituted biphenyl system results in distinct and predictable changes in the corresponding spectra.

The following diagram illustrates the key structural features of the precursor and product that give rise to their characteristic spectroscopic signals.

Caption: Relationship between molecular structure and spectroscopic output.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structural changes during this synthesis. The transformation from 2,4-dinitrochlorobenzene to 2,4,2',4'-tetranitrobiphenyl leads to significant changes in the chemical shifts and coupling patterns of the aromatic protons.

• Precursor (2,4-Dinitrochlorobenzene): The aromatic region of the ¹H NMR spectrum will show three distinct signals corresponding to the three protons on the benzene ring. The strong electron-withdrawing effects of the two nitro groups and the chlorine atom will deshield these protons, pushing their signals downfield.[1]

• Product (2,4,2',4'-Tetranitrobiphenyl): The formation of the biphenyl linkage introduces a new element of symmetry. However, due to hindered rotation around the central C-C bond caused by the bulky ortho-nitro groups, the two phenyl rings are not coplanar. This results in a complex splitting pattern in the aromatic region. The spectrum will still show signals for three protons per ring, but their chemical environments are different from the precursor due to the influence of the adjacent aromatic ring.

Table 1: Comparative ¹H NMR Data (Representative Chemical Shifts in ppm)

Compound	Aromatic Protons (δ, ppm)	Key Observations
2,4-Dinitrochlorobenzene	~8.5 (d), ~8.3 (dd), ~7.9 (d)	Three distinct signals in the downfield region.
2,4,2',4'-Tetranitrobiphenyl	Complex multiplet patterns, typically between 8.0 - 9.0 ppm	Disappearance of precursor signals and appearance of a new, more complex set of signals.[7][8]

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying the presence and persistence of specific functional groups. The nitro group (NO₂) has very strong and characteristic absorption bands.[9]

• Precursor and Product: Both molecules will exhibit strong absorption bands corresponding to the symmetric and asymmetric stretching vibrations of the N-O bonds in the nitro groups. These typically appear in the ranges of 1550-1475 cm⁻¹ (asymmetric) and 1360-1290 cm⁻¹ (symmetric) for nitroaromatic compounds.[10][11]

• Key Difference: The most telling change is the disappearance of the C-Cl stretching vibration from the precursor spectrum upon formation of the product. The C-Cl stretch is typically found in the 800-600 cm⁻¹ region, though it can be weak and sometimes difficult to assign definitively in a complex molecule. The primary confirmation comes from the changes in the aromatic C-H bending patterns and the overall fingerprint region.

Table 2: Comparative IR Data (Key Vibrational Frequencies in cm⁻¹)

Compound	N-O Asymmetric Stretch	N-O Symmetric Stretch	Other Key Bands
2,4-Dinitrochlorobenzene	~1530	~1350	~830 (C-Cl stretch, tentative)
2,4,2',4'-Tetranitrobiphenyl	~1530	~1350	Absence of C-Cl band, altered C-H out-of-plane bends.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides insights into the electronic transitions within the molecules. The extent of conjugation is a key factor determining the wavelength of maximum absorbance (λmax).[12]

• Precursor (2,4-Dinitrochlorobenzene): This compound has a conjugated system involving the benzene ring and the nitro groups. It will show a characteristic λmax.

• Product (2,4,2',4'-Tetranitrobiphenyl): The formation of the biphenyl system extends the conjugation across both aromatic rings. This extension of the π-system typically leads to a bathochromic (red) shift, meaning the λmax of the product will be at a longer wavelength than that of the precursor.[13] The addition of multiple nitro groups can also increase the intensity of the absorption.[14]

Table 3: Comparative UV-Vis Data (Representative λmax in nm)

Compound	λmax (nm)	Key Observations
2,4-Dinitrophenol (related)	~275 and ~340	Shows multiple absorption bands.[15]
2,4,2',4'-Tetranitrobiphenyl	> 275 (Expected)	A shift to a longer wavelength is expected due to the extended biphenyl π-system.[16]

Mass Spectrometry (MS)

Mass spectrometry is the definitive technique for confirming the molecular weight of the synthesized product.

• Precursor (2,4-Dinitrochlorobenzene): The mass spectrum will show a molecular ion peak (M⁺) at an m/z (mass-to-charge ratio) corresponding to its molecular weight (~202.55 g/mol ).[17] The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio) will be visible in the molecular ion cluster (M⁺ and M+2 peaks).

• Product (2,4,2',4'-Tetranitrobiphenyl): The successful dimerization will be confirmed by a molecular ion peak at a much higher m/z value, corresponding to the molecular weight of the product (~334.2 g/mol ).[18] The fragmentation pattern will also be significantly different, often showing losses of NO₂ groups.[19][20] The absence of the chlorine isotopic pattern is a key indicator of product formation.

Table 4: Comparative Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key m/z Peaks
2,4-Dinitrochlorobenzene	C₆H₃ClN₂O₄	202.55	~202 (M⁺) and ~204 (M+2), showing Cl isotope pattern.
2,4,2',4'-Tetranitrobiphenyl	C₁₂H₆N₄O₈	334.20	~334 (M⁺), absence of Cl isotope pattern.[18]

Conclusion

The spectroscopic comparison of 2,4,2',4'-tetranitrobiphenyl and its precursor, 2,4-dinitrochlorobenzene, reveals a clear and definitive set of analytical signatures that confirm successful synthesis. The key transformations to monitor are the significant changes in the ¹H NMR aromatic region, the disappearance of the precursor's molecular ion in the mass spectrum and the appearance of the product's molecular ion at a higher m/z, the bathochromic shift in the UV-Vis spectrum, and the persistence of the strong nitro group stretches in the IR spectrum. By employing this multi-technique spectroscopic approach, researchers can confidently verify the outcome of the Ullmann coupling, ensuring the integrity and purity of the final product for subsequent applications.

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A Senior Application Scientist's Guide to Inter-Laboratory Validation for the Analysis of 2,4,2',4'-Tetranitrobiphenyl

For: Researchers, scientists, and drug development professionals

Introduction: The Critical Need for Validated Analysis of 2,4,2',4'-Tetranitrobiphenyl

2,4,2',4'-Tetranitrobiphenyl (4-PNB) is a nitroaromatic compound of significant interest due to its potential environmental persistence and toxicological profile. Like other nitrobiphenyls, it is structurally related to polychlorinated biphenyls (PCBs), which are known for their adverse health effects, including endocrine disruption and potential carcinogenicity.[1][2][3] The accurate and precise quantification of 4-PNB in various matrices is paramount for environmental monitoring, toxicological research, and ensuring the safety of pharmaceutical and chemical products where it may arise as an impurity.

An inter-laboratory validation study is the cornerstone of establishing a robust and reliable analytical method.[4] It serves to demonstrate that a method is not only accurate and precise within a single laboratory but can also be successfully transferred and executed by different analysts in different laboratories, yielding comparable results.[5][6] This guide provides a comprehensive overview of the key considerations and a comparative analysis of two primary analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC)—for the analysis of 4-PNB, supported by hypothetical yet realistic inter-laboratory validation data.

The Inter-Laboratory Validation Workflow: A Blueprint for Confidence

The fundamental objective of an inter-laboratory study is to assess the reproducibility of an analytical method.[4] This is achieved by having multiple laboratories analyze identical, homogeneous samples and comparing the results. The workflow for such a study is a systematic process designed to eliminate variables other than the inherent performance of the method itself.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,4,2',4'-Tetranitrobiphenyl

The Inferred Hazard Profile of a Polynitrated Aromatic

2,4,2',4'-Tetranitrobiphenyl belongs to a class of compounds—polynitrated aromatics—known for their energetic properties and potential toxicity. The presence of four nitro groups (NO₂) on the biphenyl structure suggests a high degree of reactivity and significant safety concerns. The hazards are inferred from related compounds like dinitrophenol and dinitrobiphenyl.[3][4]

Hazard Category	Inferred Risk for 2,4,2',4'-Tetranitrobiphenyl	Causality and Rationale
Explosive Hazard	High. Likely sensitive to shock, friction, and heat, especially when dry.	Polynitrated aromatic compounds, such as picric acid and 2,4-dinitrophenol, are known to be explosive, particularly in an anhydrous state.[4][5] The high nitrogen and oxygen content from the nitro groups can lead to rapid, exothermic decomposition.[3]
Acute Toxicity	High. Presumed to be harmful if swallowed, inhaled, or in contact with skin.	Nitrobiphenyl isomers are known to be harmful.[6][7] Nitroaromatic compounds can interfere with cellular respiration and may cause systemic toxicity.
Chronic Toxicity	Suspected. Potential for target organ damage through prolonged or repeated exposure.	4-Nitrobiphenyl is a suspected carcinogen based on animal studies.[6] Many nitroaromatic compounds are investigated for mutagenic and carcinogenic properties.
Environmental Hazard	High. Presumed to be very toxic to aquatic life with long-lasting effects.	Biphenyl and its derivatives are known to be toxic to aquatic organisms.[8] The persistence of such molecules in the environment is a significant concern.

Immediate Safety Precautions and Spill Management

Given the inferred explosive and toxic nature of 2,4,2',4'-tetranitrobiphenyl, all handling must be performed with the utmost care within a designated hazardous work area.

Personal Protective Equipment (PPE):

• Hand Protection: Double-gloving with nitrile gloves is mandatory.

• Eye Protection: Chemical splash goggles are required.

• Body Protection: A flame-retardant lab coat, long pants, and closed-toed shoes are essential.

• Respiratory Protection: All work should be conducted in a certified chemical fume hood to prevent inhalation of dust or decomposition products.[6]

Spill Response: In the event of a spill, the primary concern is preventing dust generation and potential ignition.

• Evacuate: Clear all non-essential personnel from the immediate area.

• Communicate: Alert your laboratory supervisor and EHS department immediately.

• Do Not Dry Sweep: Gently cover the spill with a damp, inert absorbent material (such as sand or vermiculite).

• Collect: Carefully scoop the moistened material into a designated, labeled hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., acetone), collecting all cleaning materials as hazardous waste.

The Disposal Workflow: A Step-by-Step Procedural Guide

The disposal of 2,4,2',4'-tetranitrobiphenyl is governed by its classification as an energetic and toxic hazardous waste. On-site treatment or neutralization by untrained personnel is strongly discouraged due to the risk of uncontrolled reactions. The only recommended disposal route is through a licensed professional hazardous waste contractor.

Decision-Making Workflow for Disposal

The following diagram outlines the critical decision points from waste generation to final disposal.

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. PubChemLite - 2,4,2',4'-tetranitrobiphenyl (C12H6N4O8) [pubchemlite.lcsb.uni.lu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Degradation of polychlorinated biphenyls by mixed microbial cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cswab.org [cswab.org]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]